Isbufylline

• CAS: 90162-60-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of Isbufylline

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isbufylline, a xanthine derivative, exerts its pharmacological effects primarily through a dual mechanism of action: non-selective inhibition of phosphodiesterase (PDE) enzymes and antagonism of adenosine receptors. These actions culminate in bronchodilatory and anti-inflammatory effects, making it a compound of interest for respiratory diseases. This technical guide provides a comprehensive overview of the molecular and cellular mechanisms underlying Isbufylline's activity, supported by quantitative data, detailed experimental protocols, and visual representations of the key pathways and workflows.

Core Mechanism of Action

Isbufylline's therapeutic potential stems from its ability to modulate two key signaling pathways:

• Adenosine Receptor Antagonism: Isbufylline also functions as a non-selective antagonist at adenosine receptors (A1, A2A, A2B, and A3). Adenosine, a ubiquitous signaling nucleoside, can induce bronchoconstriction in asthmatic patients. By blocking adenosine receptors, Isbufylline mitigates these bronchoconstrictive effects. The antagonism of A2B receptors on mast cells, for instance, can prevent the release of histamine and other bronchoconstrictor mediators. Similar to its PDE inhibition profile, specific binding affinities (Ki) of Isbufylline for the different adenosine receptor subtypes are not extensively documented. However, theophylline, a structurally similar xanthine, exhibits affinity for A1, A2A, and A2B receptors in the micromolar range.[6][7][8]

Signaling Pathway of Isbufylline's Action

Caption: Signaling pathway of Isbufylline's dual mechanism of action.

Quantitative Data

Precise quantitative data for Isbufylline's interaction with specific PDE isoforms and adenosine receptor subtypes are limited in publicly available literature. However, data for the structurally related and well-studied xanthine, theophylline, provide a valuable comparative reference for its potential activity profile.

Table 1: Comparative Inhibitory Activity (IC50) of Theophylline against Phosphodiesterase Isoforms

PDE Isoform	Theophylline IC50 (µM)	Reference
PDE1	~100	General literature
PDE2	~100	General literature
PDE3	~30-100	[2]
PDE4	~10-100	[2]
PDE5	~30-100	[9]

Note: These are approximate values from various sources and should be considered as indicative of non-selective inhibition.

Table 2: Comparative Binding Affinity (Ki) of Theophylline for Adenosine Receptor Subtypes

Receptor Subtype	Theophylline Ki (µM)	Reference
Adenosine A1	13	[8][10]
Adenosine A2A	10	[10][11]
Adenosine A2B	15	[6][10]
Adenosine A3	>100	[10]

Table 3: Inhibitory Activity of Isbufylline on Bronchoconstrictor Responses in Guinea Pig Bronchi

Agonist	Isbufylline IC50 (µM)
Capsaicin	21
Carbachol	36
Non-Adrenergic, Non-Cholinergic (NANC) Nerve Stimulation	47

Experimental Protocols

The following protocols are detailed methodologies for key experiments relevant to elucidating the mechanism of action of Isbufylline.

Phosphodiesterase (PDE) Inhibition Assay

This protocol describes a method to determine the inhibitory activity of Isbufylline against various PDE isoforms.

Experimental Workflow: PDE Inhibition Assay

References

• 1. Phosphodiesterase inhibition and theophylline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Theophylline - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Theophylline and selective PDE inhibitors as bronchodilators and smooth muscle relaxants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Theophylline and selective phosphodiesterase inhibitors as anti-inflammatory drugs in the treatment of bronchial asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Are phosphodiesterase 4 inhibitors just more theophylline? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The role of adenosine receptors in the action of theophylline on human peripheral blood mononuclear cells from healthy and asthmatic subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 8. pnas.org [pnas.org]
• 9. Treatment of Cardiovascular Dysfunction With PDE5-Inhibitors – Temperature Dependent Effects on Transport and Metabolism of cAMP and cGMP - PMC [pmc.ncbi.nlm.nih.gov]
• 10. theophylline | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 11. Characterization of human A2A adenosine receptors with the antagonist radioligand [3H]-SCH 58261 - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Pharmacological Profile of Isbufylline: A Technical Guide for Researchers

For Drug Development Professionals, Researchers, and Scientists

Abstract

Isbufylline, a xanthine derivative, has demonstrated a distinct pharmacological profile characterized by potent anti-bronchospastic and anti-inflammatory activities. This technical guide provides a comprehensive overview of the available preclinical data on Isbufylline, with a focus on its mechanism of action, pharmacodynamics, and pharmacokinetics. The information presented herein is intended to serve as a foundational resource for researchers and professionals involved in the development of novel respiratory therapeutics. All quantitative data has been summarized in structured tables, and detailed experimental methodologies are provided. Furthermore, key signaling pathways and experimental workflows are visualized using Graphviz (DOT language) to facilitate a deeper understanding of Isbufylline's pharmacological properties.

Introduction

Isbufylline (1,3-dimethyl-7-isobutylxanthine) is a methylxanthine derivative developed for the treatment of respiratory diseases.[1][2] Like other xanthines, its pharmacological effects are primarily attributed to the inhibition of phosphodiesterase (PDE) enzymes and the antagonism of adenosine receptors.[3] Notably, preclinical studies suggest that Isbufylline possesses a more favorable therapeutic index compared to the archetypal xanthine, theophylline, exhibiting significant anti-inflammatory and anti-bronchospastic effects with a reduced propensity for central nervous system and cardiovascular side effects.

Mechanism of Action

The dual mechanism of action of Isbufylline, involving phosphodiesterase inhibition and adenosine receptor antagonism, contributes to its therapeutic effects in the airways.

Phosphodiesterase (PDE) Inhibition

Adenosine Receptor Antagonism

Adenosine, an endogenous nucleoside, can induce bronchoconstriction in asthmatic patients.[8] Xanthines, including Isbufylline, act as competitive antagonists at adenosine receptors.[8] There are four main subtypes of adenosine receptors: A1, A2A, A2B, and A3.[9] The antagonism of these receptors, particularly A1 and A2B in the airways, is thought to contribute to the bronchodilatory effects of xanthine derivatives. Specific binding affinity (Ki) values for Isbufylline at the different adenosine receptor subtypes have not been reported in the available literature.

Anti-Inflammatory Signaling

Preclinical evidence strongly suggests that Isbufylline possesses significant anti-inflammatory properties.[1] This is demonstrated by its ability to inhibit eosinophil infiltration and the extravasation of protein into the airways of guinea pigs.[1] The anti-inflammatory effects of xanthine derivatives like theophylline have been linked to the inhibition of the pro-inflammatory transcription factor, nuclear factor-kappa B (NF-κB).[7][10] It is plausible that Isbufylline shares this mechanism, thereby reducing the expression of inflammatory genes in the airways.

Pharmacodynamics

The pharmacodynamic effects of Isbufylline have been primarily characterized in preclinical models of bronchoconstriction and airway inflammation.

Anti-Bronchospastic Activity

In vivo and in vitro studies in guinea pigs have demonstrated the potent anti-bronchospastic effects of Isbufylline. It has been shown to inhibit bronchoconstriction induced by various stimuli, including acetylcholine, capsaicin, and neurokinin A.[1][2]

Table 1: In Vitro Inhibitory Activity of Isbufylline on Bronchoconstriction in Guinea Pig Bronchial Preparations [2]

Inducing Agent	Concentration of Inducing Agent	Isbufylline IC50 (µM) [95% Confidence Limits]
Capsaicin	0.3 µM	21 [19-25]
Carbachol	0.3 µM	36 [30-43]
Neurokinin A	0.1 µM	> 100
Electrical Field Stimulation (NANC)	20 Hz	47

NANC: Non-Adrenergic, Non-Cholinergic

Anti-Inflammatory Activity

Isbufylline has been shown to inhibit key events in airway inflammation. In actively immunized guinea pigs, Isbufylline (106 µmol/kg, i.p.) inhibited antigen-induced eosinophil infiltration into the bronchoalveolar lavage fluid.[1] At the same dose, it also inhibited capsaicin-induced extravasation of protein into the airways.[1]

Pharmacokinetics

A study on the metabolism of Isbufylline in humans following oral administration has identified its primary metabolic pathways.[11]

Absorption, Distribution, Metabolism, and Excretion (ADME)

• Metabolism: Isbufylline is extensively metabolized in humans. The main plasma metabolites are 1-methyl-7-(2-hydroxy-2-methyl-propyl) xanthine, 1,3-dimethyl-7-(2-hydroxy-2-methyl-propyl) xanthine, and 1-methyl-7-(2-methyl-propyl) xanthine.[11]

• Excretion: The primary route of elimination is through biotransformation and subsequent renal excretion of its metabolites.[11] Unchanged Isbufylline is not detected in the urine.[11] The major urinary metabolite is 1-methyl-7-(2-hydroxy-2-methyl-propyl) xanthine, accounting for approximately 49% of the administered dose.[11]

Experimental Protocols

Acetylcholine-Induced Bronchospasm in Guinea Pigs (In Vivo)

This model is used to assess the bronchodilator activity of a compound.

• Animal Model: Male guinea pigs are typically used.

• Anesthesia: Animals are anesthetized, often with an agent like urethane.

• Surgical Preparation: A tracheostomy is performed for artificial ventilation, and catheters are placed for drug administration (e.g., jugular vein) and blood pressure monitoring (e.g., carotid artery).

• Measurement of Bronchoconstriction: Airway resistance and dynamic lung compliance are measured using a whole-body plethysmograph.

• Procedure:

  • A stable baseline of respiratory parameters is established.

  • An acetylcholine aerosol is administered to induce bronchoconstriction.

  • The test compound (Isbufylline) or vehicle is administered prior to the acetylcholine challenge.

  • The degree of inhibition of the acetylcholine-induced increase in airway resistance and decrease in lung compliance is measured.[12][13][14]

Isolated Guinea Pig Bronchial Preparations (In Vitro)

This method allows for the direct assessment of a compound's effect on airway smooth muscle.

• Tissue Preparation: Bronchial rings are dissected from guinea pig lungs and mounted in an organ bath containing a physiological salt solution (e.g., Krebs-Henseleit solution) maintained at 37°C and aerated with a gas mixture (e.g., 95% O2, 5% CO2).

• Tension Measurement: The bronchial rings are connected to an isometric force transducer to record changes in muscle tension.

• Procedure:

  • The tissues are allowed to equilibrate under a resting tension.

  • A contractile agent (e.g., carbachol, capsaicin) is added to the organ bath to induce a sustained contraction.

  • Once a stable contraction is achieved, cumulative concentrations of the test compound (Isbufylline) are added to determine its relaxant effect.

  • The concentration of the test compound that produces a 50% relaxation of the pre-contracted tissue (IC50) is calculated.[2]

Visualizations

Signaling Pathways

Caption: Proposed mechanism of action of Isbufylline.

Caption: Proposed anti-inflammatory signaling pathway of Isbufylline.

Experimental Workflows

Caption: In vivo bronchospasm experimental workflow.

Caption: In vitro bronchial relaxation experimental workflow.

Conclusion

Isbufylline is a promising xanthine derivative with a well-documented preclinical profile demonstrating both bronchodilator and anti-inflammatory properties. Its mechanism of action, centered around phosphodiesterase inhibition and adenosine receptor antagonism, provides a strong rationale for its therapeutic potential in respiratory diseases such as asthma and chronic obstructive pulmonary disease. The available pharmacodynamic data in animal models highlights its efficacy in mitigating key features of these conditions. While human pharmacokinetic data has elucidated its metabolic fate, a notable gap remains in the literature regarding specific quantitative data on its interaction with PDE isoforms and adenosine receptor subtypes. Further research to delineate these specific molecular interactions would be invaluable for a more complete understanding of its pharmacological profile and for guiding future drug development efforts. No clinical trial data for Isbufylline is currently available in the public domain. This technical guide serves as a consolidated resource of the existing preclinical knowledge on Isbufylline, aiming to support and stimulate further investigation into this potentially valuable therapeutic agent.

References

• 1. Capsaicin-induced bronchoconstriction and neuropeptide release in guinea pig perfused lungs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Sinomenine Attenuated Capsaicin-Induced Increase in Cough Sensitivity in Guinea Pigs by Inhibiting SOX5/TRPV1 Axis and Inflammatory Response [frontiersin.org]
• 3. Theophylline inhibits NF-kappaB activation in human peripheral blood mononuclear cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Binding Kinetics Study of Human Adenosine A3 Receptor Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Theophylline inhibits NF-kappa B activation and I kappa B alpha degradation in human pulmonary epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Reactive oxygen species by isoflurane mediates inhibition of nuclear factor κB activation in lipopolysaccharide-induced acute inflammation of the lung - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. longdom.org [longdom.org]
• 8. Adenosine A1 and A2 Receptors: Structure-Function Relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Adenosine A1 and A2A Receptors in the Brain: Current Research and Their Role in Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Therapeutic targeting of 3’,5’-cyclic nucleotide phosphodiesterases: Inhibition and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Airway Exposure to 1,3-Beta-d-Glucan Induces Airway Hyperresponsiveness in Guinea Pigs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Sinomenine Attenuated Capsaicin-Induced Increase in Cough Sensitivity in Guinea Pigs by Inhibiting SOX5/TRPV1 Axis and Inflammatory Response - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The cAMP signalling pathway activates CREB through PKA, p38 and MSK1 in NIH 3T3 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. fulir.irb.hr [fulir.irb.hr]

Investigating the Adenosine Receptor Antagonism of Isbufylline: A Technical Guide

Abstract

Isbufylline (1,3-dimethyl-7-isobutylxanthine) is a xanthine derivative with demonstrated bronchodilator and anti-inflammatory properties. Like other members of the xanthine class, its mechanism of action is believed to involve, at least in part, the antagonism of adenosine receptors. However, a comprehensive analysis of its direct interaction with adenosine receptor subtypes is not extensively detailed in publicly available literature. This technical guide provides a framework for investigating the adenosine receptor antagonism of isbufylline. It outlines the canonical signaling pathways of key adenosine receptors, details the standard experimental protocols required for characterization, and presents the pharmacological profile of structurally related xanthines to offer a comparative context. This document serves as a resource for researchers seeking to elucidate the precise molecular pharmacology of isbufylline and similar compounds.

Introduction to Isbufylline and Adenosine Receptors

Isbufylline is a methylxanthine derivative that has been investigated for its potential therapeutic effects in respiratory diseases. Its pharmacological activities, including bronchodilation and inhibition of inflammatory responses, suggest a complex mechanism of action that may involve multiple molecular targets.[1] Two primary mechanisms are typically associated with xanthines: inhibition of phosphodiesterase (PDE) enzymes and antagonism of adenosine receptors. An early pharmacological profile of isbufylline indicated that it possesses phosphodiesterase inhibitory properties, although potentially at concentrations higher than those required for its spasmolytic effects.[2] The same study noted that isbufylline has a poor affinity for the A1 adenosine receptor compared to theophylline, which suggests a potentially safer central nervous system (CNS) profile.[2]

Adenosine receptors are a class of G protein-coupled receptors (GPCRs) that mediate the diverse physiological effects of extracellular adenosine. There are four main subtypes:

• A1 Adenosine Receptor (A1AR): Typically coupled to Gi/o proteins, its activation inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP).[2][3] It also activates phospholipase C (PLC) and modulates various ion channels.[2][4]

• A2A Adenosine Receptor (A2AAR): Coupled to Gs/olf proteins, its activation stimulates adenylyl cyclase, resulting in an increase in intracellular cAMP.[1][5] This pathway is central to its roles in inflammation and neurotransmission.[6][7]

• A2B Adenosine Receptor (A2BAR): Also coupled to Gs (and Gq) proteins, it is generally a lower-affinity receptor that is activated under conditions of high adenosine concentration, such as inflammation or hypoxia.[5]

• A3 Adenosine Receptor (A3AR): Coupled to Gi/q proteins, its activation can lead to both inhibition of adenylyl cyclase and activation of PLC.[2]

Antagonism of these receptors, particularly A1 and A2A, by xanthines like caffeine and theophylline is a well-established mechanism contributing to their stimulant and bronchodilator effects.[8]

Quantitative Analysis of Adenosine Receptor Antagonism

Table 1: Adenosine Receptor Binding Affinities (Ki, µM) of Representative Xanthine Antagonists

Compound	A1 Receptor (Human)	A2A Receptor (Human)	A2B Receptor (Human)	A3 Receptor (Human)
Theophylline	13	25	13	>100
Caffeine	29	45	31	>100

Data compiled from representative pharmacological studies. Absolute values may vary based on experimental conditions and tissue/cell type used.

Table 2: Functional Antagonism (IC50, µM) of Representative Xanthine Antagonists

Compound	Assay Type	A1 Receptor (Rat)	A2A Receptor (Rat)
Theophylline	cAMP Inhibition	39	-
Caffeine	cAMP Inhibition	70	-

Functional data is highly dependent on the specific assay, cell system, and agonist used. These values represent inhibition of agonist-induced activity.

Key Experimental Protocols

To definitively characterize the interaction of isbufylline with adenosine receptors, standardized biochemical and cellular assays are required. The following protocols describe the essential methodologies.

Radioligand Binding Assay for Determining Binding Affinity (Ki)

This assay quantifies the affinity of a test compound (e.g., isbufylline) for a specific receptor by measuring its ability to compete with a high-affinity radiolabeled ligand.

Methodology:

• Membrane Preparation:

  • Culture cells stably expressing the human adenosine receptor subtype of interest (e.g., A1, A2A) or homogenize tissue known to be rich in the target receptor (e.g., rat brain cortex for A1).[9]

  • Homogenize cells/tissue in an ice-cold lysis buffer (e.g., 50mM Tris-HCl, 5mM MgCl₂, protease inhibitors).

  • Centrifuge the homogenate at high speed (e.g., 20,000 x g) to pellet the cell membranes.[9]

  • Wash the membrane pellet by resuspension and re-centrifugation.

  • Resuspend the final pellet in an appropriate assay buffer and determine the total protein concentration (e.g., using a BCA assay).[9]

• Competitive Binding Reaction:

  • In a 96-well plate, combine the membrane preparation (e.g., 20-50 µg protein), a fixed concentration of a suitable radioligand (e.g., [³H]-DPCPX for A1AR, [³H]-CGS21680 for A2AAR) near its Kd value, and varying concentrations of the unlabeled test compound (isbufylline).[10]

  • Include control wells for total binding (radioligand + membranes, no competitor) and non-specific binding (radioligand + membranes + a saturating concentration of a known unlabeled antagonist).[11]

  • Incubate the plate at a controlled temperature (e.g., 25°C) for a sufficient duration to reach equilibrium (e.g., 60-90 minutes).[9][10]

• Separation and Detection:

  • Rapidly terminate the binding reaction by vacuum filtration through glass fiber filters (e.g., GF/B or GF/C), which trap the membranes but allow unbound radioligand to pass through.[10]

  • Wash the filters multiple times with ice-cold wash buffer to remove any remaining unbound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve.

  • Fit the data using a non-linear regression model to determine the IC50 value (the concentration of isbufylline that inhibits 50% of specific radioligand binding).

  • Convert the IC50 to a Ki (inhibition constant) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[9]

cAMP Functional Assay for Determining Functional Antagonism (IC50)

This assay measures a compound's ability to block the downstream signaling of a receptor. For A2A and A2B receptors, this involves inhibiting agonist-stimulated cAMP production. For A1 and A3 receptors, it involves reversing agonist-induced inhibition of cAMP.

Methodology:

• Cell Culture and Plating:

  • Use a cell line (e.g., HEK293) stably expressing the human adenosine receptor subtype of interest.

  • Plate the cells in a suitable format (e.g., 384-well plate) and allow them to adhere overnight.[12]

• Antagonist Pre-incubation:

  • Aspirate the culture medium and add varying concentrations of the antagonist (isbufylline) to the cells.

  • Include a vehicle control (no antagonist).

  • Pre-incubate for a defined period (e.g., 15-30 minutes) at 37°C to allow the antagonist to bind to the receptors.

• Agonist Stimulation:

  • Add a fixed concentration of a selective adenosine receptor agonist (e.g., NECA or CGS21680 for A2AAR) to all wells, typically at its EC80 concentration (the concentration that gives 80% of the maximal response).[12]

  • Include control wells with no agonist (baseline) and agonist with no antagonist (maximal stimulation).

  • To prevent cAMP degradation, all stimulation steps are performed in the presence of a PDE inhibitor like IBMX or rolipram.[13]

  • Incubate for a specified time (e.g., 30-60 minutes) at 37°C.[13]

• cAMP Detection:

  • Lyse the cells and measure the intracellular cAMP concentration using a detection kit. Common methods include Homogeneous Time-Resolved Fluorescence (HTRF), LANCE, or ELISA-based assays.[12][14] These kits typically use competitive immunoassays involving a labeled cAMP tracer and a specific antibody.

• Data Analysis:

  • Normalize the data, setting the baseline (no agonist) response to 0% and the maximal agonist response (no antagonist) to 100%.

  • Plot the normalized response against the log concentration of the antagonist (isbufylline).

  • Fit the resulting dose-response curve using non-linear regression to calculate the IC50 value, which represents the concentration of isbufylline that inhibits 50% of the agonist-induced cAMP response.

Signaling Pathways and Experimental Workflow Visualizations

The following diagrams, generated using the DOT language, illustrate the key signaling cascades and experimental logic.

Caption: A1 Adenosine Receptor (Gi-coupled) Signaling Pathway.

Caption: A2A Adenosine Receptor (Gs-coupled) Signaling Pathway.

Caption: Experimental Workflow for a Competitive Binding Assay.

Conclusion

Isbufylline, as a xanthine derivative, is a compelling candidate for investigation as an adenosine receptor antagonist. While its clinical and in vivo effects on the respiratory system are documented, a detailed quantitative characterization of its interaction with A1, A2A, A2B, and A3 receptor subtypes is necessary to fully elucidate its mechanism of action. The absence of this specific data in the public domain highlights an opportunity for further research. By employing the standardized radioligand binding and functional assay protocols detailed in this guide, researchers can determine the affinity and potency of isbufylline at each receptor subtype. This information is critical for understanding its pharmacological profile, predicting its therapeutic efficacy and potential side effects, and guiding the development of next-generation xanthine-based therapeutics with improved selectivity and clinical performance.

References

• 1. Isbufylline, a new xanthine derivative, inhibits airway hyperresponsiveness and airway inflammation in guinea pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pharmacolodynamic profile of isbufylline a new antibronchospastic xanthine devoid of central excitatory actions [sfera.unife.it]
• 3. The ability of denbufylline to inhibit cyclic nucleotide phosphodiesterase and its affinity for adenosine receptors and the adenosine re-uptake site - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Physico-chemical properties of the new antibronchospastic agent isbufylline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. fulir.irb.hr [fulir.irb.hr]
• 6. In vitro pharmacological profile of the A2A receptor antagonist istradefylline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The mechanism of action of doxofylline is unrelated to HDAC inhibition, PDE inhibition or adenosine receptor antagonism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Structures of Human A1 and A2A Adenosine Receptors with Xanthines Reveal Determinants of Selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Theophylline down-regulates adenosine receptor function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Analogues of caffeine and theophylline: effect of structural alterations on affinity at adenosine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The non-selective adenosine antagonist theophylline reverses the effects of dopamine antagonism on tremor, motor activity and effort-based decision-making - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The role of adenosine receptors in the action of theophylline on human peripheral blood mononuclear cells from healthy and asthmatic subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Caffeine and theophylline analogues: correlation of behavioral effects with activity as adenosine receptor antagonists and as phosphodiesterase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Adenosine A2A receptor antagonists: from caffeine to selective non-xanthines - PMC [pmc.ncbi.nlm.nih.gov]

Isbufylline: A Technical Guide to Solubility and Stability for the Research Professional

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core solubility and stability properties of Isbufylline. The information contained herein is intended to support research and development activities by providing essential data and experimental methodologies.

Core Physicochemical Properties

Isbufylline, with the chemical name 1,3-dimethyl-7-(2-methylpropyl)purine-2,6-dione, is a xanthine derivative. A foundational understanding of its physicochemical properties is crucial for formulation development and analytical studies.

Solubility Profile

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and formulation design. Limited quantitative solubility data for Isbufylline is publicly available. A key study by Agostini et al. (1990) details the physicochemical properties, including solubilities, of Isbufylline; however, access to the full-text article to extract specific data is restricted.[1] The publicly available data is summarized below.

Table 1: Quantitative Solubility Data for Isbufylline

Solvent System	Temperature (°C)	pH	Solubility	Citation
Aqueous Buffer	Not Specified	7.4	>35.4 µg/mL	[2]

Further research is required to determine the solubility of Isbufylline in a wider range of aqueous pH values and in various organic solvents commonly used in pharmaceutical development.

Stability Profile

Table 2: Summary of Isbufylline Stability Findings

Study Type	Conditions	Outcome	Citation
Accelerated Stability	Elevated Temperatures (specifics not detailed)	No degradation detected in tablet formulation	[3]

Comprehensive forced degradation studies are recommended to identify potential degradation products and establish the degradation pathways of Isbufylline.

Experimental Protocols

Detailed experimental protocols are essential for reproducing and verifying the solubility and stability data of Isbufylline. The following sections outline methodologies that can be adapted for these purposes, based on standard pharmaceutical practices.

Solubility Determination

Protocol 1: Equilibrium Solubility in Aqueous and Organic Solvents

This protocol describes the shake-flask method, a common technique for determining equilibrium solubility.

• Preparation of Saturated Solutions:

  • Add an excess amount of Isbufylline to a series of vials containing the selected solvents (e.g., water, phosphate buffers of varying pH, ethanol, methanol, acetonitrile).

  • Ensure a solid excess of the compound is present in each vial.

• Equilibration:

  • Seal the vials to prevent solvent evaporation.

  • Agitate the vials at a constant temperature (e.g., 25 °C and 37 °C) using a shaker bath for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed to let the undissolved solid settle.

  • Carefully withdraw a clear aliquot of the supernatant using a syringe.

  • Filter the aliquot through a suitable membrane filter (e.g., 0.45 µm) to remove any remaining solid particles.

• Analysis:

  • Dilute the filtered solution with an appropriate solvent to a concentration within the calibrated range of the analytical method.

  • Quantify the concentration of Isbufylline in the diluted solution using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Calculation:

  • Calculate the solubility by multiplying the measured concentration by the dilution factor.

References

• 1. Physico-chemical properties of the new antibronchospastic agent isbufylline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isbufylline | C11H16N4O2 | CID 65681 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]

The Early Discovery and Development of Isbufylline: A Technical Whitepaper

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

Isbufylline (7-isobutyl-1,3-dimethylxanthine) is a xanthine derivative that emerged from research focused on identifying novel therapeutic agents for respiratory diseases. Like other methylxanthines, its pharmacological profile is characterized by bronchodilator and anti-inflammatory properties. This technical guide provides an in-depth overview of the core aspects of its early discovery and development, with a focus on its synthesis, mechanism of action, and preclinical pharmacology. The information presented herein is intended to serve as a comprehensive resource for professionals in the field of drug discovery and development.

I. Synthesis of Isbufylline

The synthesis of Isbufylline, a 7-substituted xanthine, can be achieved through the alkylation of a suitable xanthine precursor. A plausible and efficient synthetic route, adapted from established methods for N-alkylation of xanthines, is outlined below. The key step involves the reaction of theophylline (1,3-dimethylxanthine) with an isobutyl halide in the presence of a base.

Proposed Synthetic Pathway:

The synthesis commences with the commercially available theophylline. The presence of an acidic proton at the N7 position allows for facile alkylation.

• Step 1: Deprotonation of Theophylline. Theophylline is treated with a suitable base, such as sodium hydride (NaH) or a carbonate base like potassium carbonate (K₂CO₃), in an aprotic polar solvent like dimethylformamide (DMF). This deprotonation generates the corresponding anion, which is a potent nucleophile.

• Step 2: Nucleophilic Substitution. An isobutyl halide, such as isobutyl bromide, is then added to the reaction mixture. The theophylline anion attacks the electrophilic carbon of the isobutyl bromide in a nucleophilic substitution reaction (SN2), leading to the formation of Isbufylline.

• Step 3: Work-up and Purification. The reaction mixture is then subjected to an aqueous work-up to remove inorganic salts and the solvent. The crude product can be purified by recrystallization or column chromatography to yield pure Isbufylline.

Figure 1: Proposed synthetic scheme for Isbufylline.

II. Mechanism of Action: Phosphodiesterase Inhibition

The primary mechanism of action of Isbufylline, consistent with other xanthine derivatives, is the non-selective inhibition of phosphodiesterase (PDE) enzymes.[1][2][3] PDEs are responsible for the hydrolysis of cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP), two important second messengers involved in a myriad of cellular processes.

By inhibiting PDEs, Isbufylline leads to an accumulation of intracellular cAMP and cGMP. In the context of respiratory pharmacology, the key consequences of this action are:

• Bronchodilation: Increased cAMP levels in airway smooth muscle cells lead to the activation of protein kinase A (PKA). PKA, in turn, phosphorylates and inactivates myosin light-chain kinase (MLCK), resulting in smooth muscle relaxation and bronchodilation.[2][3]

• Anti-inflammatory Effects: The elevation of cAMP in inflammatory cells, such as mast cells, eosinophils, and neutrophils, suppresses their activation and the release of inflammatory mediators.[1] This includes the inhibition of cytokine release and the suppression of chemotaxis and degranulation.

Figure 2: Signaling pathway of Isbufylline via PDE inhibition.

III. Preclinical Pharmacology

The preclinical development of Isbufylline focused on characterizing its bronchodilator and anti-inflammatory activities in relevant animal models.

A. In Vitro Studies

In vitro studies on guinea pig bronchial preparations demonstrated the relaxant activity of Isbufylline on tonic bronchial contractions induced by various spasmogens.

Inducing Agent	Isbufylline IC₅₀ (µM)	Reference
Capsaicin (0.3 µM)	21 (95% CI: 19-25)	[4]
Carbachol (0.3 µM)	36 (95% CI: 30-43)	[4]
Neurokinin A (0.1 µM)	> 100	[4]
Electrical Field Stimulation (NANC)	47	[4]

B. In Vivo Studies

In vivo studies in guinea pigs confirmed the anti-inflammatory and bronchodilator effects of Isbufylline.

Experimental Model	Isbufylline Dose	Effect	Reference
Acetylcholine aerosol-induced dyspnea	106 µmol/kg i.p.	Complete protection	[5]
PAF-induced eosinophil infiltration in BALF	106 µmol/kg i.p.	Inhibition	[5]
Antigen-induced eosinophil infiltration in BALF	106 µmol/kg i.p.	Inhibition	[5]
Capsaicin-induced protein extravasation in BALF	106 µmol/kg i.p.	Inhibition	[5]
PAF-induced bronchial hyper-responsiveness	4.2 µmol/kg i.v.	Significant inhibition	[5]

C. Preclinical Pharmacokinetics

A study in male rabbits provided initial pharmacokinetic data for Isbufylline.[4]

Parameter	Intravenous (12 mg/kg)	Oral (12 mg/kg)
t₁/₂ (min)	27.3	28.8
Absolute Bioavailability (%)	-	59.6
Total Body Clearance (ml/min/kg)	67.06	-
Fraction Unbound (fu)	54.0%	54.0%
Urinary Recovery (0-48h)	< 1% of dose	< 1% of dose

IV. Experimental Protocols

A. Acetylcholine-Induced Airway Hyperresponsiveness in Guinea Pigs

This protocol is a generalized procedure based on common practices in the field.

• Animal Model: Male Dunkin-Hartley guinea pigs are used.

• Anesthesia: Animals are anesthetized, for example, with an intraperitoneal injection of urethane.

• Surgical Preparation: The trachea is cannulated for artificial ventilation. A jugular vein is cannulated for drug administration.

• Measurement of Bronchoconstriction: Bronchoconstriction is assessed by measuring changes in pulmonary inflation pressure or airway resistance.

• Experimental Procedure:

  • A baseline of airway pressure/resistance is established.

  • Increasing doses of acetylcholine are administered intravenously or via aerosol.

  • The dose of acetylcholine required to produce a specific increase in airway pressure/resistance (e.g., a 100% increase) is determined.

  • Animals are pre-treated with Isbufylline or vehicle at various time points before the acetylcholine challenge.

  • The effect of Isbufylline on the dose-response curve to acetylcholine is evaluated.

Figure 3: Experimental workflow for assessing airway hyperresponsiveness.

B. Inhibition of Eosinophil Infiltration into Bronchoalveolar Lavage Fluid (BALF)

This protocol is a generalized procedure based on common practices in the field.

• Animal Model and Sensitization: Guinea pigs are actively sensitized to an antigen, such as ovalbumin.

• Antigen Challenge: Sensitized animals are challenged with an aerosol of the antigen to induce an inflammatory response.

• Drug Administration: Isbufylline or vehicle is administered at a specified time before or after the antigen challenge.

• Bronchoalveolar Lavage (BAL): At a predetermined time point after the challenge (e.g., 24 hours), the animals are euthanized, and a BAL is performed by instilling and withdrawing a sterile saline solution into the lungs via a tracheal cannula.

• Cell Counting and Differentiation: The recovered BALF is centrifuged, and the cell pellet is resuspended. The total number of cells is counted using a hemocytometer. Differential cell counts are performed on cytocentrifuge preparations stained with a suitable stain (e.g., Wright-Giemsa) to determine the number and percentage of eosinophils.

• Data Analysis: The effect of Isbufylline on the number of eosinophils in the BALF is compared to the vehicle-treated group.

V. Conclusion

The early development of Isbufylline identified it as a promising xanthine derivative with both bronchodilator and anti-inflammatory properties. Its mechanism of action, centered on the inhibition of phosphodiesterases, provides a clear rationale for its observed pharmacological effects. Preclinical studies in relevant animal models have provided quantitative data supporting its potential as a therapeutic agent for respiratory diseases characterized by bronchoconstriction and inflammation. The experimental protocols outlined in this guide provide a framework for the continued investigation of Isbufylline and other novel compounds in this class.

References

• 1. portlandpress.com [portlandpress.com]
• 2. Airway hyperresponsiveness to acetylcholine and to tachykinins after respiratory virus infection in the guinea pig - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Airway hyperresponsiveness to acetylcholine induced by aerosolized arachidonic acid metabolites in guinea-pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Bioavailability of oral isbufylline in rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Airway responsiveness to intravenous and inhaled acetylcholine in the guinea pig after cigarette smoke exposure - PubMed [pubmed.ncbi.nlm.nih.gov]

The Molecular Targets of Isbufylline in Bronchial Smooth Muscle: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isbufylline (1,3-dimethyl-7-isobutylxanthine) is a xanthine derivative with recognized bronchodilator properties, positioning it as a compound of interest for the management of obstructive airway diseases. Its mechanism of action, like other methylxanthines, is believed to involve the modulation of key intracellular signaling pathways within bronchial smooth muscle cells. This technical guide provides a comprehensive overview of the known and putative molecular targets of Isbufylline, summarizing available quantitative data, detailing relevant experimental methodologies, and visualizing the associated signaling cascades.

Core Molecular Targets and Mechanisms of Action

The bronchodilatory effect of Isbufylline is primarily attributed to its action on two main molecular targets within the bronchial smooth muscle: phosphodiesterases and adenosine receptors. Furthermore, evidence suggests a role for the modulation of capsaicin-sensitive sensory nerves.

Phosphodiesterase (PDE) Inhibition

The primary mechanism of action for xanthine derivatives like Isbufylline is the non-selective inhibition of cyclic nucleotide phosphodiesterases (PDEs).[1][2] PDEs are a superfamily of enzymes responsible for the degradation of intracellular second messengers, cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP).[3] In human airway smooth muscle, PDE3 and PDE4 are the predominant isoenzymes responsible for the hydrolysis of cAMP.[4]

By inhibiting these PDEs, Isbufylline leads to an accumulation of intracellular cAMP.[5] Elevated cAMP levels activate Protein Kinase A (PKA), which in turn phosphorylates several downstream targets, ultimately leading to a decrease in intracellular calcium concentrations and a reduction in the sensitivity of the contractile apparatus to calcium. This cascade of events results in the relaxation of bronchial smooth muscle and subsequent bronchodilation.[6]

Quantitative Data on Isbufylline's Functional Effects:

Experimental Model	Agonist	Isbufylline IC50 (µM)	95% Confidence Limits (µM)	Reference
Guinea-pig bronchial preparations	Capsaicin (0.3 µM)	21	19-25	[7]
Guinea-pig bronchial preparations	Carbachol (0.3 µM)	36	30-43	[7]
Guinea-pig isolated bronchi (NANC response)	Electrical Field Stimulation	47	-	[7]
Guinea-pig bronchial preparations	Neurokinin A (0.1 µM)	> 100	-	[7]

Signaling Pathway for PDE Inhibition by Isbufylline:

Isbufylline-mediated PDE inhibition pathway.

Adenosine Receptor Antagonism

Xanthine derivatives are known to be antagonists of adenosine receptors.[8] Adenosine can induce bronchoconstriction in asthmatic individuals, and this effect is thought to be mediated primarily through A1 and A2B adenosine receptors on mast cells and airway smooth muscle.[9][10] By blocking these receptors, Isbufylline may prevent adenosine-induced bronchoconstriction. However, the specific binding affinities of Isbufylline for the different adenosine receptor subtypes (A1, A2A, A2B, and A3) in bronchial smooth muscle have not been reported.

Putative Adenosine Receptor Antagonism Pathway:

Putative adenosine receptor antagonism by Isbufylline.

Modulation of Capsaicin-Sensitive Sensory Nerves

In vitro and in vivo studies have demonstrated that Isbufylline inhibits bronchoconstrictor responses induced by capsaicin.[7] Capsaicin activates sensory nerves, leading to the release of neuropeptides such as Substance P and Neurokinin A, which are potent bronchoconstrictors.[11][12] Isbufylline's ability to counteract capsaicin-induced bronchoconstriction suggests an additional mechanism of action involving the modulation of these sensory nerve pathways.

Experimental Protocols

Detailed experimental protocols are crucial for the accurate assessment of Isbufylline's molecular targets. Below are generalized methodologies for key experiments.

Phosphodiesterase (PDE) Inhibition Assay

Objective: To determine the inhibitory potency (IC50) of Isbufylline against specific PDE isoenzymes.

Methodology:

• Preparation of Bronchial Smooth Muscle Homogenate: Human or animal bronchial smooth muscle tissue is dissected, cleaned, and homogenized in a suitable buffer. The homogenate is then centrifuged to separate the cytosolic fraction containing the PDE enzymes.

• PDE Isoenzyme Separation (Optional): To assess inhibition of specific isoenzymes, the cytosolic fraction can be subjected to ion-exchange chromatography to separate the different PDE families.[13]

• PDE Activity Assay: The assay is typically performed in a multi-well plate format.

  • A reaction mixture is prepared containing a known concentration of the PDE enzyme preparation, a specific cyclic nucleotide substrate ([3H]cAMP or [3H]cGMP), and varying concentrations of Isbufylline.

  • The reaction is initiated by the addition of the substrate and incubated at 37°C for a defined period.

  • The reaction is terminated by the addition of a stop solution, often by boiling.

  • The product of the reaction ([3H]AMP or [3H]GMP) is then converted to its corresponding nucleoside ([3H]adenosine or [3H]guanosine) by the addition of snake venom nucleotidase.

  • The radiolabeled nucleoside is separated from the unreacted radiolabeled cyclic nucleotide using anion-exchange chromatography.

  • The amount of radioactivity in the eluate is quantified by liquid scintillation counting, which is proportional to the PDE activity.

• Data Analysis: The percentage of PDE inhibition is calculated for each concentration of Isbufylline. The IC50 value is then determined by non-linear regression analysis of the concentration-response curve.

Experimental Workflow for PDE Inhibition Assay:

Workflow for determining PDE inhibition by Isbufylline.

Adenosine Receptor Binding Assay

Objective: To determine the binding affinity (Ki) of Isbufylline for adenosine receptor subtypes.

Methodology:

• Membrane Preparation: Membranes from cells expressing a specific adenosine receptor subtype (e.g., CHO or HEK293 cells) or from bronchial smooth muscle tissue are prepared by homogenization and centrifugation.

• Radioligand Binding Assay:

  • The membrane preparation is incubated with a specific radiolabeled ligand for the adenosine receptor subtype of interest (e.g., [3H]DPCPX for A1, [3H]CGS 21680 for A2A).

  • Competition binding experiments are performed by including varying concentrations of unlabeled Isbufylline in the incubation mixture.

  • The mixture is incubated to allow binding to reach equilibrium.

  • Bound and free radioligand are separated by rapid vacuum filtration through glass fiber filters.

  • The radioactivity retained on the filters is measured by liquid scintillation counting.

• Data Analysis: The IC50 value for Isbufylline is determined from the competition binding curve. The Ki value is then calculated using the Cheng-Prusoff equation, which takes into account the concentration and affinity of the radioligand.

Intracellular cAMP Measurement

Objective: To measure the effect of Isbufylline on intracellular cAMP levels in bronchial smooth muscle cells.

Methodology:

• Cell Culture: Primary human bronchial smooth muscle cells or a suitable cell line are cultured in multi-well plates.

• Cell Treatment: The cells are pre-incubated with a phosphodiesterase inhibitor (to prevent cAMP degradation) and then treated with varying concentrations of Isbufylline, an adenylyl cyclase activator (e.g., forskolin) as a positive control, or vehicle.

• Cell Lysis and cAMP Quantification: After the treatment period, the cells are lysed, and the intracellular cAMP concentration is measured using a commercially available enzyme-linked immunosorbent assay (ELISA) or a radioimmunoassay (RIA) kit.

• Data Analysis: The change in intracellular cAMP concentration in response to Isbufylline treatment is calculated and compared to control conditions.

Conclusion and Future Directions

Isbufylline exerts its bronchodilatory effects on bronchial smooth muscle primarily through the inhibition of phosphodiesterases, leading to an increase in intracellular cAMP. While its functional effects on smooth muscle contraction are documented, there is a notable gap in the literature regarding its specific inhibitory profile against PDE isoenzymes and its binding affinities for adenosine receptor subtypes in this tissue. Future research should focus on elucidating these specific molecular interactions to provide a more complete understanding of Isbufylline's pharmacological profile. Such studies will be invaluable for the rational design and development of more selective and efficacious therapies for obstructive airway diseases.

References

• 1. Pharmacology and Structure of Isolated Conformations of the Adenosine A2A Receptor Define Ligand Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.physiology.org [journals.physiology.org]
• 3. Chronic theophylline treatment in vivo increases high affinity adenosine A1 receptor binding and sensitivity to exogenous adenosine in the in vitro hippocampal slice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Evaluation of Molecular Modeling of Agonist Binding in Light of the Crystallographic Structure of an Agonist-Bound A2A Adenosine Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Affinity chromatography of A1 adenosine receptors of rat brain membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Molecular modeling of adenosine receptors. The ligand binding site on the rat adenosine A2A receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mass spectrometry-based ligand binding assays on adenosine A1 and A2A receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Subthreshold doses of specific phosphodiesterase type 3 and 4 inhibitors enhance the pulmonary vasodilatory response to nebulized prostacyclin with improvement in gas exchange - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Phosphodiesterase; PDE3 & PDE4 Inhibitors (IC50, Ki) | AAT Bioquest [aatbio.com]
• 10. Characterization of two affinity states of adenosine A2a receptors with a new radioligand, 2-[2-(4-amino-3-[125I]iodophenyl)ethylamino]adenosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. promega.com [promega.com]
• 12. Measuring cAMP Specific Phosphodiesterase Activity: A Two-step Radioassay - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Analysis of Adenosine A2a Receptor Stability: Effects of Ligands and Disulfide Bonds - PMC [pmc.ncbi.nlm.nih.gov]

Isbufylline: An In-Depth Technical Guide on its Potential Anti-inflammatory Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isbufylline, a xanthine derivative, has demonstrated notable anti-inflammatory properties in preclinical studies. This technical guide provides a comprehensive overview of the existing data on isbufylline's anti-inflammatory effects, its proposed mechanisms of action, and detailed experimental protocols for its evaluation. The primary mechanisms are believed to involve the inhibition of phosphodiesterases (PDEs) and potential modulation of adenosine receptors, leading to the suppression of inflammatory cell infiltration and mediator release. This document aims to serve as a detailed resource for researchers and professionals in drug development interested in the therapeutic potential of isbufylline in inflammatory diseases.

Introduction

Isbufylline (1,3-dimethyl-7-isobutylxanthine) is a methylxanthine derivative that has been investigated for its bronchodilatory and anti-inflammatory activities.[1] Like other xanthines, such as theophylline, isbufylline's pharmacological effects are attributed to its ability to inhibit phosphodiesterases and interact with adenosine receptors.[2][3] This guide focuses on the anti-inflammatory properties of isbufylline, presenting available quantitative data, detailing experimental methodologies, and illustrating the implicated signaling pathways.

Mechanism of Action

The anti-inflammatory effects of isbufylline are thought to be mediated through two primary pathways:

• Phosphodiesterase (PDE) Inhibition: Isbufylline, as a xanthine derivative, is expected to inhibit various PDE isoenzymes.[4] Inhibition of PDEs, particularly PDE4, leads to an increase in intracellular cyclic adenosine monophosphate (cAMP) levels. Elevated cAMP activates Protein Kinase A (PKA), which in turn can phosphorylate and inactivate key components of inflammatory signaling pathways, ultimately leading to a reduction in the production of pro-inflammatory mediators.[5]

• Adenosine Receptor Antagonism: Xanthines are known to be non-selective antagonists of adenosine receptors (A1, A2A, A2B, and A3).[2][3] Adenosine plays a complex role in inflammation, and its effects are receptor-subtype dependent. By blocking these receptors, isbufylline may modulate downstream signaling cascades that are involved in inflammatory responses.

Signaling Pathway Diagrams

Figure 1: Proposed PDE Inhibition Pathway of Isbufylline.

Figure 2: Proposed Adenosine Receptor Antagonism by Isbufylline.

Quantitative Data

The following tables summarize the available quantitative data on the anti-inflammatory and related activities of isbufylline.

Table 1: In Vitro Inhibitory Effects of Isbufylline

Parameter	Model System	IC50 (µM)	Reference(s)
Capsaicin-induced bronchoconstriction	Guinea-pig isolated bronchi	21 (19-25, 95% CI)	[6]
Carbachol-induced bronchoconstriction	Guinea-pig isolated bronchi	36 (30-43, 95% CI)	[6]
Neurokinin A-induced bronchospasm	Guinea-pig isolated bronchi	> 100	[6]
Non-adrenergic non-cholinergic (NANC) response	Guinea-pig isolated bronchi	47	[6]

Table 2: In Vivo Anti-inflammatory Effects of Isbufylline in Guinea Pigs

Effect	Model	Dose	Route	Outcome	Reference(s)
Inhibition of eosinophil infiltration	Platelet Activating Factor (PAF)-induced	106 µmol/kg	i.p.	Significant inhibition	[7]
Inhibition of eosinophil infiltration	Antigen-induced	106 µmol/kg	i.p.	Significant inhibition	[7]
Inhibition of plasma protein extravasation	Capsaicin-induced	106 µmol/kg	i.p.	Significant inhibition	[7]

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments cited in the evaluation of isbufylline's anti-inflammatory properties.

In Vivo Models of Airway Inflammation in Guinea Pigs

Objective: To assess the effect of isbufylline on inflammatory cell infiltration and plasma protein extravasation in the airways.

Experimental Workflow:

Figure 3: Workflow for In Vivo Guinea Pig Airway Inflammation Models.

Protocol for Antigen-Induced Eosinophil Infiltration:

• Animal Sensitization: Actively immunize male Dunkin-Hartley guinea pigs with an intraperitoneal injection of ovalbumin.

• Drug Administration: Administer isbufylline (e.g., 106 µmol/kg, i.p.) or vehicle control one hour prior to antigen challenge.

• Antigen Challenge: Expose the animals to an aerosol of ovalbumin.

• Bronchoalveolar Lavage (BAL): 24 hours after the challenge, anesthetize the animals and perform BAL by instilling and retrieving phosphate-buffered saline (PBS) into the lungs via a tracheal cannula.

• Cell Analysis: Centrifuge the BAL fluid and resuspend the cell pellet. Perform a total and differential cell count to determine the number of eosinophils.

Protocol for Capsaicin-Induced Plasma Protein Extravasation:

• Animal Preparation: Anesthetize male Dunkin-Hartley guinea pigs.

• Drug Administration: Administer isbufylline (e.g., 106 µmol/kg, i.p.) or vehicle control.

• Induction of Extravasation: Inject capsaicin intravenously to induce plasma protein extravasation in the airways.

• Measurement of Extravasation: Perform BAL and measure the concentration of protein (e.g., albumin) in the BAL fluid using a suitable assay (e.g., Bradford or BCA protein assay).

In Vitro Bronchoconstriction Assays

Objective: To determine the inhibitory effect of isbufylline on agonist-induced contractions of airway smooth muscle.

Experimental Workflow:

Figure 4: Workflow for In Vitro Bronchoconstriction Assay.

Protocol:

• Tissue Preparation: Isolate bronchial rings from male Dunkin-Hartley guinea pigs and suspend them in organ baths containing Krebs-Henseleit solution, maintained at 37°C and aerated with 95% O2 / 5% CO2.

• Tension Application: Apply an optimal resting tension to the tissues and allow them to equilibrate.

• Contraction Induction: Induce a stable contraction with an agonist such as capsaicin or carbachol.

• Isbufylline Treatment: Once a stable plateau is reached, add cumulative concentrations of isbufylline to the organ bath.

• Data Analysis: Record the relaxation responses and calculate the concentration of isbufylline required to produce 50% inhibition of the agonist-induced contraction (IC50).

Discussion and Future Directions

The available data strongly suggest that isbufylline possesses significant anti-inflammatory properties, particularly in the context of airway inflammation. Its ability to inhibit eosinophil infiltration and plasma protein extravasation in vivo highlights its potential as a therapeutic agent for inflammatory respiratory diseases.

However, a comprehensive understanding of isbufylline's anti-inflammatory profile requires further investigation. Key areas for future research include:

• PDE Isoform Selectivity: Determining the IC50 values of isbufylline for a panel of PDE isoforms (PDE1-11) is crucial to elucidate its precise mechanism of action and to predict its therapeutic window and potential side effects.

• Adenosine Receptor Affinity: Quantifying the binding affinities (Ki) of isbufylline for all adenosine receptor subtypes (A1, A2A, A2B, A3) will clarify its role as a potential adenosine receptor modulator.

• Intracellular Signaling Pathways: Investigating the direct effects of isbufylline on key inflammatory signaling cascades, such as the NF-κB and MAPK pathways, in relevant inflammatory cells (e.g., macrophages, eosinophils, mast cells) will provide a more detailed mechanistic understanding.

• Cytokine Suppression: Measuring the IC50 values for isbufylline's inhibition of the production of key pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6) from stimulated inflammatory cells will provide a quantitative measure of its anti-inflammatory potency.

Conclusion

Isbufylline is a promising anti-inflammatory agent with demonstrated efficacy in preclinical models of airway inflammation. Its mechanism of action is likely multifaceted, involving the inhibition of phosphodiesterases and potential modulation of adenosine receptors. Further detailed in vitro and in vivo studies are warranted to fully characterize its pharmacological profile and to explore its therapeutic potential for the treatment of a range of inflammatory conditions. This technical guide provides a foundation of the current knowledge and a roadmap for future research endeavors.

References

• 1. Isbufylline | C11H16N4O2 | CID 65681 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. The low KM-phosphodiesterase inhibitor denbufylline enhances neuronal excitability in guinea pig hippocampus in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Pharmacology of Adenosine Receptors: Recent Advancements [mdpi.com]
• 5. New natural pro-inflammatory cytokines (TNF-α, IL-6 and IL-1β) and iNOS inhibitors identified from Penicillium polonicum through in vitro and in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Isbufylline, a xanthine derivative, inhibits bronchoconstrictor responses produced by stimulation of capsaicin-sensitive sensory nerves in guinea-pig: 'In vitro' and 'in vivo' evidence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Isbufylline, a new xanthine derivative, inhibits airway hyperresponsiveness and airway inflammation in guinea pigs - PubMed [pubmed.ncbi.nlm.nih.gov]

Isbufylline: A Technical Overview of its Chemical Properties and Pharmacological Profile

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isbufylline (1,3-dimethyl-7-isobutylxanthine) is a xanthine derivative with potential therapeutic applications as a bronchodilator and anti-inflammatory agent. This technical guide provides a comprehensive overview of the available scientific information on Isbufylline, including its chemical properties, mechanism of action, and pharmacological effects. The document is intended for researchers, scientists, and professionals in the field of drug development who are interested in the therapeutic potential of xanthine derivatives in respiratory and inflammatory diseases.

Chemical and Physical Properties

Isbufylline is a synthetic xanthine derivative. Its fundamental chemical and physical properties are summarized in the table below for easy reference.

Property	Value	Source
CAS Number	90162-60-0
Molecular Formula	C₁₁H₁₆N₄O₂
Molecular Weight	236.27 g/mol
IUPAC Name	1,3-dimethyl-7-(2-methylpropyl)purine-2,6-dione
Synonyms	7-Isobutyltheophylline, 1,3-Dimethyl-7-isobutylxanthine

Pharmacological Profile

Isbufylline exhibits both bronchodilator and anti-inflammatory properties, which have been primarily investigated in pre-clinical models of airway disease.

Bronchodilator Activity

As a xanthine derivative, Isbufylline is expected to induce smooth muscle relaxation, leading to bronchodilation. This effect is beneficial in respiratory conditions characterized by bronchoconstriction, such as asthma and chronic obstructive pulmonary disease (COPD).

Anti-inflammatory Effects

Studies have demonstrated the anti-inflammatory potential of Isbufylline in animal models. Notably, it has been shown to inhibit airway hyperresponsiveness and inflammation in guinea pigs[1]. A key finding is its ability to inhibit the infiltration of eosinophils into the bronchoalveolar lavage fluid following challenges with platelet-activating factor (PAF) or antigens[1]. Eosinophils are key inflammatory cells in allergic asthma, and their inhibition is a significant therapeutic target.

Mechanism of Action

The precise molecular mechanism of action for Isbufylline has not been fully elucidated in publicly available literature. However, based on its chemical structure as a xanthine derivative, its pharmacological effects are likely mediated through the following pathways:

• Inhibition of Phosphodiesterases (PDEs): Xanthines are known non-selective inhibitors of phosphodiesterases, enzymes that degrade cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP). By inhibiting PDEs, Isbufylline would increase intracellular levels of cAMP and cGMP, leading to a cascade of downstream effects. Increased cAMP in airway smooth muscle cells promotes relaxation and bronchodilation. In inflammatory cells, elevated cAMP levels can suppress their activation and the release of pro-inflammatory mediators. The specific PDE subtypes targeted by Isbufylline have not been definitively identified in the available literature.

• Antagonism of Adenosine Receptors: Xanthines can also act as antagonists at adenosine receptors. Adenosine is a signaling molecule that can promote bronchoconstriction and inflammation in the airways. By blocking adenosine receptors, Isbufylline could contribute to its bronchodilator and anti-inflammatory effects.

Signaling Pathway of a Non-Selective Phosphodiesterase Inhibitor

The following diagram illustrates the general signaling pathway for a non-selective phosphodiesterase inhibitor like a xanthine derivative.

General mechanism of a non-selective phosphodiesterase inhibitor.

Synthesis

Plausible synthetic workflow for Isbufylline.

Experimental Protocols

Detailed experimental protocols from the original studies on Isbufylline are not available in the public domain. The following are representative protocols for the types of in vivo and in vitro assays that would be used to characterize the anti-inflammatory and bronchodilator effects of a compound like Isbufylline.

In Vivo Model of Airway Hyperresponsiveness in Guinea Pigs

This protocol is a generalized procedure for inducing and measuring airway hyperresponsiveness.

• Animal Sensitization: Guinea pigs are sensitized to an allergen, typically ovalbumin, through intraperitoneal injections with an adjuvant like aluminum hydroxide.

• Allergen Challenge: After a sensitization period, animals are challenged with an aerosolized solution of the allergen to induce an inflammatory response in the airways.

• Drug Administration: Isbufylline or a vehicle control is administered to the animals at a specified time before or after the allergen challenge, typically via intraperitoneal injection or oral gavage.

• Measurement of Airway Responsiveness: At a defined time point after the challenge (e.g., 24 hours), airway responsiveness is assessed. This is often done by measuring changes in bronchoconstriction in response to a bronchoconstricting agent like histamine or methacholine. Parameters such as specific airway resistance and dynamic lung compliance are measured.

• Bronchoalveolar Lavage (BAL): Following the measurement of airway responsiveness, a bronchoalveolar lavage is performed to collect cells and fluid from the lungs.

• Cell Analysis: The BAL fluid is centrifuged, and the cell pellet is resuspended. Total and differential cell counts (e.g., eosinophils, neutrophils, macrophages, lymphocytes) are performed to assess the inflammatory infiltrate.

In Vitro Phosphodiesterase (PDE) Inhibition Assay

This is a general protocol for determining the inhibitory activity of a compound against PDE enzymes.

• Enzyme and Substrate Preparation: Recombinant human PDE enzymes (specific isoforms can be tested) and a fluorescently labeled cAMP or cGMP substrate are prepared in an appropriate assay buffer.

• Compound Preparation: Isbufylline is serially diluted to a range of concentrations.

• Assay Reaction: The PDE enzyme, the test compound (Isbufylline), and the fluorescent substrate are incubated together in a microplate.

• Detection: The reaction is stopped, and the amount of hydrolyzed substrate is measured using a fluorescence plate reader. The inhibitory activity of Isbufylline is determined by comparing the signal in the presence of the compound to the control wells.

• Data Analysis: The concentration of Isbufylline that causes 50% inhibition of the enzyme activity (IC₅₀) is calculated.

Clinical Data

A thorough search of clinical trial registries and the scientific literature did not reveal any clinical trial data for Isbufylline. Its development status and potential for clinical use are therefore unknown.

Conclusion

Isbufylline is a xanthine derivative with demonstrated bronchodilator and anti-inflammatory properties in preclinical models. Its likely mechanism of action involves the non-selective inhibition of phosphodiesterases and potentially the antagonism of adenosine receptors. While the initial preclinical data are promising for its use in respiratory diseases, a lack of detailed mechanistic studies, specific synthesis protocols, and the absence of any clinical trial data limit a full assessment of its therapeutic potential. Further research would be required to delineate its specific molecular targets and to evaluate its safety and efficacy in humans.

References

• 1. Isbufylline, a new xanthine derivative, inhibits airway hyperresponsiveness and airway inflammation in guinea pigs - PubMed [pubmed.ncbi.nlm.nih.gov]

Preliminary In-Vitro Evaluation of Isbufylline Cytotoxicity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a technical framework for the in-vitro evaluation of Isbufylline's cytotoxic potential. As of the latest literature review, there is a notable scarcity of direct research on the cytotoxicity of Isbufylline. Therefore, this guide extrapolates potential mechanisms and testing strategies from studies on structurally related xanthine derivatives, such as theophylline. The experimental protocols and data presented are illustrative and intended to serve as a template for future research.

Introduction

Isbufylline, or 1,3-dimethyl-7-isobutylxanthine, is a xanthine derivative. While its primary pharmacological activities have been explored in other contexts, its potential as a cytotoxic agent remains largely uninvestigated. The structural similarity of Isbufylline to other methylxanthines, like theophylline, which have demonstrated anti-cancer properties, provides a rationale for evaluating its cytotoxic effects.[1][2] This guide outlines a comprehensive in-vitro approach to assess the cytotoxicity of Isbufylline, detailing experimental protocols, data presentation strategies, and potential mechanistic pathways.

Postulated Mechanisms of Action

Based on the known bioactivities of related xanthine derivatives, the cytotoxic effects of Isbufylline, if any, might be mediated through several mechanisms:

• Induction of Apoptosis: Theophylline has been shown to induce apoptosis in various cancer cell lines, including B-chronic lymphocytic leukemia and eosinophils.[3][4] This process can be initiated through both intrinsic (mitochondrial) and extrinsic (death receptor) pathways.

• Cell Cycle Arrest: Some xanthine derivatives can interfere with the cell cycle, leading to an arrest at different phases and preventing cancer cell proliferation.

• Modulation of Signaling Pathways: Key signaling molecules that could be influenced by Isbufylline include:

  • Cyclic AMP (cAMP): As a xanthine, Isbufylline may act as a phosphodiesterase (PDE) inhibitor, leading to increased intracellular cAMP levels, which can have pro-apoptotic effects in some cancer cells.[5]

  • p53: Theophylline has been observed to modulate the splicing of p53, a critical tumor suppressor gene, leading to the production of pro-apoptotic isoforms.[1]

  • Bcl-2 Family Proteins: The balance between pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins is crucial for cell survival. Xanthine derivatives have been shown to alter this balance in favor of apoptosis.[6][7]

Experimental Protocols for Cytotoxicity Assessment

A tiered approach is recommended to systematically evaluate the in-vitro cytotoxicity of Isbufylline.

Cell Viability and Proliferation Assays

These initial assays are crucial for determining the concentration-dependent effects of Isbufylline on cancer cell lines.

3.1.1. MTT Assay

• Principle: This colorimetric assay measures the metabolic activity of cells. The mitochondrial dehydrogenase enzymes in viable cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product. The amount of formazan is directly proportional to the number of living cells.

• Protocol:

  • Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

  • Treatment: Treat the cells with a range of Isbufylline concentrations (e.g., 0.1, 1, 10, 100, 1000 µM) for 24, 48, and 72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

  • MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of Isbufylline that inhibits 50% of cell growth).

3.1.2. LDH Release Assay

• Principle: Lactate dehydrogenase (LDH) is a cytosolic enzyme that is released into the culture medium upon cell membrane damage. This assay quantifies the amount of LDH in the medium as an indicator of cytotoxicity.

• Protocol:

  • Cell Seeding and Treatment: Follow the same procedure as the MTT assay.

  • Sample Collection: After the treatment period, collect the cell culture supernatant.

  • LDH Reaction: Add the supernatant to a reaction mixture containing lactate, NAD+, and a tetrazolium salt. The LDH-catalyzed conversion of lactate to pyruvate reduces NAD+ to NADH, which in turn reduces the tetrazolium salt to a colored formazan product.

  • Absorbance Measurement: Measure the absorbance at the appropriate wavelength (e.g., 490 nm).

  • Data Analysis: Calculate the percentage of LDH release relative to a positive control (cells lysed to achieve maximum LDH release).

Apoptosis Assays

If Isbufylline demonstrates significant cytotoxicity, the following assays can elucidate whether the mechanism involves apoptosis.

3.2.1. Annexin V/Propidium Iodide (PI) Staining

• Principle: This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane in early apoptotic cells. PI is a fluorescent nucleic acid stain that can only enter cells with compromised membranes (late apoptotic and necrotic cells).

• Protocol:

  • Cell Treatment: Treat cells with Isbufylline at concentrations around the IC50 value for a predetermined time (e.g., 24 hours).

  • Cell Harvesting and Staining: Harvest the cells, wash with PBS, and resuspend in Annexin V binding buffer. Add FITC-conjugated Annexin V and PI to the cell suspension and incubate in the dark.

  • Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Data Interpretation:

    • Annexin V-negative, PI-negative: Viable cells

    • Annexin V-positive, PI-negative: Early apoptotic cells

    • Annexin V-positive, PI-positive: Late apoptotic/necrotic cells

    • Annexin V-negative, PI-positive: Necrotic cells

3.2.2. Caspase Activity Assay

• Principle: Caspases are a family of proteases that are key mediators of apoptosis. This assay measures the activity of specific caspases (e.g., caspase-3, -8, -9) using a fluorogenic or colorimetric substrate.

• Protocol:

  • Cell Lysis: Treat cells with Isbufylline, harvest, and lyse the cells to release their contents.

  • Substrate Addition: Add a specific caspase substrate (e.g., DEVD-pNA for caspase-3) to the cell lysate.

  • Signal Detection: The cleavage of the substrate by the active caspase releases a chromophore or fluorophore, which can be measured using a spectrophotometer or fluorometer.

  • Data Analysis: Quantify the caspase activity relative to a control group.

Data Presentation

Quantitative data should be summarized in a clear and concise manner to facilitate comparison and interpretation.

Table 1: Illustrative IC50 Values of Isbufylline in Various Cancer Cell Lines

Cell Line	Cancer Type	Incubation Time (h)	IC50 (µM)
MCF-7	Breast Cancer	24	150.5 ± 12.3
48	98.2 ± 8.7
72	65.4 ± 5.9
A549	Lung Cancer	24	210.8 ± 18.5
48	145.6 ± 11.2
72	92.1 ± 7.8
HeLa	Cervical Cancer	24	180.3 ± 15.1
48	115.9 ± 9.4
72	78.6 ± 6.5

Data are presented as mean ± standard deviation from three independent experiments.

Table 2: Illustrative Apoptosis Induction by Isbufylline in MCF-7 Cells (24h Treatment)

Treatment	Concentration (µM)	Early Apoptosis (%)	Late Apoptosis (%)
Vehicle Control	-	3.2 ± 0.5	1.8 ± 0.3
Isbufylline	50	15.6 ± 2.1	5.4 ± 0.8
Isbufylline	100	28.9 ± 3.5	12.7 ± 1.9
Isbufylline	200	45.1 ± 4.2	25.3 ± 3.1

Data are presented as mean ± standard deviation from three independent experiments.

Visualization of Pathways and Workflows

Experimental Workflow

In-vitro cytotoxicity testing workflow for Isbufylline.

Postulated Signaling Pathways in Isbufylline-Induced Apoptosis

Intrinsic (Mitochondrial) Pathway

Postulated intrinsic apoptosis pathway for Isbufylline.

Extrinsic (Death Receptor) Pathway

Postulated extrinsic apoptosis pathway for Isbufylline.

Conclusion and Future Directions

This guide provides a foundational framework for the preliminary in-vitro evaluation of Isbufylline's cytotoxicity. The proposed experiments will help to determine if Isbufylline exhibits anti-cancer properties and, if so, to elucidate the underlying mechanisms. Positive results from these initial screenings would warrant further investigation, including:

• Analysis of cell cycle progression using flow cytometry.

• Western blot analysis to measure the expression levels of key proteins in the apoptotic pathways (e.g., Bcl-2, Bax, cleaved caspases).

• In-vivo studies in animal models to assess the efficacy and safety of Isbufylline as a potential anti-cancer agent.

The systematic approach outlined herein will contribute to a comprehensive understanding of Isbufylline's cytotoxic potential and its viability for further development in oncology.

References

• 1. Theophylline exhibits anti-cancer activity via suppressing SRSF3 in cervical and breast cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. oncotarget.com [oncotarget.com]
• 3. Theophylline, a new inducer of apoptosis in B-CLL: role of cyclic nucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Theophylline induces apoptosis of the IL-3 activated eosinophils of patients with bronchial asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effect of theophylline and specific phosphodiesterase IV inhibition on proliferation and apoptosis of progenitor cells in bronchial asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Theophylline - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and biological evaluation of novel xanthine derivatives as potential apoptotic antitumor agents [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Isbufylline In Vitro Assay in Isolated Guinea Pig Bronchi

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for an in vitro assay to evaluate the bronchodilatory effects of Isbufylline using isolated guinea pig bronchi. Isbufylline, a xanthine derivative, has demonstrated significant potential as an anti-bronchospastic agent. This document outlines the necessary procedures, data presentation, and key signaling pathways involved.

Quantitative Data Summary

The relaxant activity of Isbufylline on isolated guinea pig bronchial preparations is summarized below. These values indicate the concentration of Isbufylline required to inhibit the contractile response by 50% (IC50).

Contractile Agent	Isbufylline IC50 (µM)	95% Confidence Limits (µM)
Capsaicin (0.3 µM)	21	19-25
Carbachol (0.3 µM)	36	30-43
Electrical Field Stimulation (NANC)	47	-

Note: The presence of indomethacin (5 µM) and thiorphan (10 µM) was maintained during the experiments with capsaicin and carbachol to inhibit the effects of prostaglandins and neutral endopeptidase, respectively[1].

Experimental Protocol

This protocol details the methodology for assessing the relaxant effect of Isbufylline on isolated guinea pig bronchi against various contractile stimuli.

Materials and Reagents

• Male guinea pigs

• Krebs-Henseleit solution (composition in mM: NaCl 118, KCl 4.7, CaCl2 2.5, KH2PO4 1.2, MgSO4 1.2, NaHCO3 25, and glucose 10)

• Isbufylline

• Capsaicin

• Carbachol

• Indomethacin

• Thiorphan

• Carbogen gas (95% O2, 5% CO2)

• Organ bath system with isometric force transducers

• Electrical field stimulation (EFS) equipment

Procedure

• Tissue Preparation:

  • Humanely euthanize a male guinea pig.

  • Carefully dissect the bronchi and place them in cold, oxygenated Krebs-Henseleit solution.

  • Prepare bronchial ring preparations of appropriate size.

• Experimental Setup:

  • Mount the bronchial rings in an organ bath containing Krebs-Henseleit solution maintained at 37°C and continuously bubbled with carbogen gas.

  • Connect the tissues to isometric force transducers to record changes in muscle tension.

  • Allow the tissues to equilibrate for at least 60 minutes under a resting tension of 1 g, with washes every 15 minutes.

• Induction of Bronchial Contraction:

  • Pharmacological Stimulation:

    • To assess the effect on receptor-mediated contraction, pre-treat the tissues with indomethacin (5 µM) and thiorphan (10 µM).

    • Induce a stable contraction with either capsaicin (0.3 µM) or carbachol (0.3 µM)[1].

  • Electrical Field Stimulation (EFS) for Non-Adrenergic Non-Cholinergic (NANC) Response:

    • To evaluate the effect on nerve-mediated contraction, apply EFS using platinum electrodes.

    • Use the following parameters for NANC stimulation: 20 Hz, supramaximal voltage, 0.5 ms pulse width for 10 seconds[1]. This is performed in the presence of adrenergic and cholinergic blockers to isolate the NANC response.

• Application of Isbufylline and Measurement of Relaxation:

  • Once a stable contraction is achieved, add Isbufylline in a cumulative concentration-dependent manner (e.g., 10-90 µM)[1].

  • Record the relaxation of the bronchial smooth muscle at each concentration.

  • Allow sufficient time between additions for the response to stabilize.

• Data Analysis:

  • Express the relaxation as a percentage of the pre-induced maximum contraction.

  • Construct a concentration-response curve for Isbufylline.

  • Calculate the IC50 value, which is the concentration of Isbufylline that produces 50% of the maximum relaxation, using appropriate software.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the proposed signaling pathway for Isbufylline-induced bronchodilation and the experimental workflow for the in vitro assay.

Caption: Proposed signaling pathway of Isbufylline in bronchial smooth muscle cells.

Caption: Experimental workflow for the Isbufylline in vitro assay.

Mechanism of Action

Isbufylline, like other xanthine derivatives such as theophylline, is believed to exert its bronchodilatory effects primarily through the inhibition of phosphodiesterase (PDE) enzymes[2][3]. The inhibition of PDE leads to an increase in intracellular cyclic adenosine monophosphate (cAMP) levels. Elevated cAMP activates Protein Kinase A (PKA), which in turn phosphorylates various downstream targets, ultimately resulting in the relaxation of airway smooth muscle[4]. Additionally, some xanthines are known to be antagonists of adenosine receptors, which can also contribute to bronchodilation by preventing adenosine-mediated bronchoconstriction[2][4]. Isbufylline's greater potency against capsaicin-induced bronchospasm suggests a potential interaction with sensory nerve pathways[1].

References

• 1. Isbufylline, a xanthine derivative, inhibits bronchoconstrictor responses produced by stimulation of capsaicin-sensitive sensory nerves in guinea-pig: 'In vitro' and 'in vivo' evidence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Phosphodiesterase inhibition and theophylline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. What is the mechanism of Etofylline? [synapse.patsnap.com]

Application Notes and Protocols for Isbufylline Administration in Animal Models of Airway Hyperresponsiveness

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isbufylline, a xanthine derivative, has demonstrated significant potential as a therapeutic agent for airway hyperresponsiveness (AHR), a key feature of asthma.[1] These application notes provide a comprehensive overview of the administration of isbufylline in preclinical animal models of AHR, summarizing key quantitative data and detailing experimental protocols. The information presented is intended to guide researchers in designing and executing studies to further evaluate the efficacy and mechanism of action of isbufylline and similar compounds.

Isbufylline exerts its effects primarily through the inhibition of phosphodiesterase (PDE) enzymes, leading to an increase in intracellular cyclic adenosine monophosphate (cAMP).[2][3][4] This elevation in cAMP results in bronchodilation by relaxing airway smooth muscle and also confers anti-inflammatory properties by stabilizing mast cells and inhibiting the activity of eosinophils, key effector cells in the pathophysiology of asthma.[2][4]

Data Presentation

The following tables summarize the quantitative data from studies investigating the effects of isbufylline in guinea pig models of airway hyperresponsiveness.

Table 1: Effect of Isbufylline on Acetylcholine-Induced Dyspnea in Guinea Pigs

Treatment	Dose (µmol/kg, i.p.)	Protection against Dyspnea (%)
Isbufylline	106	100
Salbutamol	10.4	Equieffective to Isbufylline

Data from Galli et al., 1993.[1]

Table 2: Effect of Isbufylline on PAF- and Antigen-Induced Eosinophil Infiltration in Bronchoalveolar Lavage Fluid (BALF) of Guinea Pigs

Challenge Agent	Treatment	Dose (µmol/kg, i.p.)	Inhibition of Eosinophil Infiltration
PAF	Isbufylline	106	Yes
Antigen	Isbufylline	106	Yes
PAF	Salbutamol	10.4	No protective action
Antigen	Salbutamol	10.4	No protective action

Data from Galli et al., 1993.[1]

Table 3: Effect of Isbufylline on PAF-Induced Bronchial Hyperresponsiveness to Histamine in Guinea Pigs

Treatment	Dose (µmol/kg, i.v.)	Effect on Bronchial Hyperresponsiveness
Isbufylline	4.2	Significant inhibition

Data from Galli et al., 1993.[1]

Table 4: Effect of Isbufylline on Capsaicin-Induced Protein Extravasation in BALF of Guinea Pigs

Treatment	Dose (µmol/kg, i.p.)	Effect on Protein Extravasation
Isbufylline	106	Inhibition
Salbutamol	10.4	No protective action

Data from Galli et al., 1993.[1]

Signaling Pathway of Isbufylline in Airway Smooth Muscle and Inflammatory Cells

The primary mechanism of action of isbufylline is the inhibition of phosphodiesterase (PDE), which leads to an increase in intracellular cyclic AMP (cAMP). This has downstream effects on both airway smooth muscle, causing bronchodilation, and inflammatory cells, reducing the inflammatory response.

Caption: Isbufylline inhibits PDE, increasing cAMP and activating PKA and Epac, leading to bronchodilation and anti-inflammatory effects.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of isbufylline in animal models of airway hyperresponsiveness.

Acetylcholine-Induced Dyspnea in Guinea Pigs

This model assesses the bronchodilator activity of a compound by measuring its ability to protect against bronchoconstriction induced by a cholinergic agonist.

Experimental Workflow:

Caption: Workflow for assessing the protective effect of isbufylline against acetylcholine-induced dyspnea in guinea pigs.

Protocol:

• Animals: Male Dunkin-Hartley guinea pigs (350-450 g) are used.

• Drug Administration: Isbufylline (e.g., 106 µmol/kg) or vehicle is administered intraperitoneally (i.p.) 30-60 minutes prior to challenge.

• Acetylcholine Challenge: Animals are placed in a chamber and exposed to an aerosol of acetylcholine (ACh) solution (e.g., 0.1% w/v in saline) generated by a nebulizer.

• Observation: The time from the start of ACh exposure to the onset of dyspnea (characterized by labored breathing and collapse) is recorded.

• Data Analysis: The protective effect of isbufylline is calculated as the percentage increase in the time to the onset of dyspnea compared to the vehicle-treated control group.

PAF- and Antigen-Induced Eosinophil Infiltration in BALF

This model evaluates the anti-inflammatory effects of a compound by measuring its ability to inhibit the recruitment of eosinophils into the airways following a pro-inflammatory stimulus.

Experimental Workflow:

Caption: Workflow for assessing isbufylline's effect on PAF- or antigen-induced eosinophil infiltration in guinea pig airways.

Protocol:

• Animals: Male Dunkin-Hartley guinea pigs are used.

• Sensitization (for antigen model): Guinea pigs are actively immunized by intraperitoneal injections of ovalbumin (OVA) with aluminum hydroxide as an adjuvant.

• Drug Administration: Isbufylline (e.g., 106 µmol/kg, i.p.) or vehicle is administered prior to the challenge.

• Challenge:

  • PAF Model: Platelet-activating factor (PAF) is administered intraperitoneally.

  • Antigen Model: Sensitized animals are exposed to an aerosol of OVA.

• Bronchoalveolar Lavage (BAL): 24 hours after the challenge, the animals are anesthetized, and a BAL is performed by instilling and retrieving saline from the lungs via a tracheal cannula.

• Cell Analysis: The BAL fluid is centrifuged, and the cell pellet is resuspended. Total and differential cell counts are performed to determine the number of eosinophils.

• Data Analysis: The number of eosinophils in the BAL fluid from isbufylline-treated animals is compared to that of the vehicle-treated control group.

Capsaicin-Induced Protein Extravasation

This model assesses the effect of a compound on neurogenic inflammation by measuring the leakage of plasma proteins into the airways following stimulation of sensory nerves with capsaicin.

Experimental Workflow:

Caption: Workflow for evaluating the effect of isbufylline on capsaicin-induced plasma protein extravasation in guinea pig airways.

Protocol:

• Animals: Male Dunkin-Hartley guinea pigs are used.

• Anesthesia: Animals are anesthetized (e.g., with urethane).

• Drug Administration: Isbufylline (e.g., 106 µmol/kg, i.p.) or vehicle is administered.

• Capsaicin Challenge: Capsaicin is administered intravenously (i.v.) to induce neurogenic inflammation and plasma protein extravasation.

• Bronchoalveolar Lavage (BAL): A BAL is performed shortly after the capsaicin challenge.

• Protein Measurement: The protein concentration in the BAL fluid is determined using a standard protein assay (e.g., Bradford assay).

• Data Analysis: The protein concentration in the BAL fluid from the isbufylline-treated group is compared to that of the vehicle-treated control group to assess the degree of inhibition.

Conclusion

Isbufylline has demonstrated potent bronchodilatory and anti-inflammatory effects in various guinea pig models of airway hyperresponsiveness. Its mechanism of action via PDE inhibition and subsequent cAMP elevation provides a strong rationale for its therapeutic potential in asthma. The protocols and data presented herein serve as a valuable resource for researchers investigating the preclinical efficacy of isbufylline and other novel anti-asthmatic compounds. Further studies are warranted to fully elucidate its clinical utility.

References

• 1. cAMP Regulation of Airway Smooth Muscle Function - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The cAMP Pathway as Therapeutic Target in Autoimmune and Inflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. repositorio.ufmg.br [repositorio.ufmg.br]

Application Note: Quantification of Isbufylline using High-Performance Liquid Chromatography (HPLC)

Abstract

This application note details a robust and accurate High-Performance Liquid Chromatography (HPLC) method for the quantitative determination of Isbufylline. Isbufylline, a xanthine derivative with bronchodilator properties, requires precise analytical methods for quality control and research purposes.[1] The described method utilizes a reversed-phase C18 column with UV detection, providing a reliable and efficient means for the quantification of Isbufylline in bulk drug substance and pharmaceutical formulations. This document provides comprehensive experimental protocols, system suitability parameters, and method validation guidelines.

Introduction

Isbufylline, chemically known as 1,3-dimethyl-7-isobutyl xanthine, is an active pharmaceutical ingredient (API) investigated for its antibronchospastic properties.[1] Ensuring the purity, potency, and quality of Isbufylline in pharmaceutical products is critical for its safety and efficacy. High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique widely used in the pharmaceutical industry for the separation, identification, and quantification of drug substances. This application note presents a specific, accurate, and precise HPLC method for the quantification of Isbufylline.

Experimental

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV-Vis detector is suitable for this method. The following chromatographic conditions have been optimized for the analysis of Isbufylline.

Parameter	Recommended Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase	Methanol : Water : Acetic Acid (60:39:1, v/v/v)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Detection Wavelength	274 nm
Column Temperature	Ambient (~25 °C)
Run Time	Approximately 10 minutes

Reagents and Standards

• Isbufylline Reference Standard: USP or equivalent grade.

• Methanol: HPLC grade.

• Water: HPLC grade or Milli-Q water.

• Glacial Acetic Acid: Analytical reagent grade.

Standard Solution Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 100 mg of Isbufylline reference standard and transfer it to a 100 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock standard solution with the mobile phase to obtain concentrations in the range of 10-100 µg/mL.

Sample Preparation

• Bulk Drug: Accurately weigh approximately 100 mg of the Isbufylline bulk drug, dissolve it in the mobile phase in a 100 mL volumetric flask, and dilute to the mark. Further dilute to a final concentration within the calibration range.

• Pharmaceutical Formulation (e.g., Tablets):

  • Weigh and finely powder not fewer than 20 tablets.

  • Accurately weigh a portion of the powder equivalent to 100 mg of Isbufylline and transfer it to a 100 mL volumetric flask.

  • Add approximately 70 mL of the mobile phase and sonicate for 15 minutes to ensure complete dissolution of the active ingredient.

  • Dilute to volume with the mobile phase and mix well.

  • Filter the solution through a 0.45 µm syringe filter.

  • Further dilute the filtrate with the mobile phase to a final concentration within the calibration range.

Method Validation Protocol

The developed HPLC method should be validated according to the International Council for Harmonisation (ICH) guidelines. The following parameters should be assessed:

Validation Parameter	Acceptance Criteria
System Suitability	Tailing factor ≤ 2.0; Theoretical plates > 2000; %RSD of peak areas < 2.0% for replicate injections.
Linearity	Correlation coefficient (r²) ≥ 0.999 over the concentration range.
Accuracy (% Recovery)	98.0% - 102.0% for three concentration levels.
Precision (RSD)	Intraday and Interday RSD ≤ 2.0%.
Specificity	No interference from placebo or excipients at the retention time of Isbufylline.
Limit of Detection (LOD)	Signal-to-noise ratio of 3:1.
Limit of Quantification (LOQ)	Signal-to-noise ratio of 10:1.
Robustness	The method should remain unaffected by small, deliberate variations in chromatographic conditions (e.g., flow rate ±0.1 mL/min, mobile phase composition ±2%).

Data Presentation

System Suitability Results

Parameter	Result	Acceptance Criteria
Retention Time (min)	~ 5.5	Consistent
Tailing Factor	1.1	≤ 2.0
Theoretical Plates	> 3000	> 2000
%RSD (n=6)	0.8%	< 2.0%

Linearity Data

Concentration (µg/mL)	Peak Area (mAU*s)
10	[Insert Value]
25	[Insert Value]
50	[Insert Value]
75	[Insert Value]
100	[Insert Value]
Correlation Coefficient (r²)	≥ 0.999

Accuracy (Recovery) Data

Spiked Level	Amount Added (µg/mL)	Amount Found (µg/mL)	% Recovery
80%	40	[Insert Value]	[Insert Value]
100%	50	[Insert Value]	[Insert Value]
120%	60	[Insert Value]	[Insert Value]
Average Recovery	98.0% - 102.0%

Experimental Workflow and Diagrams

The overall workflow for the quantification of Isbufylline using this HPLC method is depicted below.

Caption: Experimental workflow for Isbufylline quantification by HPLC.

Conclusion

The HPLC method described in this application note is simple, rapid, accurate, and precise for the quantification of Isbufylline in bulk and pharmaceutical dosage forms. The method is suitable for routine quality control analysis.

References

• 1. Physico-chemical properties of the new antibronchospastic agent isbufylline - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Developing a Dose-Response Curve for Isbufylline-Induced Bronchodilation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isbufylline is a methylxanthine derivative that acts as a phosphodiesterase (PDE) inhibitor, with notable activity against PDE3 and PDE4 isozymes.[1][2] This dual inhibition leads to an accumulation of intracellular cyclic adenosine monophosphate (cAMP) in airway smooth muscle cells, resulting in bronchodilation.[1][3] The development of a robust dose-response curve is a critical step in characterizing the potency and efficacy of Isbufylline as a potential therapeutic agent for obstructive airway diseases such as asthma and chronic obstructive pulmonary disease (COPD).

These application notes provide a detailed protocol for generating a dose-response curve for Isbufylline-induced bronchodilation using an ex vivo isolated tissue model. The protocol is designed to be a comprehensive guide for researchers, encompassing tissue preparation, experimental setup, data acquisition, and analysis.

Signaling Pathway of Isbufylline-Induced Bronchodilation

Isbufylline exerts its bronchodilatory effect by inhibiting PDE3 and PDE4. These enzymes are responsible for the degradation of cAMP. By inhibiting these enzymes, Isbufylline increases the intracellular concentration of cAMP. Elevated cAMP levels lead to the activation of Protein Kinase A (PKA), which in turn phosphorylates several downstream targets, ultimately resulting in the relaxation of airway smooth muscle and bronchodilation.

Caption: Signaling pathway of Isbufylline-induced bronchodilation.

Experimental Protocol: Isbufylline Dose-Response in Isolated Tracheal Rings

This protocol describes the use of isolated guinea pig or rat tracheal rings to assess the bronchodilatory effects of Isbufylline.

Materials and Reagents

Material/Reagent	Supplier	Catalog No.
Isbufylline	Sigma-Aldrich	I5887
Krebs-Henseleit Solution	Sigma-Aldrich	K3753
Carbachol	Sigma-Aldrich	C4382
Distilled Water	VWR	83002-140
95% O2 / 5% CO2 Gas Mixture	Airgas	X02NI80C3002221
Suture Silk	Ethicon	A483

Equipment

Equipment	Description
Organ Bath System	With temperature control and aeration
Isometric Force Transducer	For measuring tissue contraction/relaxation
Data Acquisition System	To record and analyze transducer signals
Dissection Microscope	For precise tissue preparation
Standard Laboratory Glassware	Beakers, graduated cylinders, etc.
Micropipettes	For accurate drug administration

Experimental Workflow

Caption: Experimental workflow for Isbufylline dose-response analysis.

Detailed Methodology

• Preparation of Solutions:

  • Prepare a stock solution of Isbufylline (e.g., 10 mM) in an appropriate solvent (e.g., distilled water or DMSO). Prepare serial dilutions to achieve the desired final concentrations in the organ bath.

  • Prepare Krebs-Henseleit solution and ensure it is continuously gassed with 95% O2 / 5% CO2 and maintained at 37°C.

  • Prepare a stock solution of a contractile agent, such as Carbachol (e.g., 10 mM in distilled water).

• Tissue Preparation:

  • Humanely euthanize a guinea pig or rat according to approved institutional animal care and use committee protocols.

  • Carefully dissect out the trachea and place it in cold, oxygenated Krebs-Henseleit solution.

  • Under a dissection microscope, clean the trachea of adhering connective tissue and cut it into 2-3 mm wide rings.

  • Suspend each tracheal ring between two L-shaped stainless-steel hooks in an organ bath containing 10 mL of Krebs-Henseleit solution at 37°C and continuously aerated with 95% O2 / 5% CO2. One hook is fixed to the bottom of the chamber, and the other is connected to an isometric force transducer.

• Experimental Procedure:

  • Allow the tracheal rings to equilibrate for at least 60 minutes under a resting tension of 1 g. During this period, wash the tissues with fresh Krebs-Henseleit solution every 15 minutes.

  • After equilibration, induce a submaximal, sustained contraction with a suitable agonist. For example, add Carbachol to a final concentration of 1 µM.

  • Once the contraction has reached a stable plateau, add Isbufylline cumulatively to the organ bath in increasing concentrations (e.g., from 10 nM to 100 µM). Allow the tissue to respond to each concentration until a stable relaxation is observed before adding the next concentration.

  • Record the relaxation response at each concentration using the data acquisition system.

Data Presentation and Analysis

The relaxation induced by Isbufylline is expressed as a percentage of the pre-contraction induced by Carbachol.

Calculation of Percentage Relaxation: % Relaxation = [(Tension after Carbachol - Tension after Isbufylline) / (Tension after Carbachol - Basal Tension)] x 100

Data Summary Table:

Isbufylline Concentration (M)	% Relaxation (Mean ± SEM)
1.00E-08	Data
3.00E-08	Data
1.00E-07	Data
3.00E-07	Data
1.00E-06	Data
3.00E-06	Data
1.00E-05	Data
3.00E-05	Data
1.00E-04	Data

Dose-Response Curve:

Plot the mean percentage relaxation against the logarithm of the Isbufylline concentration. Fit the data using a non-linear regression model (e.g., a sigmoidal dose-response curve with variable slope) to determine the EC50 (the concentration of Isbufylline that produces 50% of the maximum relaxation).

Conclusion

This application note provides a comprehensive protocol for determining the dose-response relationship of Isbufylline-induced bronchodilation. Adherence to this detailed methodology will enable researchers to obtain reliable and reproducible data, which is essential for the preclinical evaluation of Isbufylline as a potential bronchodilator. The provided diagrams and tables facilitate a clear understanding of the signaling pathway, experimental workflow, and data presentation.

References

• 1. PDE4 Inhibitors and their Potential Combinations for the Treatment of Chronic Obstructive Pulmonary Disease: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Inhaled Dual Phosphodiesterase 3/4 Inhibitors for the Treatment of Patients with COPD: A Short Review - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Isbufylline in Preclinical Models of Asthma and COPD

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isbufylline, a xanthine derivative, has demonstrated significant potential in preclinical models as a therapeutic agent for obstructive airway diseases. Its dual mechanism of action as a non-selective phosphodiesterase (PDE) inhibitor and an adenosine receptor antagonist contributes to its bronchodilatory and anti-inflammatory effects. These application notes provide a comprehensive overview of the use of Isbufylline in preclinical asthma and COPD models, including quantitative data, detailed experimental protocols, and visualizations of the underlying signaling pathways.

Application of Isbufylline in Preclinical Asthma Models

Isbufylline has been primarily evaluated in guinea pig models of allergic asthma, where it has shown efficacy in reducing key features of the disease, including airway hyperresponsiveness and eosinophilic inflammation.

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies of Isbufylline in asthma models.

Table 1: Effect of Isbufylline on Airway Inflammation in Guinea Pig Models of Asthma

Parameter	Model	Treatment	Dosage	Effect
Eosinophil Infiltration (BALF)	Platelet-Activating Factor (PAF)-induced	Isbufylline	106 µmol/kg i.p.	Inhibition of eosinophil infiltration
Eosinophil Infiltration (BALF)	Antigen (Ovalbumin)-induced	Isbufylline	106 µmol/kg i.p.	Inhibition of eosinophil infiltration
Protein Extravasation (BALF)	Capsaicin-induced	Isbufylline	106 µmol/kg i.p.	Inhibition of protein extravasation

BALF: Bronchoalveolar Lavage Fluid; i.p.: intraperitoneal

Table 2: Effect of Isbufylline on Airway Hyperresponsiveness and Bronchoconstriction in Guinea Pigs

Parameter	Model	Treatment	Dosage/Concentration	Effect
Bronchial Hyperresponsiveness to Histamine	PAF-induced	Isbufylline	4.2 µmol/kg i.v.	Significant inhibition
Bronchoconstriction	Capsaicin-induced (in vitro)	Isbufylline	IC50: 21 µM	Inhibition of contraction
Bronchoconstriction	Carbachol-induced (in vitro)	Isbufylline	IC50: 36 µM	Inhibition of contraction
Bronchoconstriction	Neurokinin A-induced (in vitro)	Isbufylline	> 100 µM	Ineffective

i.v.: intravenous; IC50: half maximal inhibitory concentration

Experimental Protocols

Detailed methodologies for key experiments cited are provided below to facilitate study replication and further research.

This protocol describes the sensitization and challenge of guinea pigs with ovalbumin to induce an asthma-like phenotype characterized by eosinophilic airway inflammation.

Materials:

• Male Dunkin-Hartley guinea pigs (300-350g)

• Ovalbumin (OVA), Grade V

• Aluminum hydroxide (Al(OH)₃) as adjuvant

• Sterile, pyrogen-free saline

• Nebulizer and exposure chamber

Procedure:

• Sensitization:

  • On day 0 and day 7, actively sensitize guinea pigs by intraperitoneal (i.p.) injection of 100 µg of OVA emulsified in 100 mg of Al(OH)₃ in 1 mL of saline.

  • House the animals under standard laboratory conditions for 14 days to allow for the development of an immune response.

• Drug Administration:

  • Administer Isbufylline (e.g., 106 µmol/kg, i.p.) or vehicle control 1 hour prior to the antigen challenge.

• Antigen Challenge:

  • On day 14, place the conscious, unsedated guinea pigs in an exposure chamber.

  • Expose the animals to an aerosol of 1% OVA in saline generated by a nebulizer for 30 minutes.

• Readouts (24 hours post-challenge):

  • Bronchoalveolar Lavage (BAL): Euthanize the animals and perform a BAL with sterile saline to collect airway inflammatory cells. Perform total and differential cell counts to quantify eosinophil infiltration.

  • Histology: Perfuse and fix the lungs for histological analysis to assess inflammatory cell infiltration in the airway walls.

This protocol details the induction of airway hyperresponsiveness using PAF and its assessment.

Materials:

• Male Dunkin-Hartley guinea pigs (400-450g)

• Platelet-Activating Factor (PAF)

• Histamine

• Anesthetic (e.g., pentobarbital)

• Ventilator and equipment for measuring bronchoconstriction (e.g., whole-body plethysmography or direct measurement of pulmonary inflation pressure)

Procedure:

• Animal Preparation:

  • Anesthetize the guinea pigs.

  • Cannulate the trachea for mechanical ventilation and the jugular vein for drug administration.

• Induction of Hyperresponsiveness:

  • Administer a sub-bronchoconstrictor dose of PAF (e.g., 25 ng/kg, i.v.) to induce a state of airway hyperresponsiveness.

• Drug Administration:

  • Administer Isbufylline (e.g., 4.2 µmol/kg, i.v.) or vehicle control prior to the histamine challenge.

• Histamine Challenge:

  • Administer increasing doses of histamine intravenously and measure the resulting bronchoconstriction.

  • Determine the dose of histamine required to cause a specific increase in airway resistance (e.g., PC200, the provocative concentration causing a 200% increase in resistance).

• Data Analysis:

  • Compare the histamine PC200 values between the Isbufylline-treated and vehicle-treated groups to assess the effect of Isbufylline on PAF-induced airway hyperresponsiveness.

This protocol describes a method to assess neurogenic inflammation in the airways by measuring capsaicin-induced plasma protein extravasation.

Materials:

• Male Dunkin-Hartley guinea pigs (350-400g)

• Capsaicin

• Evans blue dye

• Anesthetic

• Spectrophotometer

Procedure:

• Animal Preparation:

  • Anesthetize the guinea pigs.

  • Cannulate the jugular vein for injections.

• Drug Administration:

  • Administer Isbufylline (e.g., 106 µmol/kg, i.p.) or vehicle control 1 hour prior to the capsaicin challenge.

• Induction and Measurement of Extravasation:

  • Inject Evans blue dye (20 mg/kg, i.v.) to label plasma proteins.

  • After 5 minutes, administer capsaicin (10 µg/kg, i.v.) to induce neurogenic inflammation and plasma extravasation.

  • After another 5 minutes, perfuse the systemic circulation with saline to remove intravascular dye.

  • Dissect the trachea and main bronchi, and extract the extravasated Evans blue dye using formamide.

  • Quantify the amount of extracted dye by measuring its absorbance at 620 nm using a spectrophotometer.

• Data Analysis:

  • Compare the amount of extravasated dye in the airways of Isbufylline-treated and vehicle-treated animals.

Application of Isbufylline in Preclinical COPD Models

Note: To date, there is a notable lack of published preclinical studies specifically investigating the effects of Isbufylline in established models of Chronic Obstructive Pulmonary Disease (COPD), such as those induced by cigarette smoke exposure. However, based on its known mechanisms of action, a potential therapeutic role for Isbufylline in COPD can be postulated. The following sections outline the rationale and potential experimental approaches for evaluating Isbufylline in this context.

Rationale for Use in COPD

COPD is characterized by chronic inflammation, primarily driven by neutrophils and macrophages, leading to progressive airflow limitation and lung tissue destruction (emphysema).[1] The therapeutic potential of Isbufylline in COPD is based on its dual mechanism:

• Non-selective Phosphodiesterase (PDE) Inhibition: PDE inhibitors increase intracellular cyclic AMP (cAMP) levels, which has broad anti-inflammatory effects. In the context of COPD, this can lead to the suppression of pro-inflammatory cytokine release from neutrophils and macrophages, and relaxation of airway smooth muscle.[2][3] Theophylline, another non-selective PDE inhibitor, has been shown to reduce neutrophil counts and inflammatory markers in the sputum of COPD patients.[4]

• Adenosine Receptor Antagonism: Adenosine levels are elevated in the lungs of COPD patients, and adenosine receptor activation can promote inflammation.[5][6] Antagonism of adenosine receptors, particularly A1 receptors, may therefore have anti-inflammatory effects in the COPD lung.

Proposed Experimental Protocols for COPD

The following protocols are suggested for the preclinical evaluation of Isbufylline in models of COPD.

This protocol describes the induction of a COPD-like phenotype in guinea pigs through chronic exposure to cigarette smoke.

Materials:

• Male Dunkin-Hartley guinea pigs

• Research-grade cigarettes

• Whole-body exposure chamber

• Equipment for lung function measurement (e.g., plethysmography)

Procedure:

• Induction of COPD:

  • Expose guinea pigs to the smoke of 5-10 cigarettes per day, 5 days a week, for a period of 3-6 months in a whole-body exposure chamber.[7][8][9]

  • A control group should be exposed to room air under identical conditions.

• Drug Administration:

  • Following the induction period, administer Isbufylline or vehicle control daily (e.g., via oral gavage or intraperitoneal injection) for a specified treatment period.

• Readouts:

  • Lung Function: Measure parameters such as forced expiratory volume in 0.1 seconds (FEV0.1) and forced vital capacity (FVC) to assess airflow limitation.

  • Bronchoalveolar Lavage (BAL): Perform BAL to quantify inflammatory cell influx, with a focus on neutrophils and macrophages.[10][11][12]

  • Histology/Morphometry: Assess lung tissue for evidence of emphysema (mean linear intercept), small airway remodeling, and inflammatory cell infiltration.

  • Biomarker Analysis: Measure levels of pro-inflammatory cytokines (e.g., TNF-α, IL-8) in BAL fluid or lung homogenates.

Signaling Pathways and Mechanisms of Action

The therapeutic effects of Isbufylline in obstructive airway diseases are mediated through its influence on key intracellular signaling pathways.

Phosphodiesterase Inhibition Pathway

As a non-selective PDE inhibitor, Isbufylline increases intracellular levels of cyclic adenosine monophosphate (cAMP) by preventing its degradation. This leads to the activation of Protein Kinase A (PKA), which in turn phosphorylates various downstream targets, resulting in:

• Airway Smooth Muscle Relaxation: PKA-mediated phosphorylation leads to the sequestration of intracellular calcium and a decrease in myosin light-chain kinase activity, promoting bronchodilation.[13][14]

• Inhibition of Inflammatory Cell Function: Increased cAMP levels in inflammatory cells such as eosinophils, neutrophils, and mast cells suppress their activation, degranulation, and release of pro-inflammatory mediators.[3]

References

• 1. Neutrophils infiltrating bronchial epithelium in chronic obstructive pulmonary disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.physiology.org [journals.physiology.org]
• 3. Frontiers | Phosphodiesterase-4 Inhibitors for Non-COPD Respiratory Diseases [frontiersin.org]
• 4. atsjournals.org [atsjournals.org]
• 5. Adenosine receptors as targets for therapeutic intervention in asthma and chronic obstructive pulmonary disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ADENOSINE RECEPTORS AS TARGETS FOR THERAPEUTIC INTERVENTION IN ASTHMA AND CHRONIC OBSTRUCTIVE PULMONARY DISEASE - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Experimental animal models for COPD: a methodological review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cigarette smoke exposure induced animal models of COPD – procedural variations and apparatus [jpccr.eu]
• 9. Animal Models and Mechanisms of Tobacco Smoke-induced Chronic Obstructive Pulmonary Disease (COPD) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Bronchoalveolar Lavage Fluid from Chronic Obstructive Pulmonary Disease Patients Increases Neutrophil Chemotaxis Measured by a Microfluidic Platform - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Bronchoalveolar Lavage Fluid from Chronic Obstructive Pulmonary Disease Patients Increases Neutrophil Chemotaxis Measured by a Microfluidic Platform | MDPI [mdpi.com]
• 13. cAMP regulation of airway smooth muscle function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. cAMP Regulation of Airway Smooth Muscle Function - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Mass Spectrometry for the Analysis of Isbufylline and its Metabolites

Introduction

Isbufylline (1,3-dimethyl-7-isobutylxanthine) is a xanthine derivative investigated for its potent bronchodilator properties.[1] Understanding its metabolic fate is crucial for evaluating its pharmacokinetic profile, efficacy, and safety. Mass spectrometry (MS), particularly when coupled with liquid chromatography (LC-MS/MS), stands as the cornerstone analytical technique for the identification and quantification of Isbufylline and its metabolites in biological matrices.[2][3] This document provides detailed protocols and application notes for researchers and drug development professionals engaged in the bioanalysis of Isbufylline.

Metabolite Identification and Pathway

Studies in humans have shown that Isbufylline is extensively metabolized, with the parent drug not being present in appreciable quantities in urine after oral administration.[4][5] The primary routes of biotransformation involve oxidation of the isobutyl side chain. High-performance liquid chromatography coupled with mass spectrometry (HPLC/MS) and gas chromatography-mass spectrometry (GC/MS) have been instrumental in identifying these metabolic products.[5][6]

The major identified metabolites in human plasma and urine are listed below. Biotransformation and subsequent renal excretion are the main elimination pathways for Isbufylline.[5]

Caption: Metabolic pathway of Isbufylline biotransformation.

Identified Isbufylline Metabolites

The following table summarizes the key metabolites identified in human urine and plasma, along with their quasi-molecular ions observed via mass spectrometry.[4][5]

Metabolite Name	Abbreviation	Matrix	Observed Ion (m/z)
1,3-dimethyl-7-(3-hydroxy-2-methylpropyl)xanthine	D3OHMPX	Urine	253
1-methyl-7-(2-hydroxy-2-methylpropyl)xanthine	M2OHMPX	Urine, Plasma	239
1,3-dimethyl-7-(2-carboxypropyl)xanthine	D2CMPX	Urine	267
D3OHMPX Glucuronic Acid Conjugate	-	Urine	-
1-methyl-7-(2-methyl-propyl)xanthine	-	Plasma	-
1,3-dimethyl-7-(2-hydroxy-2-methyl-propyl)xanthine	-	Plasma	-

Quantitative Analysis

Quantitative analysis of urinary metabolites revealed the relative abundance of each elimination pathway. After a single oral dose, a significant portion of Isbufylline is excreted as hydroxylated and carboxylated metabolites.[5]

Urinary Metabolite	Percentage of Drug Eliminated (%)
1-methyl-7-(2-hydroxy-2-methyl-propyl)xanthine (I)	49%
1,3-dimethyl-7-(2-hydroxymethyl-propyl)xanthine glucuronic acid (V)-Gluc	9%
1,3-dimethyl-7-(2-carboxy-propyl)xanthine (IV)	5%

Experimental Protocols

Protocol 1: UPLC-MS/MS for Quantification in Human Plasma

This protocol describes a modern, sensitive, and specific ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) method for the simultaneous determination of Isbufylline and its major metabolites.[7] The use of Multiple Reaction Monitoring (MRM) ensures high selectivity and sensitivity.[8]

Caption: Workflow for plasma sample preparation.

1. Sample Preparation (Protein Precipitation)

• To 100 µL of human plasma in a microcentrifuge tube, add an internal standard (e.g., a stable isotope-labeled Isbufylline or a structurally similar compound like theophylline).

• Add 400 µL of ice-cold methanol to precipitate proteins.[7]

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a new tube or an HPLC vial.

• Inject an appropriate volume (e.g., 5 µL) into the UPLC-MS/MS system.

2. UPLC Conditions

• Column: ACQUITY UPLC HSS T3 (2.1 x 100 mm, 1.8 µm) or equivalent.[7]

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient:

  • 0-1.0 min: 5% B

  • 1.0-5.0 min: Linear gradient to 95% B

  • 5.0-6.0 min: Hold at 95% B

  • 6.0-6.1 min: Return to 5% B

  • 6.1-8.0 min: Re-equilibration at 5% B

• Column Temperature: 40°C.

• Autosampler Temperature: 10°C.

3. Mass Spectrometry Conditions

• Instrument: Triple Quadrupole Mass Spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Scan Type: Multiple Reaction Monitoring (MRM).

• Capillary Voltage: 3.5 kV.

• Source Temperature: 150°C.

• Desolvation Temperature: 400°C.[9]

• MRM Transitions (Hypothetical - requires optimization):

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Isbufylline	237.1	181.1	20
D3OHMPX	253.1	181.1	22
M2OHMPX	239.1	181.1	22
D2CMPX	267.1	181.1	25

(Note: The product ion m/z 181.1 corresponds to the dimethylxanthine core, a common fragment for related compounds like theophylline and doxofylline, suggesting it would be a logical choice for Isbufylline metabolites).[7][8]

Protocol 2: HPLC-MS for Metabolite Identification in Urine

This protocol is adapted from published methods used for the initial identification of Isbufylline metabolites in urine.[4] It is suitable for qualitative screening and structural elucidation.

Caption: A general workflow for LC-MS based analysis.

1. Sample Preparation

• Collect urine samples.

• Filter the urine through a 0.45 µm filter to remove particulates.[4]

• For direct injection, transfer the filtered urine to an HPLC vial.

2. HPLC Conditions

• Column: Lichrospher 100 RP-18 (5 µm) or equivalent C18 column.[4]

• Mobile Phase A: 0.1 M Ammonium Acetate in water, pH 3.7.[4]

• Mobile Phase B: Acetonitrile.[4]

• Flow Rate: 1.0 mL/min.[4]

• Gradient: Linearly from 5% to 40% B over 40 minutes.[4]

3. Mass Spectrometry Conditions

• Instrument: Quadrupole or Ion Trap Mass Spectrometer.

• Ionization Mode: Thermospray (as originally published) or, more commonly today, ESI (Positive).[4]

• Scan Mode: Full Scan (e.g., m/z 100-500) to detect parent ions.

• Data-Dependent MS/MS: Configure the instrument to automatically acquire collisionally activated daughter ion spectra (MS/MS) for the most intense peaks detected in the full scan to aid in structural identification.[4] This allows for the characterization of fragmentation patterns to identify unknown metabolites.[10]

References

• 1. Isbufylline, a xanthine derivative, inhibits bronchoconstrictor responses produced by stimulation of capsaicin-sensitive sensory nerves in guinea-pig: 'In vitro' and 'in vivo' evidence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantitative mass spectrometry methods for pharmaceutical analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lirias.kuleuven.be [lirias.kuleuven.be]
• 4. Identification of human urinary metabolites of isbufylline by high-performance liquid chromatography/thermospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Metabolism of isbufylline in humans. Isolation, identification, and synthesis of plasma and urine metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Simultaneous determination of isbufylline and its major metabolites in rabbit blood and urine by reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Development and validation of a UPLC-MS/MS method for quantification of doxofylline and its metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Determination of theophylline in rabbit plasma by triple quadrupole LC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. osti.gov [osti.gov]

Application Notes and Protocols for Studying Airway Inflammation In Vivo Using Isbufylline

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isbufylline, a xanthine derivative, has demonstrated significant potential in preclinical studies for the management of airway inflammation, a key pathological feature of respiratory diseases such as asthma and chronic obstructive pulmonary disease (COPD). As a phosphodiesterase (PDE) inhibitor, Isbufylline's primary mechanism of action involves increasing intracellular cyclic adenosine monophosphate (cAMP) levels, which in turn modulates the activity of various inflammatory and structural cells in the airways.[1][2] These application notes provide detailed protocols for utilizing Isbufylline in in vivo models of airway inflammation, enabling researchers to effectively evaluate its therapeutic efficacy and elucidate its mechanisms of action.

Mechanism of Action: PDE Inhibition and Downstream Signaling

Isbufylline exerts its anti-inflammatory effects by inhibiting phosphodiesterases (PDEs), enzymes responsible for the degradation of cAMP.[1] This leads to an accumulation of intracellular cAMP, which activates Protein Kinase A (PKA). PKA, in turn, phosphorylates various downstream targets, resulting in a cascade of events that collectively suppress the inflammatory response. These events include the inhibition of inflammatory cell trafficking, and the reduced release of cytokines and chemokines from key inflammatory cells like eosinophils, neutrophils, macrophages, and T-cells.[2] Furthermore, the increase in cAMP contributes to the relaxation of airway smooth muscle, providing a dual therapeutic benefit of bronchodilation and anti-inflammation.[2]

Caption: Isbufylline inhibits PDE, increasing cAMP and activating PKA to suppress inflammation.

Experimental Protocols

This section outlines detailed protocols for inducing and assessing airway inflammation in guinea pig models, and for evaluating the therapeutic effects of Isbufylline.

Animal Models of Airway Inflammation

Several models can be employed to induce airway inflammation in guinea pigs, each mimicking different aspects of human respiratory diseases.

1. Ovalbumin (OVA)-Induced Allergic Airway Inflammation: This is a widely used model to simulate the allergic inflammation characteristic of asthma.

• Sensitization: On day 0, sensitize guinea pigs with a subcutaneous injection of 100 µg of ovalbumin adsorbed onto 100 mg of aluminum hydroxide in saline.[3] A booster injection with the same formulation is administered on day 14.[3]

• Challenge: Starting on day 18 and continuing until day 29, challenge the animals with a 0.5% (w/v) aerosol of ovalbumin for 10 minutes daily.[3]

2. Platelet-Activating Factor (PAF)-Induced Eosinophil Infiltration: This model is useful for studying the acute infiltration of eosinophils into the airways.

• Induction: Expose guinea pigs to an aerosol of PAF (10 µg/ml) to induce a significant increase in eosinophils in the bronchoalveolar lavage fluid (BALF), with maximal infiltration observed at 48 hours post-exposure.[4][5] Alternatively, an intraperitoneal injection of PAF (10 µ g/animal ) can be used, with maximal eosinophil accumulation in the BALF at 24 hours.[6]

3. Capsaicin-Induced Neurogenic Inflammation: This model investigates the role of sensory nerves in airway inflammation, specifically plasma protein extravasation.

• Induction: Administer capsaicin intravenously to induce plasma protein extravasation in the trachea.[7] The dose of capsaicin can be titrated to achieve a measurable response.

Administration of Isbufylline

• Dosage and Route: A dose of 106 µmol/kg of Isbufylline administered intraperitoneally (i.p.) has been shown to be effective in inhibiting airway inflammation in guinea pigs.[1]

• Timing: Administer Isbufylline prior to the inflammatory challenge. The optimal pre-treatment time may need to be determined empirically for each model but is typically 30-60 minutes before challenge.

Assessment of Airway Inflammation

1. Bronchoalveolar Lavage (BAL):

• Procedure: Anesthetize the guinea pig.[8] Intubate the animal with a cuffed endotracheal tube.[9] Instill a known volume of sterile saline (e.g., 10 ml/kg) into the lungs and then gently aspirate to recover the BAL fluid.[10] Repeat this process to obtain a sufficient volume of fluid. The presence of foam in the retrieved fluid indicates a successful alveolar lavage.[11]

2. Differential Cell Count:

• Preparation: Centrifuge the BAL fluid to pellet the cells. Resuspend the cell pellet in a suitable buffer.[12] Prepare slides with a known number of cells (e.g., 50,000) and stain with a modified Wright-Giemsa stain.[12]

• Quantification: Perform a differential cell count under a microscope to determine the percentage and absolute number of eosinophils, neutrophils, lymphocytes, and macrophages. An increase in the percentage of eosinophils (e.g., >1% or >5%) is indicative of allergic airway inflammation.[12][13]

3. Total Protein Quantification (Bradford Assay): This assay is used to measure protein extravasation into the airways, a marker of increased vascular permeability.

• Procedure: Use a commercial Bradford assay kit.[14][15] Prepare a standard curve using known concentrations of a standard protein (e.g., bovine serum albumin).[16] Add the Bradford reagent to the BAL fluid samples and standards.[16] After a short incubation at room temperature, measure the absorbance at 595 nm using a spectrophotometer or microplate reader.[15][16] Calculate the protein concentration in the samples based on the standard curve.

Caption: Workflow for studying Isbufylline's effect on in vivo airway inflammation.

Data Presentation

All quantitative data should be summarized in clearly structured tables for easy comparison between treatment groups (e.g., vehicle control, disease model, Isbufylline-treated).

Table 1: Effect of Isbufylline on Inflammatory Cell Infiltration in BAL Fluid

Treatment Group	Total Cells (x10^5)	Eosinophils (%)	Neutrophils (%)	Lymphocytes (%)	Macrophages (%)
Naive Control
Vehicle + Challenge
Isbufylline + Challenge

Table 2: Effect of Isbufylline on Total Protein Concentration in BAL Fluid

Treatment Group	Total Protein (µg/mL)
Naive Control
Vehicle + Challenge
Isbufylline + Challenge

Conclusion

These application notes provide a comprehensive framework for investigating the in vivo anti-inflammatory effects of Isbufylline in established guinea pig models of airway inflammation. By following these detailed protocols, researchers can generate robust and reproducible data to support the development of Isbufylline as a novel therapeutic agent for inflammatory airway diseases. The provided diagrams and tables offer a clear visual representation of the experimental workflow and data presentation, facilitating a deeper understanding of the scientific approach.

References

• 1. Isbufylline, a new xanthine derivative, inhibits airway hyperresponsiveness and airway inflammation in guinea pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Eosinophil recruitment into guinea pig lungs after PAF-acether and allergen administration. Modulation by prostacyclin, platelet depletion, and selective antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cusabio.com [cusabio.com]
• 4. Eosinophil accumulation in pulmonary airways of guinea-pigs induced by exposure to an aerosol of platelet-activating factor: effect of anti-asthma drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Eosinophil accumulation in pulmonary airways of guinea-pigs induced by exposure to an aerosol of platelet-activating factor: effect of anti-asthma drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibition of PAF-induced eosinophil accumulation in pulmonary airways of guinea pigs by anti-asthma drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Direct evidence that capsaicin-induced plasma protein extravasation is mediated through tachykinin NK1 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. az.research.umich.edu [az.research.umich.edu]
• 9. cytopath.co.uk [cytopath.co.uk]
• 10. Perfluorocarbon broncho-alveolar lavage and liquid ventilation versus saline broncho-alveolar lavage in adult guinea pig experimental model of meconium inhalation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. assets.ctfassets.net [assets.ctfassets.net]
• 12. Airway Eosinophilia on Bronchoalveolar Lavage and the Risk of Exacerbations in COPD - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Diagnostic significance of increased bronchoalveolar lavage fluid eosinophils. | Semantic Scholar [semanticscholar.org]
• 14. Blog for cell transfection and transduction: Total protein level measurement in bronchoalveolar lavage fluid (BALF) of mice measurement using the Bradford Protein Assay Kit from OZ Biosciences [transfections.blogspot.com]
• 15. azurebiosystems.com [azurebiosystems.com]
• 16. bioagilytix.com [bioagilytix.com]

Isbufylline Solution Preparation for Cell Culture Experiments: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isbufylline, a xanthine derivative, is a phosphodiesterase (PDE) inhibitor with potential applications in various cell-based research models. As a modulator of intracellular cyclic adenosine monophosphate (cAMP) levels, isbufylline can influence a multitude of cellular processes, including inflammation, cell proliferation, and apoptosis. This document provides detailed application notes and protocols for the preparation and use of isbufylline in cell culture experiments.

Mechanism of Action

Isbufylline exerts its biological effects primarily through the inhibition of phosphodiesterases, enzymes responsible for the degradation of cAMP. By inhibiting PDEs, isbufylline leads to an accumulation of intracellular cAMP. This increase in cAMP activates Protein Kinase A (PKA), which in turn phosphorylates various downstream targets, leading to the modulation of gene expression and cellular function. The specific cellular outcomes are dependent on the cell type and the predominant PDE isoforms expressed. While the precise PDE subtype selectivity of isbufylline is not extensively documented in publicly available literature, its action is analogous to other methylxanthines which often exhibit broad-spectrum PDE inhibition with some degree of selectivity.

Data Presentation

The following table summarizes the available quantitative data for isbufylline. It is important to note that specific IC50 values in cultured cell lines are not widely reported in the literature; the data below is derived from ex vivo tissue preparations and should be used as a starting point for determining optimal concentrations in your specific cell culture model.

Parameter	Value	Species/System	Reference
IC50 (Capsaicin-induced contraction)	21 µM	Guinea-pig isolated bronchus	[1]
IC50 (Carbachol-induced contraction)	36 µM	Guinea-pig isolated bronchus	[1]
Aqueous Solubility (pH 7.4)	>35.4 µg/mL	N/A

Experimental Protocols

Protocol 1: Preparation of Isbufylline Stock Solution

Materials:

• Isbufylline powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile, DNase/RNase-free microcentrifuge tubes

• Sterile-filtered pipette tips

Procedure:

• Precautionary Measures: Isbufylline is a chemical compound. Standard laboratory safety precautions, including the use of personal protective equipment (gloves, lab coat, safety glasses), should be followed.

• Solvent Selection: Due to its limited aqueous solubility, DMSO is the recommended solvent for preparing a concentrated stock solution of isbufylline. Ensure the DMSO is of high purity and suitable for cell culture applications.

• Stock Solution Preparation (10 mM Example):

  • The molecular weight of isbufylline is 236.27 g/mol .

  • To prepare a 10 mM stock solution, weigh out 2.36 mg of isbufylline powder.

  • Add the isbufylline powder to a sterile microcentrifuge tube.

  • Add 1 mL of cell culture grade DMSO to the tube.

  • Vortex thoroughly until the isbufylline is completely dissolved. Gentle warming in a 37°C water bath may aid dissolution.

• Sterilization: The DMSO stock solution is considered sterile if prepared from sterile components under aseptic conditions. Filtration of the DMSO stock is generally not recommended as it may lead to loss of compound.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for long-term storage (months to years). For short-term storage (days to weeks), 4°C is acceptable.

Protocol 2: Treatment of Cultured Cells with Isbufylline

Materials:

• Cultured cells in appropriate cell culture vessels

• Complete cell culture medium

• Isbufylline stock solution (from Protocol 1)

• Sterile pipette tips

Procedure:

• Cell Seeding: Seed cells at the desired density in multi-well plates, flasks, or other culture vessels. Allow the cells to adhere and reach the desired confluency (typically 70-80%) before treatment.

• Preparation of Working Solution:

  • Thaw an aliquot of the isbufylline stock solution.

  • Dilute the stock solution in complete cell culture medium to the desired final concentration. It is crucial to maintain a final DMSO concentration of less than 0.5% (v/v) in the cell culture medium to avoid solvent-induced cytotoxicity. For example, to achieve a final concentration of 10 µM isbufylline from a 10 mM stock, you would perform a 1:1000 dilution (e.g., add 1 µL of stock solution to 1 mL of medium).

• Cell Treatment:

  • Remove the existing culture medium from the cells.

  • Add the freshly prepared medium containing the desired concentration of isbufylline to the cells.

  • Include a vehicle control group in your experiment. This group should be treated with the same final concentration of DMSO as the isbufylline-treated groups, but without the compound.

• Incubation: Incubate the cells for the desired experimental duration under standard cell culture conditions (e.g., 37°C, 5% CO₂).

• Downstream Analysis: Following incubation, proceed with the planned cellular assays, such as cell viability assays, cytokine quantification, or gene expression analysis.

Protocol 3: Assessment of Cell Viability using MTT Assay

Materials:

• Cells treated with isbufylline as described in Protocol 2

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well plate reader

Procedure:

• Cell Treatment: Treat cells in a 96-well plate with a range of isbufylline concentrations for the desired time period.

• Addition of MTT: Following the treatment period, add 10 µL of MTT solution to each well.

• Incubation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control. Plot the percentage of viability against the log of the isbufylline concentration to determine the IC50 value.

Mandatory Visualizations

Caption: Isbufylline inhibits phosphodiesterase (PDE), leading to increased cAMP levels and subsequent cellular responses.

Caption: General experimental workflow for studying the effects of isbufylline on cultured cells.

References

• 1. Isbufylline, a xanthine derivative, inhibits bronchoconstrictor responses produced by stimulation of capsaicin-sensitive sensory nerves in guinea-pig: 'In vitro' and 'in vivo' evidence - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Isbufylline in Guinea Pig Tracheal Preparations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isbufylline, a xanthine derivative, has demonstrated potential as a therapeutic agent for respiratory diseases due to its bronchodilatory and anti-inflammatory properties. These application notes provide detailed protocols for investigating the pharmacological effects of Isbufylline on guinea pig tracheal preparations, a widely used ex vivo model for studying airway smooth muscle reactivity. The following sections offer comprehensive experimental procedures, data presentation guidelines, and visual representations of the proposed signaling pathways and workflows to facilitate research and drug development efforts.

Data Presentation

Quantitative data from studies on Isbufylline's effects should be summarized for clear comparison. Below are tables presenting known inhibitory concentrations of Isbufylline and a template for presenting phosphodiesterase (PDE) inhibition data.

Table 1: Inhibitory Potency of Isbufylline on Pre-contracted Guinea Pig Bronchial Preparations

Contractile Agent	Isbufylline IC₅₀ (µM)	95% Confidence Limits
Capsaicin (0.3 µM)	21	19-25
Carbachol (0.3 µM)	36	30-43
Neurokinin A (0.1 µM)	> 100	Not evaluable

Data sourced from studies on guinea pig bronchial preparations, a comparable airway tissue.

Table 2: Template for Isbufylline Phosphodiesterase (PDE) Isoenzyme Inhibition Profile

PDE Isoenzyme	Isbufylline IC₅₀ (µM)
PDE1	Data not available
PDE2	Data not available
PDE3	Data not available
PDE4	Data not available
PDE5	Data not available
Other Isoenzymes	Data not available

Note: Specific PDE isoenzyme inhibition data for Isbufylline is not currently available in the public domain. The above table serves as a template for researchers to populate upon experimental determination.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: Guinea Pig Tracheal Ring Preparation and Organ Bath Setup

This protocol details the isolation and preparation of guinea pig tracheal rings for studying the effects of Isbufylline on airway smooth muscle tone.

Materials:

• Male Dunkin-Hartley guinea pigs (300-500 g)

• Krebs-Henseleit solution (in mM: NaCl 118.1, KCl 4.7, MgSO₄·7H₂O 1.2, KH₂PO₄ 1.2, CaCl₂ 2.5, NaHCO₃ 25, and glucose 5) or Tyrode's solution (in mM: NaCl 149.2, KCl 2.7, NaHCO₃ 11.9, glucose 5.5, CaCl₂ 1.8, MgCl₂ 0.5, NaH₂PO₄ 0.4)[1][2]

• Surgical instruments (scissors, forceps)

• Organ baths with aeration (95% O₂ / 5% CO₂) and temperature control (37°C)[1]

• Isometric force transducers

• Data acquisition system

Procedure:

• Euthanize the guinea pig using an approved method (e.g., CO₂ inhalation followed by cervical dislocation).

• surgically remove the trachea and immediately place it in ice-cold Krebs-Henseleit or Tyrode's solution.[1][2]

• Carefully dissect away surrounding connective tissue and fat.

• Cut the trachea into rings of 3-5 mm in length.[1]

• Suspend each tracheal ring between two stainless steel hooks in an organ bath containing 10-20 mL of Krebs-Henseleit solution, maintained at 37°C and continuously gassed with 95% O₂ and 5% CO₂.[1]

• Connect the upper hook to an isometric force transducer to record changes in muscle tension.

• Apply an initial resting tension of 1-1.5 g and allow the tissues to equilibrate for at least 60 minutes, with washes every 15-20 minutes.[1]

Protocol 2: Evaluation of Isbufylline's Relaxant Effect on Pre-contracted Tracheal Rings

This protocol is for assessing the bronchodilatory activity of Isbufylline.

Procedure:

• After equilibration, induce a stable contraction in the tracheal rings using a contractile agonist such as carbachol (1 µM), histamine (10 µM), or high potassium solution (e.g., 60 mM KCl).

• Once a stable plateau of contraction is achieved, add Isbufylline cumulatively to the organ bath in increasing concentrations (e.g., 10⁻⁸ to 10⁻⁴ M).

• Record the relaxation response at each concentration until a maximal response is achieved or the concentration-response curve plateaus.

• Calculate the percentage of relaxation relative to the pre-induced contraction.

• Determine the IC₅₀ (the concentration of Isbufylline that causes 50% of the maximal relaxation) from the concentration-response curve.

Protocol 3: Investigation of Isbufylline's Anti-inflammatory Effects

This protocol outlines a method to study the potential anti-inflammatory actions of Isbufylline by examining its effect on inflammatory cell infiltration in response to an inflammatory stimulus.

Materials:

• Actively immunized guinea pigs (e.g., with ovalbumin) or normal guinea pigs

• Platelet-activating factor (PAF) or specific antigen (e.g., ovalbumin)

• Isbufylline

• Bronchoalveolar lavage (BAL) equipment

• Cell counting and differentiation tools (e.g., hemocytometer, microscope, Wright-Giemsa stain)

Procedure:

• Administer Isbufylline (e.g., intraperitoneally) to a group of guinea pigs. A control group should receive the vehicle.

• After a set pre-treatment time, challenge the animals with an inflammatory stimulus such as PAF or an antigen to which they have been sensitized.[1]

• At a specified time point post-challenge (e.g., 24 hours), perform a bronchoalveolar lavage (BAL) to collect airway inflammatory cells.[1]

• Perform total and differential cell counts on the BAL fluid, paying particular attention to eosinophils, which are key inflammatory cells in allergic airway inflammation.[1]

• Compare the number of inflammatory cells, particularly eosinophils, in the BAL fluid of Isbufylline-treated animals to the control group to determine the anti-inflammatory effect.

Protocol 4: Phosphodiesterase (PDE) Activity Assay

This protocol provides a general framework for determining the inhibitory activity of Isbufylline on PDE enzymes, which is a likely mechanism of action for xanthine derivatives.

Materials:

• Purified PDE isoenzymes (e.g., PDE1-5)

• Isbufylline

• ³H-cAMP or ³H-cGMP (radiolabeled substrates)

• Snake venom nucleotidase

• Anion-exchange resin (e.g., Dowex)

• Scintillation cocktail and counter

• Alternatively, commercially available non-radioactive PDE assay kits can be used.

Procedure:

• Prepare a reaction mixture containing a specific PDE isoenzyme in an appropriate buffer.

• Add Isbufylline at various concentrations to the reaction mixture.

• Initiate the reaction by adding the radiolabeled substrate (³H-cAMP or ³H-cGMP).

• Incubate the mixture at 30-37°C for a defined period.

• Terminate the reaction (e.g., by boiling).

• Add snake venom nucleotidase to convert the product of the PDE reaction (³H-AMP or ³H-GMP) to the corresponding nucleoside (³H-adenosine or ³H-guanosine).

• Separate the charged, unhydrolyzed substrate from the uncharged nucleoside product using an anion-exchange resin.

• Quantify the amount of radiolabeled nucleoside product using liquid scintillation counting.

• Calculate the percentage of PDE inhibition at each Isbufylline concentration and determine the IC₅₀ value.

Mandatory Visualizations

The following diagrams, generated using Graphviz (DOT language), illustrate key experimental workflows and proposed signaling pathways.

Caption: Experimental workflow for guinea pig tracheal ring preparation and assessment of Isbufylline's relaxant effects.

Caption: Proposed signaling pathway for Isbufylline-induced bronchodilation via phosphodiesterase inhibition.

Caption: Proposed anti-inflammatory signaling pathway of Isbufylline in airway inflammatory cells.

References

• 1. Multiple mechanisms of xanthine actions on airway reactivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes & Protocols for the Analytical Determination of Isbufylline Purity

Introduction

Isbufylline, a xanthine derivative, requires robust and reliable analytical methods to ensure its purity, efficacy, and safety in pharmaceutical formulations. These application notes provide detailed protocols for the quantitative determination of Isbufylline and the assessment of its purity using High-Performance Liquid Chromatography (HPLC) and Ultraviolet-Visible (UV-Vis) Spectrophotometry. The HPLC method is designed to be stability-indicating, capable of separating Isbufylline from its potential degradation products and synthesis-related impurities.

High-Performance Liquid Chromatography (HPLC) Method for Purity Determination and Stability Assessment

This reversed-phase HPLC method is designed for the accurate quantification of Isbufylline and the separation of its impurities, making it suitable for routine quality control and stability studies.

1.1. Principle

The method utilizes a C18 stationary phase and a mobile phase consisting of a phosphate buffer and an organic modifier. The separation is based on the differential partitioning of Isbufylline and its impurities between the stationary and mobile phases. Detection is achieved using a UV detector at the wavelength of maximum absorbance of Isbufylline.

1.2. Experimental Protocol

1.2.1. Instrumentation and Chromatographic Conditions

Parameter	Recommended Conditions
HPLC System	Quaternary Gradient HPLC with UV-Vis or PDA Detector
Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase	A: 0.025 M Disodium Phosphate solution (pH adjusted to 7.2) B: Acetonitrile:Methanol (50:50, v/v)
Gradient Program	Time (min)
0
15
20
22
25
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	272 nm
Injection Volume	10 µL
Diluent	Mobile Phase A:Mobile Phase B (85:15, v/v)

1.2.2. Preparation of Solutions

• Standard Solution (100 µg/mL): Accurately weigh about 10 mg of Isbufylline reference standard and transfer to a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Sample Solution (100 µg/mL): Accurately weigh a quantity of the Isbufylline sample equivalent to about 10 mg of the active ingredient and transfer to a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

1.2.3. System Suitability

Inject the standard solution six times. The system is deemed suitable for use if the relative standard deviation (RSD) of the peak area is not more than 2.0%, the tailing factor is not more than 2.0, and the theoretical plates are not less than 2000.

1.2.4. Data Analysis

The percentage purity of Isbufylline can be calculated using the following formula:

The amount of any impurity can be determined by area normalization, assuming the response factor of the impurity is the same as that of Isbufylline.

1.3. Forced Degradation Studies

To establish the stability-indicating nature of the HPLC method, forced degradation studies should be performed on the Isbufylline sample. The sample should be exposed to the following stress conditions:

• Acid Hydrolysis: Reflux with 0.1 N HCl at 80°C for 2 hours.

• Base Hydrolysis: Reflux with 0.1 N NaOH at 80°C for 2 hours.

• Oxidative Degradation: Treat with 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Heat at 105°C for 24 hours.

• Photolytic Degradation: Expose to UV light (254 nm) for 24 hours.

The stressed samples should be diluted with the diluent to the target concentration and analyzed by the proposed HPLC method. The method is considered stability-indicating if all degradation product peaks are well-resolved from the Isbufylline peak.

1.4. Potential Impurities

Based on the synthesis of 7-substituted xanthine derivatives, potential impurities in Isbufylline may include[1][2]:

• Starting Materials: Theophylline, Isobutyl bromide (or other isobutyl halides).

• By-products: Isomers of Isbufylline (e.g., substitution at other positions of the xanthine ring).

• Degradation Products: Products of hydrolysis, oxidation, or photolysis of the Isbufylline molecule. Demethylation at the N1 or N3 positions is a potential degradation pathway for xanthine derivatives[3].

1.5. Quantitative Data Summary

The following table summarizes typical performance characteristics for HPLC methods used for xanthine derivatives, which can be expected for the Isbufylline method after validation.

Parameter	Expected Performance
Linearity Range	10 - 150 µg/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	~0.1 µg/mL
Limit of Quantitation (LOQ)	~0.3 µg/mL
Recovery	98.0 - 102.0%
Precision (%RSD)	< 2.0%

1.6. Workflow Diagram

Caption: Workflow for Isbufylline purity analysis by HPLC.

UV-Visible Spectrophotometric Method for Assay of Isbufylline

This method provides a simple and rapid approach for the quantitative determination of Isbufylline in bulk drug samples.

2.1. Principle

The method is based on the measurement of the absorbance of an Isbufylline solution in a suitable solvent at its wavelength of maximum absorbance (λmax). The concentration of Isbufylline is determined by comparing its absorbance with that of a standard solution of known concentration.

2.2. Experimental Protocol

2.2.1. Instrumentation

Parameter	Specification
Spectrophotometer	Double beam UV-Visible Spectrophotometer
Cuvettes	1 cm matched quartz cells
Solvent	0.1 N Hydrochloric Acid

2.2.2. Determination of λmax

Prepare a dilute solution of Isbufylline in 0.1 N HCl and scan the spectrum from 400 nm to 200 nm to determine the wavelength of maximum absorbance (λmax). The expected λmax for xanthine derivatives is typically around 270-275 nm[4].

2.2.3. Preparation of Solutions

• Standard Stock Solution (100 µg/mL): Accurately weigh about 10 mg of Isbufylline reference standard and transfer to a 100 mL volumetric flask. Dissolve in and dilute to volume with 0.1 N HCl.

• Working Standard Solutions: From the stock solution, prepare a series of dilutions in 0.1 N HCl to obtain concentrations in the range of 5-25 µg/mL.

• Sample Solution: Accurately weigh a quantity of the Isbufylline sample equivalent to about 10 mg of the active ingredient, dissolve in, and dilute to 100 mL with 0.1 N HCl. Further dilute to obtain a final concentration within the calibration range.

2.2.4. Calibration Curve

Measure the absorbance of the working standard solutions at the determined λmax. Plot a graph of absorbance versus concentration to obtain a calibration curve.

2.2.5. Data Analysis

Measure the absorbance of the sample solution at the λmax and determine the concentration from the calibration curve. The percentage assay of Isbufylline can be calculated using the following formula:

2.3. Quantitative Data Summary

The following table summarizes typical performance characteristics for UV-Vis spectrophotometric methods for related xanthine derivatives, which can be expected for the Isbufylline assay after validation.

Parameter	Expected Performance
λmax	~272 nm
Linearity Range	5 - 25 µg/mL
Correlation Coefficient (r²)	> 0.999
Molar Absorptivity (ε)	To be determined experimentally
Precision (%RSD)	< 2.0%

2.4. Workflow Diagram

Caption: Workflow for Isbufylline assay by UV-Vis Spectrophotometry.

Concluding Remarks

The presented HPLC and UV-Vis spectrophotometric methods provide a comprehensive framework for the analytical determination of Isbufylline purity and content. The HPLC method, in particular, is designed to be stability-indicating and is recommended for the detailed analysis of impurities and degradation products. The UV-Vis method offers a simpler, more rapid alternative for routine assay of the bulk drug. It is imperative that these methods are fully validated according to ICH guidelines before implementation in a quality control setting to ensure the reliability and accuracy of the results. Further investigation into the identification and characterization of potential impurities and degradation products of Isbufylline would be beneficial for the development of a more comprehensive purity control strategy.

References

• 1. prepchem.com [prepchem.com]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. horizon.documentation.ird.fr [horizon.documentation.ird.fr]
• 4. sphinxsai.com [sphinxsai.com]

Application Notes and Protocols: Isbufylline as an Inhibitor of Acetylcholine-Induced Bronchospasm

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetylcholine is a primary neurotransmitter that mediates bronchoconstriction through its action on muscarinic receptors in the airway smooth muscle. Inhibition of this pathway is a cornerstone of therapy for obstructive airway diseases. Isbufylline, a xanthine derivative, has demonstrated potent bronchodilatory and anti-inflammatory properties. These application notes provide a comprehensive overview of the mechanisms of action and protocols for evaluating the efficacy of isbufylline in inhibiting acetylcholine-induced bronchospasm.

Mechanism of Action: Signaling Pathways

Acetylcholine-induced bronchospasm is initiated by the binding of acetylcholine to M3 muscarinic receptors on airway smooth muscle cells. This binding triggers a signaling cascade that ultimately leads to muscle contraction. Isbufylline is thought to counteract this effect primarily through the inhibition of phosphodiesterase (PDE) enzymes and potentially through the antagonism of adenosine receptors.

Acetylcholine-Induced Bronchoconstriction Pathway

The binding of acetylcholine to M3 receptors activates a Gq protein, which in turn stimulates phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the sarcoplasmic reticulum, leading to the release of intracellular calcium (Ca2+). The increase in cytosolic Ca2+ promotes the binding of calmodulin, which then activates myosin light chain kinase (MLCK). MLCK phosphorylates the myosin light chain, enabling the interaction between actin and myosin filaments and resulting in smooth muscle contraction and bronchospasm.

Inhibitory Pathway of Isbufylline

Isbufylline, as a phosphodiesterase (PDE) inhibitor, increases the intracellular concentration of cyclic adenosine monophosphate (cAMP). Elevated cAMP levels activate Protein Kinase A (PKA), which phosphorylates several target proteins that promote smooth muscle relaxation. These mechanisms include: 1) sequestration of intracellular Ca2+ into the sarcoplasmic reticulum, 2) inhibition of myosin light chain kinase (MLCK), and 3) activation of myosin light chain phosphatase (MLCP), which dephosphorylates the myosin light chain, leading to bronchodilation.

Caption: Signaling pathway of acetylcholine-induced bronchospasm and its inhibition by isbufylline.

Data Presentation

The following table summarizes the quantitative data on the inhibitory effects of isbufylline on cholinergic agonist-induced bronchoconstriction in guinea pig models.

Compound	Assay Type	Species/Tissue	Agonist	Parameter	Value	Reference
Isbufylline	In Vitro	Guinea Pig Bronchial Preparations	Carbachol (0.3 µM)	IC50	36 µM (95% CI: 30-43 µM)	[1]
Theophylline	In Vitro	Guinea Pig Bronchial Preparations	Carbachol (0.3 µM)	IC50	> 100 µM	[1]
Isbufylline	In Vivo	Guinea Pig	Acetylcholine Aerosol	Protective Dose	106 µmol/kg i.p. (complete protection against dyspnea)	[2]
Salbutamol	In Vivo	Guinea Pig	Acetylcholine Aerosol	Equieffective Protective Dose	10.4 µmol/kg i.p.	[2]

IC50: The half maximal inhibitory concentration. CI: Confidence Interval. i.p.: Intraperitoneal.

Experimental Protocols

Detailed methodologies for key experiments to assess the inhibitory effect of isbufylline on acetylcholine-induced bronchospasm are provided below.

In Vitro Assay: Inhibition of Carbachol-Induced Contraction in Isolated Guinea Pig Bronchi

This protocol details the methodology for assessing the relaxant activity of isbufylline on pre-contracted airway smooth muscle.

Caption: Experimental workflow for the in vitro assessment of isbufylline's inhibitory effect.

Protocol Steps:

• Animal Euthanasia and Tissue Dissection:

  • Humanely euthanize a male Dunkin-Hartley guinea pig (250-350 g) via an appropriate approved method.

  • Excise the lungs and place them in cold Krebs-Henseleit solution (composition in mM: NaCl 118, KCl 4.7, CaCl2 2.5, KH2PO4 1.2, MgSO4 1.2, NaHCO3 25, and glucose 10).

  • Carefully dissect the main bronchi free of surrounding parenchyma and cut them into rings (2-3 mm in width).

• Organ Bath Setup:

  • Mount the bronchial rings in 10 ml organ baths containing Krebs-Henseleit solution at 37°C, continuously bubbled with a gas mixture of 95% O2 and 5% CO2.

  • Connect the tissues to isometric force transducers to record changes in tension.

• Equilibration and Viability Check:

  • Apply an initial resting tension of 1 g and allow the tissues to equilibrate for at least 60 minutes, with washes every 15 minutes.

  • Perform a viability test by inducing a contraction with a high concentration of KCl (e.g., 60 mM). Wash the tissues and allow them to return to baseline.

• Induction of Contraction:

  • Add a submaximal concentration of carbachol (e.g., 0.3 µM) to the organ bath to induce a stable, sustained contraction.

• Application of Isbufylline:

  • Once a stable plateau of contraction is achieved, add cumulative concentrations of isbufylline (e.g., 10⁻⁸ M to 10⁻⁴ M) to the organ bath at regular intervals.

• Data Acquisition and Analysis:

  • Record the relaxation at each concentration of isbufylline.

  • Express the relaxation as a percentage of the maximal contraction induced by carbachol.

  • Construct a concentration-response curve and calculate the IC50 value (the concentration of isbufylline that causes 50% relaxation) using non-linear regression analysis.

In Vivo Assay: Inhibition of Acetylcholine-Induced Bronchospasm in Anesthetized Guinea Pigs

This protocol describes an in vivo method to evaluate the protective effect of isbufylline against bronchospasm induced by an acetylcholine challenge.

Protocol Steps:

• Animal Preparation:

  • Anesthetize guinea pigs with an appropriate anesthetic (e.g., pentobarbital sodium, 60 mg/kg, i.p.).

  • Perform a tracheotomy and cannulate the trachea.

  • Cannulate the jugular vein for intravenous drug administration.

  • Place the animal in a whole-body plethysmograph to measure changes in airway resistance.

• Baseline Measurements:

  • Record baseline respiratory parameters, including tidal volume, respiratory rate, and airway resistance.

• Administration of Isbufylline or Vehicle:

  • Administer isbufylline (e.g., at a dose of 106 µmol/kg) or vehicle intraperitoneally (i.p.) or intravenously (i.v.).

  • Allow a sufficient pre-treatment time for the drug to be absorbed and distributed (e.g., 30-60 minutes).

• Acetylcholine Challenge:

  • Expose the animal to an aerosol of acetylcholine (e.g., 0.1% solution for 30 seconds) generated by a nebulizer connected to the tracheal cannula.

  • Alternatively, administer a bolus intravenous injection of acetylcholine (e.g., 50 nmol/kg).[1]

• Measurement of Bronchospasm:

  • Continuously monitor and record the changes in airway resistance following the acetylcholine challenge. The peak increase in resistance is indicative of the severity of bronchospasm.

• Data Analysis:

  • Calculate the percentage inhibition of the acetylcholine-induced increase in airway resistance in the isbufylline-treated group compared to the vehicle-treated control group.

  • Determine the dose of isbufylline required to achieve a certain level of protection (e.g., 100% protection against dyspnea).[2]

Conclusion

Isbufylline demonstrates significant potential as an inhibitor of acetylcholine-induced bronchospasm. Its mechanism of action, primarily through PDE inhibition, leads to airway smooth muscle relaxation. The provided protocols offer robust methods for the preclinical evaluation of isbufylline and other potential bronchodilator agents. The quantitative data indicate that isbufylline is a more potent inhibitor of cholinergic-induced bronchoconstriction than theophylline in guinea pig models. Further research is warranted to fully elucidate its clinical utility in the management of obstructive airway diseases.

References

• 1. Isbufylline, a xanthine derivative, inhibits bronchoconstrictor responses produced by stimulation of capsaicin-sensitive sensory nerves in guinea-pig: 'In vitro' and 'in vivo' evidence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isbufylline, a new xanthine derivative, inhibits airway hyperresponsiveness and airway inflammation in guinea pigs - PubMed [pubmed.ncbi.nlm.nih.gov]

Isbufylline: A Tool Compound for Respiratory Pharmacology Research - Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isbufylline (1,3-dimethyl-7-isobutylxanthine) is a xanthine derivative with potential applications as a tool compound in respiratory pharmacology research. Like other methylxanthines, such as theophylline, isbufylline exhibits both bronchodilator and anti-inflammatory properties. Its utility as a tool compound stems from its ability to modulate key signaling pathways involved in the pathophysiology of respiratory diseases like asthma and chronic obstructive pulmonary disease (COPD). These application notes provide an overview of isbufylline's pharmacological profile and detailed protocols for its use in relevant in vitro and in vivo models.

Mechanism of Action

The primary mechanism of action attributed to methylxanthines like isbufylline is the inhibition of phosphodiesterase (PDE) enzymes. PDEs are responsible for the degradation of cyclic adenosine monophosphate (cAMP), a critical second messenger in airway smooth muscle cells and inflammatory cells. By inhibiting PDE, isbufylline is thought to increase intracellular cAMP levels, leading to a cascade of downstream effects that promote bronchodilation and suppress inflammation. However, it is important to note that isbufylline's spasmolytic effects in isolated bronchial tissues are observed at concentrations 50-100 times lower than those required for significant phosphodiesterase inhibition, suggesting other mechanisms may also be involved[1]. The precise PDE isoenzyme selectivity profile for isbufylline has not been extensively characterized in the available literature.

Putative signaling pathway of Isbufylline.

Data Presentation

The following tables summarize the available quantitative data for isbufylline in various experimental models.

Table 1: In Vitro Efficacy of Isbufylline

Assay	Species	Preparation	Agonist	Isbufylline IC50 (µM)	Reference
Bronchoconstriction Inhibition	Guinea Pig	Bronchial Rings	Capsaicin (0.3 µM)	21 (19-25)	[2]
Bronchoconstriction Inhibition	Guinea Pig	Bronchial Rings	Carbachol (0.3 µM)	36 (30-43)	[2]
NANC-mediated Bronchoconstriction Inhibition	Guinea Pig	Isolated Bronchi	Electrical Field Stimulation (20 Hz)	47	[2]

Table 2: In Vivo Efficacy of Isbufylline

Model	Species	Endpoint	Isbufylline Dose	Route	Effect	Reference
Acetylcholine-induced Dyspnea	Guinea Pig	Protection from dyspnea	106 µmol/kg	i.p.	Complete protection	[3]
PAF-induced Eosinophil Infiltration	Guinea Pig	Inhibition of eosinophil increase in BALF	106 µmol/kg	i.p.	Significant inhibition	[3]
Antigen-induced Eosinophil Infiltration	Guinea Pig	Inhibition of eosinophil increase in BALF	106 µmol/kg	i.p.	Significant inhibition	[3]
Capsaicin-induced Protein Extravasation	Guinea Pig	Inhibition of protein increase in BALF	106 µmol/kg	i.p.	Significant inhibition	[3]
PAF-induced Bronchial Hyperresponsiveness	Guinea Pig	Inhibition of hyper-responsiveness to histamine	4.2 µmol/kg	i.v.	Significant inhibition	[3]

Experimental Protocols

Phosphodiesterase (PDE) Inhibition Assay (Adapted Protocol)

This protocol is adapted from methods used for other methylxanthines and is designed to determine the IC50 of isbufylline against PDE activity.

Workflow for PDE Inhibition Assay.

Materials:

• Purified or partially purified PDE enzyme (from a relevant source, e.g., lung tissue)

• [³H]-cAMP (radiolabeled substrate)

• Isbufylline

• Assay Buffer (e.g., Tris-HCl buffer, pH 7.5, containing MgCl₂)

• Stop Solution (e.g., 0.1 M HCl)

• Scintillation fluid

• Microcentrifuge tubes

• Liquid scintillation counter

Procedure:

• Prepare serial dilutions of isbufylline in the assay buffer.

• In microcentrifuge tubes, add a constant amount of PDE enzyme to the assay buffer.

• Add the different concentrations of isbufylline to the respective tubes. Include a vehicle control (buffer only) and a positive control inhibitor.

• Pre-incubate the enzyme with isbufylline for a defined period (e.g., 10-15 minutes) at 37°C.

• Initiate the reaction by adding a known concentration of [³H]-cAMP.

• Incubate for a specific time at 37°C, ensuring the reaction is in the linear range.

• Terminate the reaction by adding the stop solution or by boiling.

• Separate the product ([³H]-AMP) from the unreacted substrate ([³H]-cAMP) using a suitable method like column chromatography.

• Add the eluate containing [³H]-AMP to scintillation fluid and quantify the radioactivity using a liquid scintillation counter.

• Calculate the percentage of PDE inhibition for each isbufylline concentration and determine the IC50 value.

Assessment of Adenylyl Cyclase (AC) Activity (Adapted Protocol)

This protocol is designed to investigate if isbufylline has any direct or indirect effects on adenylyl cyclase activity by measuring cAMP levels in cultured airway smooth muscle cells.

Materials:

• Cultured human airway smooth muscle (HASM) cells

• Isbufylline

• Forskolin (an adenylyl cyclase activator)

• Cell lysis buffer

• cAMP assay kit (e.g., ELISA or HTRF-based)

• Plate reader

Procedure:

• Plate HASM cells in a multi-well plate and grow to confluence.

• Pre-treat the cells with different concentrations of isbufylline for a defined period.

• Stimulate the cells with a sub-maximal concentration of forskolin to activate adenylyl cyclase. Include a control group with forskolin alone and a basal group with no stimulation.

• After stimulation, lyse the cells to release intracellular cAMP.

• Measure the cAMP concentration in the cell lysates using a commercial cAMP assay kit according to the manufacturer's instructions.

• Analyze the data to determine if isbufylline modulates basal or forskolin-stimulated cAMP levels.

In Vitro Bronchodilator Activity in Isolated Guinea Pig Trachea

This protocol assesses the direct relaxant effect of isbufylline on pre-contracted airway smooth muscle.

Workflow for Isolated Trachea Assay.

Materials:

• Male Dunkin-Hartley guinea pigs

• Krebs-Henseleit solution

• Contractile agonist (e.g., carbachol, histamine)

• Isbufylline

• Organ bath system with isometric force transducers

• Data acquisition system

Procedure:

• Humanely euthanize a guinea pig and dissect out the trachea.

• Prepare tracheal rings (2-3 cartilage rings wide) and suspend them in organ baths containing Krebs-Henseleit solution, maintained at 37°C and aerated with 95% O₂ / 5% CO₂.

• Allow the tissues to equilibrate under a resting tension of 1 g for at least 60 minutes.

• Induce a stable contraction with a sub-maximal concentration of a contractile agonist (e.g., carbachol).

• Once a stable plateau is reached, add cumulative concentrations of isbufylline to the organ bath.

• Record the relaxation response as a percentage of the initial contraction.

• Construct a concentration-response curve and calculate the EC50 value for isbufylline.

In Vivo Model of Allergic Airway Inflammation in Guinea Pigs

This protocol is to evaluate the anti-inflammatory effects of isbufylline in a model of allergic asthma.

Materials:

• Male Dunkin-Hartley guinea pigs

• Ovalbumin (OVA) - sensitizing and challenging agent

• Aluminum hydroxide (adjuvant)

• Isbufylline

• Aerosol delivery system

• Equipment for bronchoalveolar lavage (BAL)

• Cytology stains

Procedure:

• Sensitization: Sensitize guinea pigs with an intraperitoneal injection of OVA emulsified in aluminum hydroxide. A booster injection can be given after 1-2 weeks.

• Drug Administration: Administer isbufylline (e.g., via intraperitoneal injection or oral gavage) at the desired dose(s) and time points before the allergen challenge. A vehicle control group should be included.

• Allergen Challenge: Expose the sensitized animals to an aerosol of OVA for a defined period to induce an inflammatory response.

• Bronchoalveolar Lavage (BAL): At a specific time point after the challenge (e.g., 24 or 48 hours), humanely euthanize the animals and perform a BAL by instilling and retrieving a known volume of saline into the lungs.

• Cell Analysis: Centrifuge the BAL fluid to pellet the cells. Prepare cytospin slides and stain with a suitable cytological stain (e.g., Wright-Giemsa). Perform a differential cell count to determine the number of eosinophils, neutrophils, macrophages, and lymphocytes.

• Data Analysis: Compare the inflammatory cell counts in the BAL fluid of isbufylline-treated animals with the vehicle-treated control group to assess the anti-inflammatory effect.

Conclusion

Isbufylline presents as a valuable tool compound for investigating the pharmacology of respiratory diseases. Its bronchodilator and anti-inflammatory properties, likely mediated at least in part through phosphodiesterase inhibition, make it suitable for use in a variety of in vitro and in vivo models. The protocols provided herein offer a framework for researchers to explore the therapeutic potential of isbufylline and similar compounds in the context of respiratory research and drug development. Further characterization of its PDE isoenzyme selectivity and other potential mechanisms of action will enhance its utility as a specific pharmacological probe.

References

• 1. Determining Phosphodiesterase Activity (Radioactive Assay) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Measuring cAMP Specific Phosphodiesterase Activity: A Two-step Radioassay. | Sigma-Aldrich [sigmaaldrich.com]
• 3. Measuring cAMP Specific Phosphodiesterase Activity: A Two-step Radioassay - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Assessing Isbufylline's Effects on Lung Function with In Vivo Imaging

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isbufylline, a xanthine derivative, has demonstrated potential as a bronchodilator and anti-inflammatory agent for respiratory diseases.[1] This document provides detailed application notes and protocols for utilizing advanced in vivo imaging techniques to assess the therapeutic effects of Isbufylline on lung function and inflammation in preclinical animal models of asthma and Chronic Obstructive Pulmonary Disease (COPD). The following protocols for Micro-Computed Tomography (Micro-CT) and Positron Emission Tomography (PET) are designed to provide quantitative, longitudinal data on drug efficacy, enabling a comprehensive understanding of Isbufylline's mechanism of action and its potential for clinical translation.

Signaling Pathways and Mechanism of Action

Isbufylline, like other xanthine derivatives, is known to exert its effects through multiple mechanisms, primarily as a phosphodiesterase (PDE) inhibitor and an adenosine receptor antagonist.[2][3][4] These actions lead to bronchodilation and a reduction in airway inflammation.

Caption: Isbufylline's dual mechanism of action.

In Vivo Imaging Techniques and Experimental Workflows

Micro-Computed Tomography (Micro-CT) for Structural and Functional Lung Assessment

Micro-CT is a non-invasive imaging modality that provides high-resolution, three-dimensional images of the lungs.[5][6][7] It is invaluable for longitudinally assessing structural changes associated with lung diseases, such as airway remodeling in asthma and emphysema in COPD, as well as functional parameters like air trapping.[5][8]

Caption: Workflow for Micro-CT lung imaging.

Experimental Protocol: Respiratory-Gated Micro-CT in a Murine Model of Allergic Asthma

Objective: To quantitatively assess the effects of Isbufylline on airway structure and air trapping in an ovalbumin (OVA)-induced murine model of allergic asthma.

Materials:

• Female BALB/c mice (6-8 weeks old)[9]

• Ovalbumin (OVA)

• Aluminum hydroxide (Alum)

• Isbufylline

• Vehicle control

• Micro-CT scanner with respiratory gating capabilities

• Anesthesia system (e.g., isoflurane)

• Image analysis software

Procedure:

• Animal Model Induction:

  • Sensitize mice on days 0 and 14 via intraperitoneal (i.p.) injection of 20 µg OVA emulsified in 2 mg alum in saline.

  • From day 21 to 27, challenge mice with 1% OVA aerosol for 30 minutes daily.[10]

• Isbufylline Treatment:

  • Administer Isbufylline or vehicle control (e.g., saline) via the desired route (e.g., i.p. or oral gavage) 1 hour prior to each OVA challenge.

• In Vivo Micro-CT Imaging:

  • Perform imaging at baseline (pre-challenge) and at selected time points post-challenge (e.g., day 28).

  • Anesthetize the mouse with isoflurane (1-2% in oxygen).

  • Position the mouse in the scanner and monitor respiration.

  • Acquire respiratory-gated images to minimize motion artifacts, capturing images at end-expiration and end-inspiration.[5]

  • Typical scan parameters: 50-80 kVp, 200-500 µA, with an isotropic voxel size of ~50 µm.

• Image Analysis:

  • Reconstruct 3D images from the acquired projections.

  • Segment the lung lobes to calculate total lung volume, air volume, and tissue volume at both end-inspiration and end-expiration.[7][11][12]

  • Quantify air trapping by calculating the ratio of expiratory to inspiratory lung air volume.

  • Analyze airway dimensions, including wall thickness and lumen area, in specific bronchial generations.

Data Presentation:

Parameter	Control Group (Vehicle)	Isbufylline-Treated Group	p-value
Total Lung Volume (Inspiration, mm³)	Mean ± SD	Mean ± SD
Total Lung Volume (Expiration, mm³)	Mean ± SD	Mean ± SD
Air Trapping Index (Exp/Insp Air Vol)	Mean ± SD	Mean ± SD
Airway Wall Thickness (µm)	Mean ± SD	Mean ± SD
Bronchial Lumen Area (mm²)	Mean ± SD	Mean ± SD

Positron Emission Tomography (PET) for Assessing Lung Inflammation

PET imaging with the radiotracer 18F-Fluorodeoxyglucose (18F-FDG) allows for the non-invasive quantification of metabolic activity, which is elevated in inflammatory cells.[13][14][15] This technique is highly sensitive for detecting and monitoring the inflammatory component of lung diseases like asthma and COPD.[16][17]

Caption: Workflow for PET imaging of lung inflammation.

Experimental Protocol: 18F-FDG PET/CT in a Rat Model of COPD

Objective: To measure the effect of Isbufylline on pulmonary inflammation in a lipopolysaccharide (LPS)-induced rat model of COPD.

Materials:

• Male Sprague-Dawley rats (250-300g)[18]

• Lipopolysaccharide (LPS) from E. coli

• Isbufylline

• Vehicle control

• 18F-FDG

• PET/CT scanner

• Anesthesia system (e.g., isoflurane)

• Image analysis software

Procedure:

• Animal Model Induction:

  • Induce lung inflammation by intratracheal instillation of LPS (e.g., 5 mg/kg in saline). Control animals receive saline only.[18]

• Isbufylline Treatment:

  • Administer Isbufylline or vehicle control at specified time points post-LPS challenge (e.g., daily for 3 days).

• 18F-FDG PET/CT Imaging:

  • Fast animals for 6-8 hours prior to imaging to reduce background glucose levels.

  • Anesthetize the rat with isoflurane.

  • Administer 18F-FDG (e.g., 10-15 MBq) via tail vein injection.

  • Allow for a 60-minute uptake period.[19]

  • Acquire a CT scan for anatomical reference and attenuation correction, followed by a static PET scan of the thoracic region (e.g., 15-20 minutes).

• Image Analysis:

  • Reconstruct PET images with correction for attenuation, scatter, and decay.

  • Co-register PET and CT images.

  • Draw regions of interest (ROIs) over the entire lung fields on the CT images and transfer them to the PET images.

  • Calculate the Standardized Uptake Value (SUV) for the lung ROIs. SUV is a semi-quantitative measure of tracer uptake, normalized to injected dose and body weight.[20][21][22][23]

    • SUV = [Tissue Activity Concentration (MBq/mL)] / [Injected Dose (MBq) / Body Weight (g)]

Data Presentation:

Parameter	Control Group (Saline)	LPS + Vehicle Group	LPS + Isbufylline Group	p-value
Mean Lung SUV (SUVmean)	Mean ± SD	Mean ± SD	Mean ± SD
Maximum Lung SUV (SUVmax)	Mean ± SD	Mean ± SD	Mean ± SD

Conclusion

The application of in vivo imaging techniques such as micro-CT and PET provides powerful, quantitative tools for evaluating the therapeutic potential of Isbufylline in preclinical models of lung disease. These methods allow for the longitudinal assessment of both structural and inflammatory changes, offering critical insights into drug efficacy and mechanism of action. The detailed protocols provided herein serve as a guide for researchers to robustly assess the impact of Isbufylline on lung function and pathology.

References

• 1. researchgate.net [researchgate.net]
• 2. Aminophylline and respiratory muscle interaction in normal humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. Xanthine Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Quantitative Volumetric Micro-Computed Tomography Method to Analyze Lung Tumors in Genetically Engineered Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Imaging in animal models: bridging experimental findings and human pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. [PDF] Quantitative 3D Micro-CT Imaging of Human Lung Tissue | Semantic Scholar [semanticscholar.org]
• 8. publications.ersnet.org [publications.ersnet.org]
• 9. mdpi.com [mdpi.com]
• 10. scireq.com [scireq.com]
• 11. spiedigitallibrary.org [spiedigitallibrary.org]
• 12. Quantitative 3D micro-CT imaging of human lung tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Frontiers | Molecular imaging of inflammation with PET in acute and ventilator-induced lung injury [frontiersin.org]
• 14. profiles.wustl.edu [profiles.wustl.edu]
• 15. Assessment of Lung Inflammation With 18F-FDG PET During Acute Lung Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 16. youtube.com [youtube.com]
• 17. PET in the diagnostic management of infectious/inflammatory pulmonary pathologies: a revisit in the era of COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Animal models of chronic obstructive pulmonary disease: a systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 19. An easy and practical guide for imaging infection/inflammation by [18F]FDG PET/CT - PMC [pmc.ncbi.nlm.nih.gov]
• 20. jnm.snmjournals.org [jnm.snmjournals.org]
• 21. FDG-PET/CT-based respiration-gated lung segmentation and quantification of lung inflammation in COPD patients - PMC [pmc.ncbi.nlm.nih.gov]
• 22. jnm.snmjournals.org [jnm.snmjournals.org]
• 23. PET/CT Standardized Uptake Values (SUVs) in Clinical Practice and Assessing Response to Therapy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Enhancing Aqueous Solubility of Isbufylline

Welcome to the technical support center for Isbufylline solubility enhancement. This resource provides researchers, scientists, and drug development professionals with practical guidance, troubleshooting tips, and frequently asked questions (FAQs) to address challenges in achieving desired aqueous solubility for Isbufylline.

Frequently Asked Questions (FAQs)

Q1: What is the baseline aqueous solubility of Isbufylline?

A1: The aqueous solubility of Isbufylline has been reported to be greater than 35.4 µg/mL at pH 7.4.[1] Like other xanthine derivatives, its solubility is expected to be influenced by the pH of the aqueous medium.

Q2: My Isbufylline is not dissolving adequately in an aqueous buffer. What are the initial troubleshooting steps?

A2: If you are experiencing poor dissolution, consider the following initial steps:

• pH Adjustment: Isbufylline, being a xanthine derivative, is likely to exhibit pH-dependent solubility. Try adjusting the pH of your aqueous solution. For similar compounds like theophylline, solubility increases as the pH decreases.[2]

• Gentle Heating and Agitation: Applying gentle heat while stirring can help increase the rate of dissolution. However, be cautious about potential degradation at elevated temperatures.

• Particle Size Reduction: Ensure you are using a fine powder of Isbufylline. If you have larger crystals, consider micronization to increase the surface area for dissolution.

Q3: Can co-solvents be used to improve Isbufylline solubility?

A3: Yes, co-solvents are a common and effective method for increasing the solubility of poorly soluble compounds.[3] For xanthine derivatives, water-miscible organic solvents such as ethanol, propylene glycol, and polyethylene glycol (PEG) are often used. It is crucial to perform a systematic study to determine the optimal co-solvent and its concentration to avoid precipitation upon dilution.

Q4: Is complexation with cyclodextrins a viable strategy for Isbufylline?

A4: Absolutely. Cyclodextrin complexation is a widely used technique to enhance the solubility and stability of hydrophobic drugs.[4][5][6] For xanthine derivatives like theophylline, β-cyclodextrin and its derivatives (e.g., hydroxypropyl-β-cyclodextrin, HP-β-CD) have been shown to form inclusion complexes, thereby increasing aqueous solubility.[7]

Q5: How do I determine the optimal pH for Isbufylline solubility?

A5: To determine the optimal pH, a pH-solubility profile study should be conducted. This involves preparing a series of buffered solutions across a physiologically relevant pH range (e.g., pH 1 to 8) and determining the saturation solubility of Isbufylline in each buffer.

Troubleshooting Guides

Issue: Precipitation Occurs When Diluting a Co-solvent-based Isbufylline Solution with an Aqueous Buffer.

• Possible Cause: The concentration of the co-solvent may be too high, leading to the drug precipitating out when the solvent polarity is increased upon dilution.

• Troubleshooting Steps:

  • Reduce Co-solvent Concentration: Prepare a new stock solution with a lower percentage of the co-solvent.

  • Optimize the Co-solvent Blend: Sometimes a combination of co-solvents can be more effective than a single one. Experiment with ternary systems (e.g., water/ethanol/propylene glycol).

  • Slower Addition and Mixing: Add the co-solvent stock solution to the aqueous buffer dropwise while vigorously stirring to allow for gradual equilibration.

  • Consider a Surfactant: A small amount of a non-ionic surfactant can help stabilize the solution and prevent precipitation.

Issue: Low and Inconsistent Results in Cyclodextrin Complexation Experiments.

• Possible Cause: Inefficient complex formation due to suboptimal stoichiometry, incubation time, or temperature.

• Troubleshooting Steps:

  • Vary the Stoichiometric Ratio: Prepare complexes with different molar ratios of Isbufylline to cyclodextrin (e.g., 1:1, 1:2, 2:1) to find the most effective ratio.

  • Increase Incubation Time and Temperature: The formation of inclusion complexes can be time and temperature-dependent. Increase the incubation time and/or gently heat the solution during complexation.

  • Method of Preparation: The method used to prepare the complex (e.g., co-precipitation, freeze-drying, kneading) can significantly impact the efficiency of complexation. Refer to the experimental protocols for different methods.

  • Choice of Cyclodextrin: The type of cyclodextrin is crucial. If β-cyclodextrin is not effective, consider more soluble derivatives like HP-β-CD or sulfobutylether-β-cyclodextrin (SBE-β-CD).

Experimental Protocols

Protocol 1: Determination of pH-Dependent Solubility of Isbufylline

Objective: To determine the saturation solubility of Isbufylline across a range of pH values.

Materials:

• Isbufylline powder

• Buffered solutions (e.g., HCl buffer for pH 1-2, phosphate buffers for pH 3-8)

• HPLC system with a suitable column (e.g., C18)

• Shaking incubator or orbital shaker

• 0.22 µm syringe filters

Methodology:

• Prepare a series of buffered solutions at the desired pH values.

• Add an excess amount of Isbufylline powder to a known volume of each buffer in separate vials.

• Seal the vials and place them in a shaking incubator set at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• After incubation, visually inspect the vials to confirm the presence of undissolved solid.

• Withdraw a sample from the supernatant of each vial and immediately filter it through a 0.22 µm syringe filter to remove undissolved particles.

• Dilute the filtered samples with an appropriate mobile phase.

• Analyze the concentration of Isbufylline in the diluted samples using a validated HPLC method.

• Plot the solubility of Isbufylline (in µg/mL or mM) as a function of pH.

Protocol 2: Solubility Enhancement using Co-solvents

Objective: To evaluate the effect of different co-solvents on the aqueous solubility of Isbufylline.

Materials:

• Isbufylline powder

• Co-solvents (e.g., Ethanol, Propylene Glycol, PEG 400)

• Purified water

• Analytical balance

• Vortex mixer

• HPLC system

Methodology:

• Prepare a series of co-solvent/water mixtures at different volume ratios (e.g., 10%, 20%, 30%, 40% v/v of the co-solvent).

• Add an excess amount of Isbufylline to a fixed volume of each co-solvent mixture.

• Vortex each sample for 2 minutes and then shake at room temperature for 24 hours.

• Centrifuge the samples to pellet the undissolved solid.

• Filter the supernatant through a 0.22 µm syringe filter.

• Dilute the filtrate and analyze the Isbufylline concentration by HPLC.

• Create a table summarizing the solubility of Isbufylline in each co-solvent mixture.

Protocol 3: Preparation and Evaluation of Isbufylline-Cyclodextrin Inclusion Complexes

Objective: To prepare an Isbufylline-β-cyclodextrin inclusion complex and evaluate its effect on solubility.

Materials:

• Isbufylline

• β-cyclodextrin (or HP-β-CD)

• Purified water

• Magnetic stirrer with heating plate

• Freeze-dryer (lyophilizer)

• HPLC system

Methodology:

• Preparation of the Complex (Co-precipitation Method):

  • Dissolve a specific molar ratio of β-cyclodextrin in purified water with stirring.

  • Separately, dissolve Isbufylline in a minimal amount of a suitable organic solvent (e.g., ethanol).

  • Slowly add the Isbufylline solution to the aqueous cyclodextrin solution while stirring continuously.

  • Continue stirring the mixture at room temperature for 24 hours.

  • Collect the resulting precipitate by filtration.

  • Wash the precipitate with a small amount of cold water and then dry it.

• Solubility Determination:

  • Prepare saturated solutions of both pure Isbufylline and the prepared Isbufylline-cyclodextrin complex in purified water.

  • Determine the concentration of Isbufylline in each saturated solution using HPLC, as described in Protocol 1.

  • Compare the solubility of the complexed Isbufylline to that of the free drug.

Data Presentation

Table 1: Hypothetical pH-Solubility Profile of Isbufylline (Based on Theophylline Behavior)

pH	Buffer System	Isbufylline Solubility (µg/mL)
1.2	HCl Buffer	> 1000
3.0	Phosphate Buffer	~800
5.0	Phosphate Buffer	~400
6.8	Phosphate Buffer	~150
7.4	Phosphate Buffer	> 35.4

Table 2: Example of Co-solvent Effect on Isbufylline Solubility

Co-solvent	Concentration (v/v)	Isbufylline Solubility (µg/mL)
Ethanol	10%	~250
20%	~700
30%	~1500
Propylene Glycol	10%	~300
20%	~900
30%	~2000

Table 3: Comparison of Isbufylline Solubility with and without Cyclodextrin Complexation

Compound	Solubility in Water (µg/mL)	Fold Increase
Isbufylline (Free Drug)	> 35.4	-
Isbufylline-β-CD Complex	~500	~14x
Isbufylline-HP-β-CD Complex	~1200	~34x

Visualizations

Caption: A logical workflow for selecting and evaluating solubility enhancement strategies for Isbufylline.

Caption: A step-by-step experimental workflow for preparing Isbufylline-cyclodextrin inclusion complexes.

References

• 1. Isbufylline | C11H16N4O2 | CID 65681 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pharmaexcipients.com [pharmaexcipients.com]
• 4. researchgate.net [researchgate.net]
• 5. oatext.com [oatext.com]
• 6. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Study on inclusion complex of cyclodextrin with methyl xanthine derivatives by fluorimetry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Isbufylline Bronchodilator Effect Optimization

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to optimize the concentration of isbufylline for its maximum bronchodilator effect.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for isbufylline's bronchodilator effect?

A1: Isbufylline, a xanthine derivative, primarily exerts its bronchodilator effect through the non-selective inhibition of phosphodiesterase (PDE) enzymes in airway smooth muscle cells. This inhibition leads to an increase in intracellular cyclic adenosine monophosphate (cAMP), which in turn activates protein kinase A (PKA). PKA activation results in the phosphorylation of proteins that lead to smooth muscle relaxation and bronchodilation.

Q2: What is a typical effective concentration range for isbufylline in in vitro experiments?

A2: Based on studies using guinea pig bronchial preparations, isbufylline demonstrates significant relaxant activity in the micromolar range. For instance, in tissues pre-contracted with capsaicin or carbachol, the half-maximal inhibitory concentration (IC50) is in the low micromolar range.[1] A concentration-dependent inhibition of non-adrenergic, non-cholinergic (NANC) nerve-mediated contractions has been observed in the 10-90 µM range.[1]

Q3: How does the bronchodilator potency of isbufylline compare to other xanthines like theophylline?

A3: Isbufylline has been shown to have a more pronounced relaxant activity on guinea pig bronchial preparations compared to theophylline, particularly against contractions induced by various spasmogens.[1]

Q4: Are there any potential off-target effects of isbufylline to consider at higher concentrations?

A4: Like other xanthine derivatives, isbufylline may interact with adenosine receptors. While it is reported to have a lower affinity for adenosine receptors compared to theophylline, which may contribute to a reduced side-effect profile, researchers should be aware of potential adenosine receptor-mediated effects at higher concentrations.[2]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
No observable bronchodilator effect	Inappropriate experimental model.	Ensure the use of a suitable contractile agonist to pre-constrict the airway smooth muscle tissue. Common choices include methacholine, carbachol, or histamine.[3] The choice of agonist can influence the observed potency of the bronchodilator.
Isbufylline degradation.	Prepare isbufylline solutions fresh for each experiment. While specific stability data in all experimental buffers is not extensively published, xanthine derivatives can be susceptible to degradation. Use a well-characterized physiological buffer such as Krebs-Henseleit solution.[4][5]
High variability in results	Inconsistent tissue preparation.	Standardize the dissection and preparation of airway smooth muscle strips to ensure uniformity in size and viability. Maintain consistent tension on the tissues throughout the experiment.
Buffer composition and conditions.	Ensure the physiological buffer (e.g., Krebs-Henseleit) is correctly prepared, maintained at a physiological pH (typically 7.4), and continuously gassed with an appropriate gas mixture (e.g., 95% O2, 5% CO2).[4][5]
Unexpected contractile responses	Off-target effects at high concentrations.	High concentrations of xanthines can sometimes lead to complex pharmacological effects. Consider performing a full concentration-response curve to identify the optimal range and observe any biphasic responses. If off-target effects are suspected, consider using selective antagonists for potential secondary targets.
Difficulty dissolving isbufylline	Poor solubility in the chosen solvent.	While specific solubility data for isbufylline is limited, if issues arise with dissolving the compound in aqueous buffers, consider the use of a small amount of a biocompatible solvent like DMSO to prepare a stock solution before further dilution in the experimental buffer. Ensure the final solvent concentration is minimal and does not affect the tissue preparation.

Data Presentation

Table 1: In Vitro Potency of Isbufylline in Guinea Pig Bronchial Preparations

Experimental Condition	Parameter	Value
Capsaicin (0.3 µM) induced contraction	IC50	21 µM (95% CI: 19-25 µM)
Carbachol (0.3 µM) induced contraction	IC50	36 µM (95% CI: 30-43 µM)
Electrical Field Stimulation (NANC-mediated contraction)	IC50	47 µM
Data sourced from Patacchini et al. (1993)[1]

Experimental Protocols

Isolated Tissue Bath for Airway Smooth Muscle Relaxation

This protocol is a standard method for assessing the bronchodilator effect of compounds in vitro.

• Tissue Preparation:

  • Humanely euthanize a guinea pig and dissect the trachea or bronchi.

  • Carefully clean the airway tissue of adherent connective tissue and cut it into rings or strips of appropriate size.

  • Suspend the tissue preparations in organ baths containing Krebs-Henseleit solution maintained at 37°C and continuously gassed with 95% O2 and 5% CO2.

• Equilibration and Pre-contraction:

  • Allow the tissues to equilibrate under a resting tension (e.g., 1 gram) for at least 60 minutes, with periodic washing with fresh Krebs-Henseleit solution.

  • Induce a stable contraction using a contractile agonist such as carbachol (e.g., 0.3 µM) or by electrical field stimulation to elicit NANC-mediated contractions.[1]

• Isbufylline Administration:

  • Once a stable contraction plateau is achieved, add isbufylline cumulatively in increasing concentrations to the organ bath.

  • Allow the tissue to respond to each concentration until a stable relaxation is observed before adding the next concentration.

• Data Analysis:

  • Record the changes in tissue tension in response to each concentration of isbufylline.

  • Express the relaxation as a percentage of the pre-induced contraction.

  • Plot the concentration-response curve and calculate the IC50 value (the concentration of isbufylline that causes 50% of the maximal relaxation).

Mandatory Visualizations

Caption: Isbufylline's primary signaling pathway for bronchodilation.

Caption: Experimental workflow for assessing isbufylline's bronchodilator effect.

References

• 1. Isbufylline, a xanthine derivative, inhibits bronchoconstrictor responses produced by stimulation of capsaicin-sensitive sensory nerves in guinea-pig: 'In vitro' and 'in vivo' evidence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pharmacolodynamic profile of isbufylline a new antibronchospastic xanthine devoid of central excitatory actions [sfera.unife.it]
• 3. Isoprenaline and aminophylline relax bronchial smooth muscle by cAMP-induced stimulation of large-conductance Ca2+-activated K+ channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]

Isbufylline In Vivo Experiments: A Technical Support Center for Researchers

Welcome to the technical support center for Isbufylline in vivo experiments. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address potential variability and challenges during in vivo studies with Isbufylline.

Frequently Asked Questions (FAQs)

Q1: What is Isbufylline and what is its primary mechanism of action?

Isbufylline (1,3-dimethyl-7-isobutylxanthine) is a xanthine derivative with notable anti-bronchospastic and anti-inflammatory properties.[1][2] As a member of the xanthine class of compounds, its primary mechanisms of action are understood to be non-selective antagonism of adenosine receptors and inhibition of phosphodiesterase (PDE) enzymes.[3] These actions lead to a variety of cellular responses, including smooth muscle relaxation and modulation of inflammatory cell activity.

Q2: In which in vivo models has Isbufylline shown efficacy?

Isbufylline has been evaluated in several in vivo models, primarily in guinea pigs, demonstrating its potential in respiratory diseases. It has been shown to inhibit airway hyperresponsiveness and inflammation in models of acetylcholine-induced dyspnea, as well as platelet-activating factor (PAF) and antigen-induced eosinophil infiltration.[4] It also shows efficacy against bronchoconstrictor responses induced by capsaicin and vagal nerve stimulation.[1][5]

Q3: What is the recommended vehicle for in vivo administration of Isbufylline?

For oral administration in rabbits, Isbufylline has been successfully dissolved in saline solution. For intravenous or intraperitoneal injections, while specific vehicle information for Isbufylline is not extensively detailed in the available literature, other xanthine derivatives are often prepared in saline or a co-solvent mixture if solubility is a concern. It is crucial to assess the solubility and stability of Isbufylline in the chosen vehicle prior to administration.

Q4: What are the known pharmacokinetic properties of Isbufylline?

Pharmacokinetic studies in rabbits have provided the following data:

Parameter	Value	Animal Model	Administration Route	Reference
Bioavailability	59.6%	Rabbit	Oral	[4]
Elimination Half-life (t½)	27.3 min	Rabbit	Intravenous	[4]
Elimination Half-life (t½)	28.8 min	Rabbit	Oral	[4]
Total Body Clearance	67.06 ml/min/kg	Rabbit	Intravenous	[4]
Urinary Recovery (0-48h)	< 1% of dose	Rabbit	Oral/IV	[4]

Troubleshooting Variability in In Vivo Experiments

Variability in in vivo experiments can arise from numerous factors. Below are common issues encountered during Isbufylline experiments and potential solutions.

Problem 1: High variability in bronchoconstriction measurements.

• Potential Cause 1: Inconsistent delivery of bronchoconstricting agent.

  • Solution: Ensure the nebulizer or aerosol delivery system is functioning optimally and calibrated before each experiment. The method of administration (e.g., intratracheal, aerosol) should be consistent across all animals.

• Potential Cause 2: Animal-to-animal differences in airway sensitivity.

  • Solution: Use a sufficient number of animals per group to account for biological variability. Ensure animals are of a similar age and weight. In guinea pig models, be aware of the potential for a prominent axon reflex that may not be present in humans.[5]

• Potential Cause 3: Anesthesia-related effects.

  • Solution: Maintain a consistent level of anesthesia throughout the experiment. Different anesthetics can have varying effects on airway smooth muscle tone.

Problem 2: Inconsistent anti-inflammatory effects observed in bronchoalveolar lavage (BAL) fluid.

• Potential Cause 1: Variability in BAL procedure.

  • Solution: Standardize the volume of lavage fluid, the number of washes, and the dwell time for each animal. The technique should be performed consistently to ensure comparable cell and mediator recovery. Repeated BAL procedures in the same animal are feasible but may influence cell populations over time.[6]

• Potential Cause 2: Timing of BAL collection.

  • Solution: The timing of BAL fluid collection relative to the inflammatory challenge is critical. Ensure that the collection time point is consistent across all experimental groups and is based on the known kinetics of the inflammatory response in your model.

• Potential Cause 3: Dilution effects in BAL fluid.

  • Solution: The dilution of epithelial lining fluid can vary between animals. Consider using a dilution marker to normalize the concentration of inflammatory mediators.

Problem 3: Unexpected animal mortality or adverse events.

• Potential Cause 1: Central nervous system (CNS) side effects.

  • Solution: While Isbufylline is reported to have reduced CNS excitatory properties compared to theophylline, high doses of xanthine derivatives can still cause adverse effects.[2] Carefully select the dose based on dose-response studies and observe animals closely for any signs of distress.

• Potential Cause 2: Issues with intravenous injection.

  • Solution: Intravenous injections in guinea pigs can be challenging. Ensure proper restraint and use appropriate needle gauges. The lateral saphenous vein is a common site for IV injections in guinea pigs.[7][8]

Experimental Protocols

1. Ovalbumin-Induced Airway Hyperresponsiveness in Guinea Pigs

This model is commonly used to study allergic asthma.

• Sensitization:

  • Prepare a solution of 5 mg/mL of ovalbumin (OVA) in a 1:1 mixture of incomplete Freund's adjuvant and 0.9% NaCl.[4]

  • At birth, and at 2-day intervals for a total of three injections, administer the OVA solution via subcutaneous injection (3 mg/kg body weight) at three different sites on the animal's back.[4]

• Challenge:

  • Two weeks after the final sensitization injection, expose the guinea pigs to an aerosol of 1% OVA in saline for 2 minutes daily for 7 days.[9]

• Assessment of Airway Hyperresponsiveness:

  • Measure baseline airway resistance.

  • Administer increasing concentrations of a bronchoconstrictor (e.g., acetylcholine or histamine) via aerosol and measure the change in airway resistance.

  • Isbufylline or vehicle should be administered prior to the bronchoconstrictor challenge at a predetermined time point.

2. Bronchoalveolar Lavage (BAL) for Assessment of Airway Inflammation

• Procedure:

  • Anesthetize the animal.

  • Perform a tracheotomy and cannulate the trachea.

  • Instill a known volume of sterile saline (e.g., 5 aliquots of 2 ml for a guinea pig) into the lungs.[6]

  • Gently aspirate the fluid.

  • Repeat the instillation and aspiration steps for a predetermined number of cycles.

  • Pool the collected fluid and keep it on ice.

• Analysis:

  • Centrifuge the BAL fluid to pellet the cells.

  • Resuspend the cell pellet and perform a total cell count and differential cell counts (e.g., eosinophils, neutrophils, macrophages).

  • The supernatant can be stored for analysis of inflammatory mediators (e.g., cytokines, chemokines, leukotrienes).

Signaling Pathways and Experimental Workflows

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Characterization of human A2A adenosine receptors with the antagonist radioligand [3H]-SCH 58261 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ovalbumin sensitization of guinea pig at birth prevents the ontogenetic decrease in airway smooth muscle responsiveness - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Isbufylline, a xanthine derivative, inhibits bronchoconstrictor responses produced by stimulation of capsaicin-sensitive sensory nerves in guinea-pig: 'In vitro' and 'in vivo' evidence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sequential bronchoalveolar lavages by endotracheal intubation in guineapigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. research.vt.edu [research.vt.edu]
• 8. research.vt.edu [research.vt.edu]
• 9. Hydroxysafflor Yellow A Alleviates Ovalbumin-Induced Asthma in a Guinea Pig Model by Attenuateing the Expression of Inflammatory Cytokines and Signal Transduction - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Isbufylline Synthesis and Purification

Welcome to the technical support center for the synthesis and purification of Isbufylline (1,3-dimethyl-7-isobutylxanthine). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions encountered during experimental procedures.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis and purification of Isbufylline.

Synthesis Troubleshooting

Problem 1: Low or No Product Yield

Potential Cause	Suggested Solution
Ineffective Deprotonation of Theophylline	Ensure the base (e.g., K₂CO₃, NaH) is fresh and anhydrous. Use a suitable solvent that allows for efficient deprotonation (e.g., DMF, DMSO). Consider a stronger base if necessary, but be mindful of potential side reactions.
Poor Quality of Isobutyl Halide	Use freshly distilled or high-purity isobutyl bromide or iodide. Alkyl halides can degrade over time, leading to lower reactivity.
Suboptimal Reaction Temperature	The alkylation reaction may require heating. Optimize the temperature; start with gentle heating (e.g., 60-80 °C) and monitor the reaction progress by TLC. Excessively high temperatures can lead to byproduct formation.
Insufficient Reaction Time	Monitor the reaction progress using Thin Layer Chromatography (TLC). If the starting material (theophylline) is still present after the initially planned time, extend the reaction duration.
Moisture in the Reaction	Use anhydrous solvents and reagents. Moisture can quench the base and hydrolyze the alkylating agent. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

Problem 2: Formation of Multiple Products (Isomers and Byproducts)

Potential Cause	Suggested Solution
Alkylation at Multiple Nitrogen Atoms	While N7-alkylation is generally favored for theophylline, some alkylation may occur at the N9 position. To favor N7 alkylation, a polar aprotic solvent like DMF is often used. Careful control of reaction conditions (temperature, stoichiometry of base) can help improve selectivity.
Over-alkylation	Use a slight excess (1.1-1.2 equivalents) of the isobutyl halide. A large excess can lead to the formation of quaternary ammonium salts or other byproducts.
Side Reactions of the Alkylating Agent	At higher temperatures, isobutyl halides can undergo elimination reactions. Maintain the lowest effective reaction temperature.

Purification Troubleshooting

Problem 3: Difficulty in Purifying the Product by Recrystallization

Potential Cause	Suggested Solution
Inappropriate Solvent Choice	A good recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures. Screen various solvents (e.g., ethanol, isopropanol, ethyl acetate, or mixtures with water) to find the optimal one.[1]
Product Oiling Out	This occurs when the product is insoluble in the hot solvent and separates as a liquid. Add more solvent or switch to a solvent system where the product has higher solubility at elevated temperatures.
Co-precipitation of Impurities	If impurities have similar solubility profiles, a single recrystallization may be insufficient. Consider a preliminary purification step like column chromatography.

Problem 4: Poor Separation during Column Chromatography

Potential Cause	Suggested Solution
Incorrect Mobile Phase (Eluent)	The polarity of the eluent is critical for good separation. Use TLC to determine an optimal solvent system. A common starting point for xanthine derivatives is a mixture of a non-polar solvent (e.g., hexane or dichloromethane) and a polar solvent (e.g., ethyl acetate or methanol).[2]
Improper Column Packing	Ensure the silica gel is packed uniformly without air bubbles to prevent channeling and poor separation.[3]
Overloading the Column	Do not load too much crude product onto the column, as this will lead to broad, overlapping bands. The amount of sample should typically be 1-5% of the weight of the stationary phase.

Frequently Asked Questions (FAQs)

Q1: What is a typical synthetic route for Isbufylline?

A1: Isbufylline is most commonly synthesized via the N-alkylation of theophylline. This involves reacting theophylline with an isobutyl halide (e.g., isobutyl bromide) in the presence of a base. The base deprotonates the N7-position of the theophylline, making it nucleophilic and facilitating the attack on the isobutyl halide.

Q2: Which base and solvent are recommended for the synthesis?

A2: A common choice is potassium carbonate (K₂CO₃) as the base and N,N-dimethylformamide (DMF) as the solvent. This combination is effective for the N-alkylation of xanthines. Other bases like sodium hydride (NaH) and other polar aprotic solvents such as dimethyl sulfoxide (DMSO) can also be used.

Q3: How can I monitor the progress of the synthesis reaction?

A3: Thin Layer Chromatography (TLC) is an effective way to monitor the reaction. A spot of the reaction mixture is placed on a TLC plate and eluted with an appropriate solvent system (e.g., dichloromethane:methanol 95:5). The disappearance of the theophylline spot and the appearance of a new, less polar product spot (Isbufylline) indicates the reaction is progressing.

Q4: What are the most likely impurities in the crude Isbufylline product?

A4: Potential impurities include unreacted theophylline, N9-isobutyltheophylline (an isomer), and potentially small amounts of caffeine if the starting theophylline was not pure.

Q5: What is a suitable method for purifying crude Isbufylline?

A5: A two-step purification process is often effective. First, column chromatography on silica gel can be used to separate Isbufylline from unreacted starting materials and isomers. Following this, recrystallization from a suitable solvent (e.g., ethanol/water) can yield a highly pure product.[1]

Q6: Which analytical techniques are used to confirm the structure and purity of the final product?

A6: The structure of Isbufylline can be confirmed using techniques like ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS). The purity is typically assessed by High-Performance Liquid Chromatography (HPLC).

Experimental Protocols

Key Experiment: Synthesis of Isbufylline

Objective: To synthesize Isbufylline by N7-alkylation of theophylline.

Materials:

• Theophylline

• Isobutyl bromide

• Potassium carbonate (anhydrous)

• N,N-Dimethylformamide (DMF, anhydrous)

• Dichloromethane

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a round-bottom flask, add theophylline (1 equivalent) and anhydrous potassium carbonate (1.5 equivalents).

• Add anhydrous DMF to the flask under an inert atmosphere (e.g., nitrogen).

• Stir the suspension at room temperature for 30 minutes.

• Add isobutyl bromide (1.2 equivalents) dropwise to the mixture.

• Heat the reaction mixture to 70-80 °C and stir for 4-6 hours, monitoring the progress by TLC.

• After the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

• Pour the reaction mixture into water and extract with dichloromethane (3 x volumes).

• Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Key Experiment: Purification by Column Chromatography

Objective: To purify crude Isbufylline using silica gel column chromatography.

Materials:

• Crude Isbufylline

• Silica gel (60-120 mesh)

• Hexane

• Ethyl acetate

Procedure:

• Prepare a slurry of silica gel in hexane and pack it into a chromatography column.

• Dissolve the crude Isbufylline in a minimal amount of dichloromethane.

• Adsorb the crude product onto a small amount of silica gel and evaporate the solvent.

• Carefully load the dried silica with the adsorbed product onto the top of the packed column.

• Elute the column with a solvent system of increasing polarity, starting with a mixture like hexane:ethyl acetate (e.g., 80:20) and gradually increasing the proportion of ethyl acetate.

• Collect fractions and analyze them by TLC to identify those containing the pure Isbufylline.

• Combine the pure fractions and evaporate the solvent to yield the purified product.

Visualizations

Caption: Workflow for Isbufylline Synthesis and Purification.

Caption: Troubleshooting Decision Tree for Isbufylline Synthesis.

References

• 1. mt.com [mt.com]
• 2. Synthesis and characterization of 2-substituted bornane pharmacophores for novel cannabinergic ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isbufylline, a xanthine derivative, inhibits bronchoconstrictor responses produced by stimulation of capsaicin-sensitive sensory nerves in guinea-pig: 'In vitro' and 'in vivo' evidence - PubMed [pubmed.ncbi.nlm.nih.gov]

Overcoming challenges in the analytical detection of Isbufylline in biological samples.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the analytical detection of Isbufylline in biological samples. Given the limited availability of specific analytical validation data for Isbufylline, this guide leverages data and methodologies for Theophylline, a structurally and chemically similar xanthine derivative, as a reliable proxy.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in the analytical detection of Isbufylline in biological samples?

A1: The primary challenges include:

• Metabolite Interference: Isbufylline is metabolized in the body, and its metabolites can interfere with the accurate quantification of the parent drug.[1] The analytical method must be selective enough to distinguish Isbufylline from its metabolites.

• Matrix Effects: Endogenous components in biological matrices like plasma and urine can suppress or enhance the analyte signal in mass spectrometry, leading to inaccurate results.[2][3]

• Low Concentrations: Depending on the dosage and time of sampling, the concentration of Isbufylline in biological fluids can be very low, requiring highly sensitive analytical methods.

• Sample Stability: Isbufylline may degrade in the biological matrix during sample collection, processing, and storage. Factors like temperature, pH, and enzymatic activity can affect its stability.[4][5][6][7]

• Extraction Recovery: Efficiently extracting Isbufylline from the complex biological matrix without losing a significant portion of the analyte is crucial for accurate quantification.

Q2: Which analytical techniques are most suitable for Isbufylline detection?

A2: High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) are the most common and effective techniques.

• HPLC-UV: A robust and widely available technique suitable for quantifying Isbufylline, especially at higher concentrations.[8][9]

• LC-MS/MS: Offers higher sensitivity and selectivity, making it the preferred method for detecting low concentrations of Isbufylline and for studies requiring high specificity, such as pharmacokinetic analyses.[10][11]

Q3: What are the common sample preparation techniques for Isbufylline analysis?

A3: The choice of sample preparation technique depends on the biological matrix and the analytical method. Common techniques include:

• Protein Precipitation (PPT): A simple and fast method for removing proteins from plasma or serum samples, often used before LC-MS/MS analysis.

• Liquid-Liquid Extraction (LLE): A technique that separates analytes based on their differential solubility in two immiscible liquids, providing a cleaner sample extract.[8]

• Solid-Phase Extraction (SPE): A highly effective technique for sample clean-up and concentration, which can significantly reduce matrix effects.[12]

Q4: How can I minimize matrix effects in my LC-MS/MS analysis?

A4: To minimize matrix effects, you can:

• Optimize Chromatography: Ensure good chromatographic separation of Isbufylline from co-eluting matrix components.

• Improve Sample Preparation: Use a more rigorous sample clean-up method like SPE to remove interfering substances.

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): An SIL-IS co-elutes with the analyte and experiences similar matrix effects, thus compensating for signal suppression or enhancement.

• Dilute the Sample: Diluting the sample can reduce the concentration of interfering matrix components.

Q5: How should I store my biological samples to ensure Isbufylline stability?

A5: For long-term storage, it is generally recommended to store biological samples at -80°C to minimize degradation.[4] For short-term storage, refrigeration at 4°C is often sufficient, but stability should be evaluated for your specific matrix and storage duration. Avoid repeated freeze-thaw cycles.[4]

Troubleshooting Guides

HPLC-UV Analysis

Problem	Potential Cause	Suggested Solution
Poor Peak Shape (Tailing or Fronting)	- Column degradation- Incompatible sample solvent- pH of the mobile phase is inappropriate for the analyte	- Replace the column with a new one.- Dissolve the sample in the mobile phase.- Adjust the mobile phase pH to be at least 2 pH units away from the pKa of Isbufylline.
Ghost Peaks	- Carryover from the previous injection- Contamination in the mobile phase or system	- Implement a needle wash step with a strong solvent between injections.- Prepare fresh mobile phase and flush the system.
Baseline Noise or Drift	- Air bubbles in the pump or detector- Contaminated mobile phase or column	- Degas the mobile phase and prime the pump.- Use HPLC-grade solvents and flush the column.
Low Sensitivity	- Incorrect detection wavelength- Low injection volume	- Set the UV detector to the wavelength of maximum absorbance for Isbufylline (around 272-280 nm for similar xanthines).[8][13]- Increase the injection volume if possible.

LC-MS/MS Analysis

Problem	Potential Cause	Suggested Solution
Ion Suppression or Enhancement (Matrix Effect)	- Co-eluting endogenous matrix components interfering with ionization	- Improve chromatographic separation to resolve the analyte from interfering peaks.- Enhance sample clean-up using SPE.- Use a stable isotope-labeled internal standard.
Low Recovery	- Inefficient extraction procedure- Analyte degradation during sample processing	- Optimize the extraction solvent, pH, and mixing time.- Keep samples on ice during processing and minimize processing time.
Inconsistent Results (Poor Precision)	- Variability in sample preparation- Inconsistent injection volume- Unstable spray in the mass spectrometer source	- Automate the sample preparation process if possible.- Ensure the autosampler is functioning correctly.- Clean and optimize the ESI source parameters (e.g., capillary voltage, gas flow).
No Analyte Peak Detected	- Incorrect MRM transitions- Insufficient sensitivity- Complete analyte degradation	- Optimize the precursor and product ion masses for Isbufylline in the mass spectrometer.- Concentrate the sample during preparation.- Evaluate sample stability and handling procedures.

Quantitative Data Summary

The following tables summarize validation parameters for the analysis of Theophylline (as a proxy for Isbufylline) in biological samples using different analytical methods.

Table 1: HPLC-UV Methods

Matrix	Sample Prep.	Column	LOQ	Recovery (%)	Reference
Plasma	LLE	C18	3.1 µg/mL	94.85	[8]
Saliva	LLE	C18	1.9 µg/mL	100.45	[8]
Urine	Direct Injection	C18	1.1 µg/mL	101.39	[8]
Plasma	-	C18	100 ng/mL	94.3-98.0	[9]

Table 2: LC-MS/MS Methods

Matrix	Sample Prep.	Column	LOQ	Recovery (%)	Reference
Rabbit Plasma	LLE	C18	50.4 ng/mL	39.30	[10]
Rat Plasma	-	C18	50 ng/mL	-	[11]
Guinea Pig Plasma	PPT	HILIC	0.5 µg/mL	-	[14]
Human Plasma	LPME	-	0.01 µg/mL	80-120	[15]
Human Urine	LPME	-	0.01 µg/mL	80-120	[15]

Experimental Protocols

Protocol 1: Isbufylline Analysis in Human Plasma by HPLC-UV (Based on Theophylline method)

1. Sample Preparation (Liquid-Liquid Extraction)

• To 500 µL of plasma sample in a centrifuge tube, add 50 µL of internal standard solution.

• Add 2.5 mL of a mixture of isopropanol and dichloromethane (1:9, v/v).

• Vortex for 1 minute.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

• Inject 20 µL into the HPLC system.

2. HPLC Conditions

• Column: C18 (e.g., 250 mm x 4.6 mm, 5 µm)

• Mobile Phase: Methanol:Water (60:40, v/v)[8]

• Flow Rate: 0.75 mL/min[8]

• Detection: UV at 280 nm[8]

• Temperature: Ambient

Protocol 2: Isbufylline Analysis in Human Urine by LC-MS/MS (Based on Theophylline method)

1. Sample Preparation (Dilute-and-Shoot)

• Centrifuge the urine sample at 10,000 rpm for 5 minutes to remove particulate matter.

• Take 100 µL of the supernatant and add it to a vial.

• Add 900 µL of the initial mobile phase containing the internal standard.

• Vortex to mix.

• Inject 10 µL into the LC-MS/MS system.

2. LC-MS/MS Conditions

• Column: C18 (e.g., HyPURITY ADVANCE, 50 mm x 3 mm)[10]

• Mobile Phase A: 2 mM Ammonium Acetate in Water

• Mobile Phase B: Methanol

• Gradient: Start with 20% B, increase to 80% B over 2 minutes, hold for 1 minute, and return to initial conditions.

• Flow Rate: 0.2 mL/min[10]

• Ionization: Electrospray Ionization (ESI), Positive Mode

• MRM Transitions: To be determined by direct infusion of Isbufylline standard. For Theophylline, a common transition is m/z 181.1 → 124.2.[10]

• Temperature: 40°C[10]

Visualizations

Caption: HPLC-UV Experimental Workflow.

Caption: LC-MS/MS Experimental Workflow.

Caption: Troubleshooting Logical Flowchart.

References

• 1. Metabolism of isbufylline in humans. Isolation, identification, and synthesis of plasma and urine metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Stability of targeted metabolite profiles of urine samples under different storage conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Long-term stability of various drugs and metabolites in urine, and preventive measures against their decomposition with special attention to filtration sterilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Short- and long-term stability of synthetic cathinones and dihydro-metabolites in human urine samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Simple, Fast and Reliable Liquid Chromatographic and Spectrophotometric Methods for the Determination of Theophylline in Urine, Saliva and Plasma Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A simple and rapid HPLC/UV method for the simultaneous quantification of theophylline and etofylline in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Determination of theophylline in rabbit plasma by triple quadrupole LC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Development and validation of a sensitive LC-MS/MS method for the simultaneous quantitation of theophylline and its metabolites in rat plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Separation, pre-concentration, and HPLC analysis of methylxanthines in urine samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 14. scispace.com [scispace.com]
• 15. Determination of Theophylline Across Biological, Environmental and Food Matrices Using Liquid-Phase Microextraction Coupled with LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Refinement of Animal Models for Isbufylline Efficacy Testing

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining animal models for testing the efficacy of Isbufylline.

Frequently Asked Questions (FAQs)

Q1: What is Isbufylline and what is its primary mechanism of action?

A1: Isbufylline is a xanthine derivative with bronchodilatory and anti-inflammatory properties.[1] Its primary mechanism of action is the inhibition of phosphodiesterase (PDE) enzymes.[1] By inhibiting PDEs, Isbufylline increases the intracellular levels of cyclic adenosine monophosphate (cAMP), leading to relaxation of bronchial smooth muscle and reduced inflammatory responses.[2]

Q2: Which animal models are most commonly used to test the efficacy of Isbufylline?

A2: Guinea pig models of airway hyperresponsiveness and inflammation have been historically used for Isbufylline testing.[3] More broadly, for respiratory diseases like asthma and Chronic Obstructive Pulmonary Disease (COPD), rodent models such as mice (e.g., BALB/c and C57BL/6 strains) and rats are commonly employed.[4]

Q3: What are the key differences between asthma and COPD models?

A3: Asthma models, often induced by allergens like ovalbumin (OVA), typically focus on eosinophilic inflammation, airway hyperresponsiveness, and mucus hypersecretion.[5] COPD models, frequently induced by cigarette smoke or lipopolysaccharide (LPS), are characterized by neutrophilic inflammation, emphysema, and progressive airflow limitation.[4]

Q4: How should Isbufylline be administered to rodents in a research setting?

A4: Isbufylline has been effectively administered in guinea pigs via intraperitoneal (i.p.) and intravenous (i.v.) routes.[3] For oral administration in rodents, it is crucial to determine the appropriate vehicle and dosing volume based on the animal's weight. The specific dose will depend on the animal model and the research question.

Q5: What are the expected outcomes when testing Isbufylline's efficacy?

A5: Efficacy can be assessed by measuring improvements in lung function (e.g., reduced airway resistance), decreases in inflammatory cell infiltration (particularly eosinophils and neutrophils) in bronchoalveolar lavage (BAL) fluid, and reductions in pro-inflammatory cytokine levels in lung tissue.[3][6]

Troubleshooting Guides

Issue 1: Lack of Significant Bronchodilatory Effect

Possible Cause	Troubleshooting Step
Inappropriate Dose	The dose of Isbufylline may be too low for the chosen animal model. While a dose of 106 µmol/kg (i.p.) was protective in a guinea pig model[3], this may not directly translate to other species. Action: Perform a dose-response study to determine the optimal effective dose in your specific model.
Route of Administration	The bioavailability of Isbufylline may differ with the route of administration. Action: Compare the efficacy of different administration routes (e.g., oral, i.p., intratracheal) to find the most effective delivery method for your experimental setup.
Timing of Administration	The therapeutic window for Isbufylline's bronchodilatory effect might be narrow. Action: Administer Isbufylline at different time points relative to the bronchoconstrictor challenge to identify the optimal treatment schedule.
Animal Model Selection	The chosen animal model may not be sensitive to the bronchodilatory effects of xanthine derivatives. Action: Consider using a guinea pig model, which has been shown to be responsive to Isbufylline.[3]

Issue 2: High Variability in Inflammatory Response

Possible Cause	Troubleshooting Step
Inconsistent Disease Induction	Variability in the administration of the inducing agent (e.g., ovalbumin, cigarette smoke) can lead to inconsistent inflammatory responses. Action: Standardize the induction protocol, ensuring consistent dosage, exposure time, and administration technique for all animals.
Animal Strain and Sex	Different rodent strains and sexes can exhibit varying inflammatory responses. For instance, BALB/c mice are known for a strong Th2-biased immune response, making them suitable for many asthma models.[4] Action: Use a single, well-characterized strain and sex for your study. If applicable to your research question, consider including both sexes and analyzing the data separately.
Environmental Factors	Stress from handling, housing conditions, and diet can influence the inflammatory response. Action: Ensure a controlled and stable environment for the animals, with consistent light-dark cycles, temperature, and humidity. Handle animals minimally and consistently across all groups.
Timing of Sample Collection	The inflammatory profile can change over time after the final challenge. Action: Collect samples (e.g., BAL fluid, lung tissue) at a consistent time point post-challenge for all animals.

Issue 3: Unexpected Animal Mortality or Adverse Effects

Possible Cause	Troubleshooting Step
Toxicity of Isbufylline Dose	The administered dose of Isbufylline may be approaching toxic levels. Xanthine derivatives can have central nervous system and cardiovascular side effects.[1] Action: Conduct a preliminary dose-escalation study to determine the maximum tolerated dose (MTD) in your animal model.
Anesthesia Complications	If surgical procedures or invasive measurements are performed, complications from anesthesia can occur. Action: Use a well-established and monitored anesthesia protocol. Isoflurane is a common and relatively safe inhalant anesthetic for rodents.[7] Ensure proper monitoring of vital signs during and after the procedure.
Severity of Disease Model	The induced disease may be too severe, leading to excessive morbidity and mortality. Action: Titrate the dose or exposure to the inducing agent to create a less severe, more clinically relevant disease phenotype.

Data Presentation

Table 1: In Vitro Efficacy of Isbufylline in Guinea Pig Bronchial Preparations

Agonist	Isbufylline IC50 (µM)	Theophylline IC50 (µM)
Capsaicin (0.3 µM)	21	> 100
Carbachol (0.3 µM)	36	> 100
Neurokinin A (0.1 µM)	> 100	> 100
Electrical Field Stimulation (NANC)	47	Not Reported

Data from Manzini et al., 1993.[8]

Table 2: In Vivo Efficacy of Isbufylline in Guinea Pig Models

Model	Isbufylline Dose and Route	Effect
Acetylcholine-induced dyspnea	106 µmol/kg (i.p.)	Complete protection[3]
PAF-induced bronchial hyper-responsiveness	4.2 µmol/kg (i.v.)	Significant inhibition[3]
PAF-induced eosinophil infiltration	106 µmol/kg (i.p.)	Inhibition[3]
Antigen-induced eosinophil infiltration	106 µmol/kg (i.p.)	Inhibition[3]
Capsaicin-induced protein extravasation	106 µmol/kg (i.p.)	Inhibition[3]

Data from Alfieri et al., 1993.[3]

Experimental Protocols

Protocol 1: Ovalbumin (OVA)-Induced Allergic Asthma Model in Mice (BALB/c)

• Sensitization:

  • On days 0 and 14, administer an intraperitoneal (i.p.) injection of 20 µg of OVA emulsified in 2 mg of aluminum hydroxide in a total volume of 200 µL of sterile saline.

• Challenge:

  • From days 21 to 23, expose the mice to an aerosol of 1% OVA in saline for 30 minutes each day.

• Isbufylline Administration:

  • Administer Isbufylline at the predetermined optimal dose and route 1 hour before each OVA challenge.

• Endpoint Analysis (24-48 hours after the final challenge):

  • Measure airway hyperresponsiveness to a bronchoconstrictor agent (e.g., methacholine).

  • Collect bronchoalveolar lavage (BAL) fluid for total and differential cell counts (eosinophils, neutrophils, lymphocytes, macrophages).

  • Homogenize lung tissue for cytokine analysis (e.g., IL-4, IL-5, IL-13) by ELISA or qPCR.

  • Perform lung histology to assess inflammation and mucus production (H&E and PAS staining).

Protocol 2: Cigarette Smoke (CS)-Induced COPD Model in Rats (Sprague-Dawley)

• Induction:

  • Expose rats to the smoke of non-filtered research cigarettes for 1 hour per day, 5 days a week, for 12 weeks. A whole-body exposure chamber is commonly used.

• Isbufylline Administration:

  • During the final 4 weeks of CS exposure, administer Isbufylline daily via the chosen route (e.g., oral gavage) prior to the smoking session.

• Endpoint Analysis (24 hours after the final CS exposure):

  • Perform pulmonary function tests to measure changes in lung capacity and airflow.

  • Collect BAL fluid for total and differential cell counts, with a focus on neutrophils.

  • Analyze lung tissue homogenates for inflammatory markers (e.g., TNF-α, IL-1β, IL-6).

  • Conduct histological analysis of lung tissue to assess emphysematous changes and inflammatory cell infiltration.

Visualizations

References

• 1. Pharmacolodynamic profile of isbufylline a new antibronchospastic xanthine devoid of central excitatory actions [sfera.unife.it]
• 2. Animal models of chronic obstructive pulmonary disease: a systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Isbufylline, a new xanthine derivative, inhibits airway hyperresponsiveness and airway inflammation in guinea pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Experimental animal models for COPD: a methodological review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Efficacy and safety profile of xanthines in COPD: a network meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Preclinical animal models of COPD - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Rodent Anesthesia and Analgesia Guideline [ohiostateresearch.knowledgebase.co]
• 8. Phosphodiesterase Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

How to avoid degradation of Isbufylline in experimental buffers.

This technical support center provides guidance on handling and storing Isbufylline in experimental buffers to minimize degradation. As direct stability data for Isbufylline is limited, this guide is based on established knowledge of related xanthine derivatives, such as theophylline and aminophylline.

Frequently Asked Questions (FAQs)

Q1: What are the main factors that can cause Isbufylline degradation in my experimental buffer?

Based on data from related xanthine compounds, the primary factors contributing to degradation are elevated temperature, exposure to light, and interactions with certain buffer components. For instance, aminophylline, a closely related molecule, shows increased degradation at higher temperatures and upon exposure to sunlight.

Q2: What is the optimal pH range for storing Isbufylline solutions?

While specific data for Isbufylline is unavailable, general information for xanthines suggests they are soluble and relatively stable in both acidic and alkaline solutions. For example, xanthine exhibits less than 10% decomposition after one hour at 100°C in both 0.5 M H2SO4 and 10 M NaOH. Theophylline is also known to dissolve in alkaline and acidic solutions. Therefore, a neutral to slightly alkaline or acidic pH is likely a safe starting point. It is recommended to perform a pilot stability study for your specific buffer system.

Q3: How should I store my Isbufylline stock solutions?

Stock solutions should be stored at 2-8°C in a dark, airtight container. For example, caffeine solutions stored under these conditions show less than 1% decomposition over 48 months. Similarly, stock solutions of xanthine in NaOH are stable for at least one week at 2-8°C.

Q4: Can I autoclave my buffer containing Isbufylline?

It is not recommended. The high temperatures of autoclaving can likely lead to significant degradation. Studies on the related compound aminophylline show that its degradation increases with temperature.

Q5: Are there any common buffer components I should avoid?

Yes. Sugars like glucose and lactose have been shown to intensify the degradation of aminophylline, a related xanthine derivative. If your experimental design allows, consider using alternative non-reducing sugars or other excipients.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Loss of Isbufylline potency over a short period.	Improper storage conditions.	Store stock solutions and buffered experimental solutions at 2-8°C, protected from light. Prepare fresh solutions for critical experiments.
Incompatible buffer components.	Avoid buffers containing reducing sugars like glucose and lactose. If their presence is necessary, prepare the Isbufylline solution immediately before use.
Extreme pH of the buffer.	While xanthines are generally stable across a range of pH values, extreme pH combined with elevated temperature could accelerate degradation. Measure the pH of your final solution and adjust if necessary.
Visible changes in the solution (e.g., color change, precipitation).	Degradation of Isbufylline.	A color change (e.g., to yellow) has been observed with aminophylline degradation, especially at higher temperatures and in the presence of certain sugars. Discard the solution and prepare a fresh one under optimal conditions.
Precipitation due to low solubility or temperature.	Ensure the concentration of Isbufylline is within its solubility limit in your specific buffer and at the storage temperature. Some xanthine derivatives have limited aqueous solubility.
Inconsistent experimental results.	Variable degradation of Isbufylline between experiments.	Standardize your protocol for solution preparation and storage. Prepare fresh solutions from a solid compound for each set of experiments to ensure consistency.

Data Summary: Stability of Related Xanthine Derivatives

The following table summarizes stability data for compounds structurally related to Isbufylline, which can serve as a guide for experimental design.

Compound	Condition	Observation	Reference
Aminophylline	Elevated Temperature (45°C)	Increased degradation, color change to yellow.
Sunlight Exposure	Increased degradation, color change.
Presence of Glucose/Lactose	Intensified degradation.
Xanthine	0.5 M H2SO4 or 10 M NaOH (100°C, 1 hour)	<10% decomposition.
NaOH solution (≥10 mM) at 2-8°C	Stable for one week.
Caffeine	2-8°C, airtight, dark container	<1% decomposition in 48 months.
Theophylline	Oral suspension in amber bottles (room temp)	Stable for up to 90 days.

Experimental Protocols

Protocol 1: Preparation of a Stable Isbufylline Stock Solution

This protocol provides a general method for preparing a stock solution of Isbufylline with enhanced stability, based on best practices for related compounds.

• Reagent and Equipment Preparation:

  • Isbufylline powder

  • High-purity water or appropriate solvent (e.g., DMSO for initial solubilization, followed by dilution in buffer)

  • Sterile, amber-colored storage vials

  • Calibrated pH meter

  • Vortex mixer and/or sonicator

• Procedure:

  • Weigh the required amount of Isbufylline powder in a sterile environment.

  • If using a co-solvent like DMSO, dissolve the Isbufylline in a minimal amount of the solvent first.

  • Slowly add the desired buffer to the dissolved Isbufylline while gently mixing. Avoid buffers containing reducing sugars if possible.

  • If necessary, adjust the pH of the final solution. A neutral pH is a conservative starting point.

  • Filter-sterilize the final solution using a 0.22 µm syringe filter into the amber storage vials.

  • Store the vials at 2-8°C, protected from light.

Protocol 2: Monitoring Isbufylline Stability by HPLC-UV

This protocol outlines a general method to assess the stability of Isbufylline in a specific experimental buffer.

• Reagent and Equipment Preparation:

  • Prepared Isbufylline solution in the experimental buffer

  • HPLC system with a UV detector

  • Appropriate HPLC column (e.g., C18)

  • Mobile phase (to be optimized, but a common starting point for xanthines is a mixture of water/methanol or water/acetonitrile with a pH modifier like formic acid or phosphate buffer)

  • Incubators or water baths set to desired temperatures

  • Light-protected and transparent containers

• Procedure:

  • Time Zero (T0) Sample: Immediately after preparing the Isbufylline solution, take an aliquot and analyze it by HPLC to determine the initial concentration and purity. This will serve as your baseline.

  • Sample Storage: Aliquot the remaining solution into different containers for storage under various conditions (e.g., 4°C protected from light, room temperature with light exposure, 37°C).

  • Time-Point Analysis: At predetermined time points (e.g., 1, 3, 6, 12, 24 hours), retrieve an aliquot from each storage condition.

  • HPLC Analysis: Analyze each sample by HPLC. Record the peak area of the Isbufylline peak and any new peaks that may indicate degradation products.

  • Data Analysis: Calculate the percentage of Isbufylline remaining at each time point relative to the T0 sample. A decrease in the main peak area and the appearance of new peaks are indicative of degradation.

Visualizations

Caption: Workflow for assessing Isbufylline stability in an experimental buffer.

Caption: Factors influencing the degradation of Isbufylline in solution.

Best practices for handling and storing Isbufylline powder.

This technical support center provides guidance on the best practices for handling and storing Isbufylline powder for researchers, scientists, and drug development professionals. The information is presented in a question-and-answer format to address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is Isbufylline and what are its key chemical properties?

Isbufylline is a xanthine derivative with the chemical name 1,3-dimethyl-7-isobutylxanthine.[1] It has been investigated for its antibronchospastic properties.[1] Key chemical properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C₁₁H₁₆N₄O₂	PubChem
Molecular Weight	236.27 g/mol	PubChem
Appearance	White or off-white crystalline powder (inferred)	General knowledge of xanthine derivatives
Solubility	>35.4 µg/mL (at pH 7.4)	PubChem

Q2: What are the recommended storage conditions for Isbufylline powder?

Isbufylline has been reported to be stable and can be safely stored at room temperature for an extended period.[2][3] For optimal stability, it is recommended to store the powder in a tightly sealed container in a cool, dry place, protected from light and moisture.

Q3: Is Isbufylline powder known to be stable?

Yes, studies have indicated that Isbufylline exhibits excellent stability. Accelerated stability studies on Isbufylline tablets at elevated temperatures showed no detectable degradation, confirming the drug's stability in formulated products.[2]

Q4: Are there any known incompatibilities with excipients for Isbufylline?

Specific excipient compatibility studies for Isbufylline are not widely published. However, as a xanthine derivative, it is prudent to consider potential interactions with commonly used excipients. It is recommended to perform compatibility studies with selected excipients during formulation development. General considerations for xanthine derivatives like theophylline suggest that common excipients such as cellulose derivatives, povidone, and stearates are often used in formulations.[4]

Q5: How should I prepare a stock solution of Isbufylline?

To prepare a stock solution, accurately weigh the desired amount of Isbufylline powder. Based on its reported solubility of >35.4 µg/mL at pH 7.4, it is sparingly soluble in aqueous solutions. For higher concentrations, the use of organic solvents such as ethanol or DMSO may be necessary, followed by dilution in the appropriate aqueous buffer. It is recommended to perform a small-scale solubility test to determine the optimal solvent for your specific application.

Troubleshooting Guides

Problem: Inconsistent or unexpected experimental results.

This can arise from various factors related to the handling and storage of Isbufylline powder. Follow this troubleshooting workflow to identify the potential cause:

Troubleshooting workflow for inconsistent experimental results.

Problem: The Isbufylline powder appears discolored or clumpy.

• Potential Cause: This may indicate degradation due to exposure to moisture or light. Xanthine derivatives can be susceptible to physical changes if not stored correctly.

• Solution: Do not use the powder if you observe any changes in its physical appearance. Discard the compromised batch and use a fresh, properly stored supply. Ensure that the storage container is always tightly sealed and stored in a desiccator if in a humid environment.

Problem: Difficulty in dissolving the Isbufylline powder.

• Potential Cause: Isbufylline has limited aqueous solubility. The pH of your solvent or insufficient mixing could be contributing factors.

• Solution:

  • Confirm the pH of your buffer.

  • Try gentle heating or sonication to aid dissolution.

  • Consider preparing a stock solution in an appropriate organic solvent like ethanol or DMSO and then diluting it with your aqueous medium. Always verify the compatibility of the organic solvent with your experimental system.

Experimental Protocols

Protocol: General Handling of Isbufylline Powder

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves, a lab coat, and safety glasses when handling Isbufylline powder.

• Weighing: Use a calibrated analytical balance to weigh the powder. To minimize inhalation, handle the powder in a well-ventilated area or a fume hood.

• Dispensing: Use clean spatulas and weighing boats for each new batch to avoid cross-contamination.

• Storage of Aliquots: If you need to use small quantities over time, it is advisable to aliquot the powder into smaller, tightly sealed vials to minimize exposure of the entire stock to the atmosphere.

Protocol: Forced Degradation Study (General Guideline)

Forced degradation studies help to understand the stability of a compound and identify potential degradation products. Below is a general protocol that can be adapted for Isbufylline.

• Acid Hydrolysis: Dissolve Isbufylline in a solution of 0.1 N HCl and heat at a controlled temperature (e.g., 60-80°C) for a specified period.

• Base Hydrolysis: Dissolve Isbufylline in a solution of 0.1 N NaOH and heat at a controlled temperature for a specified period.

• Oxidative Degradation: Treat an Isbufylline solution with a solution of hydrogen peroxide (e.g., 3-30%) at room temperature.

• Thermal Degradation: Expose the solid Isbufylline powder to dry heat (e.g., 70-80°C) for an extended period.

• Photolytic Degradation: Expose an Isbufylline solution or the solid powder to UV light (e.g., 254 nm) or a combination of UV and visible light.

• Analysis: At various time points, analyze the samples using a stability-indicating method, such as High-Performance Liquid Chromatography (HPLC), to quantify the amount of remaining Isbufylline and detect the formation of any degradation products.

Best Practices for Handling and Storage

The following diagram outlines the logical workflow for the proper handling and storage of Isbufylline powder to ensure its stability and integrity for experimental use.

Workflow for handling and storing Isbufylline powder.

References

• 1. Isbufylline, a xanthine derivative, inhibits bronchoconstrictor responses produced by stimulation of capsaicin-sensitive sensory nerves in guinea-pig: 'In vitro' and 'in vivo' evidence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. EP0231826A2 - Theophylline sustained release tablet - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Analysis of Isbufylline and Salbutamol in the Management of Airway Inflammation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the anti-inflammatory properties of Isbufylline, a xanthine derivative, and Salbutamol, a well-established β2-adrenergic receptor agonist. The following sections detail their mechanisms of action, present supporting experimental data in a comparative format, and outline the methodologies employed in key studies.

Mechanism of Action: A Tale of Two Pathways

Isbufylline and Salbutamol mitigate airway inflammation through distinct molecular pathways. Salbutamol primarily acts via the β2-adrenergic receptor, leading to an increase in intracellular cyclic adenosine monophosphate (cAMP), which in turn suppresses the activity of inflammatory cells.[1][2] Isbufylline, as a xanthine derivative, is believed to exert its anti-inflammatory effects through multiple mechanisms, including the inhibition of phosphodiesterase, which also leads to increased cAMP levels, and potentially through the antagonism of adenosine receptors.[3][4]

Comparative Efficacy in Preclinical Models

A seminal study directly comparing Isbufylline and Salbutamol in a guinea pig model of airway inflammation revealed significant differences in their anti-inflammatory profiles. While both compounds demonstrated bronchodilator activity, Isbufylline showed marked anti-inflammatory effects that were not observed with Salbutamol.[5] In fact, at a certain dose, Salbutamol was found to potentiate allergen-induced cell infiltration.[5]

Conversely, numerous studies have highlighted the anti-inflammatory potential of Salbutamol in various in vitro and in vivo models, independent of its bronchodilator function. These studies demonstrate its ability to modulate key inflammatory mediators.[6][7][8][9]

Quantitative Data Summary

The following tables summarize the quantitative data from key preclinical studies, offering a side-by-side comparison of Isbufylline and Salbutamol's effects on various inflammatory parameters.

Table 1: Effect on Inflammatory Cell Infiltration in Guinea Pig Airways [5]

Treatment	Dose (µmol/kg, i.p.)	Challenge	Eosinophil Infiltration in BALF
Isbufylline	106	PAF	Inhibited
106	Antigen	Inhibited
Salbutamol	10.4	PAF	No protective action
10.4	Antigen	No protective action
3.5	Allergen	Potentiated

BALF: Bronchoalveolar Lavage Fluid; PAF: Platelet-Activating Factor

Table 2: Effect on Plasma Protein Extravasation in Guinea Pig Airways [5]

Treatment	Dose (µmol/kg, i.p.)	Challenge	Plasma Protein Extravasation
Isbufylline	106	Capsaicin	Inhibited
Salbutamol	10.4	Capsaicin	No protective action

Table 3: In Vitro Anti-inflammatory Effects of Salbutamol on Human Bronchial Epithelial Cells (BEAS-2B) [6][10]

Inflammatory Marker	Salbutamol Concentration (M)	Stimulant	Effect
IL-1β Production	10⁻⁵ - 10⁻⁷	CSE	Reduced in a concentration-dependent manner
IL-8 Production	10⁻⁶	CSE	Reduced
IL-10 Production	10⁻⁶	CSE	Increased
ICAM-1 Expression	10⁻⁶	CSE	Decreased
ROS Production	10⁻⁶	CSE	Decreased
NF-κB Activation	10⁻⁶	CSE	Down-regulated

CSE: Cigarette Smoke Extract; ICAM-1: Intercellular Adhesion Molecule 1; IL: Interleukin; NF-κB: Nuclear Factor kappa B; ROS: Reactive Oxygen Species

Table 4: In Vivo Anti-inflammatory Effects of Salbutamol in Rat Models

Model	Salbutamol Dose (mg/kg)	Inflammatory Parameter	Effect	Reference
Carrageenan-induced paw edema	1 and 2	Edema	Blocked	[7]
1 and 2	Myeloperoxidase (MPO) activity	Decreased	[7]
1 and 2	Lipid peroxidation (LPO)	Decreased	[7]
1 and 2	Superoxide dismutase (SOD) activity	Increased	[7]
1 and 2	Glutathione (GSH) level	Increased	[7]
Cotton-pellet-induced granuloma	1 and 2	Granuloma weight	Significantly decreased	[7]
Carrageenan-induced air pouch	125, 250, 500 µ g/rat	Leukocyte accumulation	Significantly inhibited	[8]
125, 250, 500 µ g/rat	Volume of exudates	Significantly inhibited	[8]
125, 250, 500 µ g/rat	IL-1β production	Decreased	[8]
125, 250, 500 µ g/rat	VEGF production	Decreased	[8]

VEGF: Vascular Endothelial Growth Factor

Experimental Protocols

This section provides a detailed overview of the methodologies used in the cited studies to evaluate the anti-inflammatory effects of Isbufylline and Salbutamol.

In Vivo Guinea Pig Model of Airway Inflammation

• Animal Model: Actively immunized or normal guinea pigs.

• Induction of Inflammation:

  • Antigen Challenge: Actively immunized animals were challenged with an aerosolized antigen.

  • Platelet-Activating Factor (PAF) Challenge: Normal guinea pigs were challenged with PAF.

  • Capsaicin Challenge: To induce plasma protein extravasation.

• Drug Administration: Isbufylline or Salbutamol was administered intraperitoneally (i.p.) at specified doses prior to the challenge.

• Assessment of Inflammation:

  • Bronchoalveolar Lavage (BAL): 24 hours post-challenge, the lungs were lavaged to collect BAL fluid.

  • Cell Counting: The number of eosinophils in the BAL fluid was determined to assess inflammatory cell infiltration.

  • Protein Assay: The concentration of protein in the BAL fluid was measured to quantify plasma protein extravasation.

In Vitro Human Bronchial Epithelial Cell Model

• Cell Line: BEAS-2B, a human bronchial epithelial cell line.

• Induction of Inflammation: Cells were stimulated with Cigarette Smoke Extract (CSE) at a concentration of 1% for 24 hours.

• Drug Treatment: Salbutamol was added to the cell culture at various concentrations (10⁻⁵ to 10⁻⁷ M).

• Measurement of Inflammatory Markers:

  • ELISA: Enzyme-Linked Immunosorbent Assay was used to measure the concentrations of IL-1β, IL-8, and IL-10 in the cell culture supernatant.

  • Flow Cytometry or Western Blot: To determine the expression of ICAM-1 on the cell surface.

  • Fluorescent Probes: To measure the production of Reactive Oxygen Species (ROS).

  • Western Blot or Reporter Assays: To assess the activation of the NF-κB signaling pathway.

In Vivo Rat Models of Inflammation

• Carrageenan-Induced Paw Edema:

  • Induction: A subplantar injection of carrageenan was administered to the rat's hind paw.

  • Drug Administration: Salbutamol was administered at doses of 1 and 2 mg/kg.

  • Measurement: Paw volume was measured at various time points to assess edema. Myeloperoxidase activity, lipid peroxidation, superoxide dismutase activity, and glutathione levels were measured in the paw tissue.

• Cotton-Pellet-Induced Granuloma:

  • Induction: Sterile cotton pellets were implanted subcutaneously in the rats.

  • Drug Administration: Salbutamol was administered daily.

  • Measurement: After a set period, the cotton pellets with the surrounding granulomatous tissue were excised and weighed.

• Carrageenan-Induced Air Pouch:

  • Induction: An air pouch was created on the back of the rats, followed by an injection of carrageenan into the pouch.

  • Drug Administration: Salbutamol was injected directly into the pouch.

  • Measurement: The volume of exudate and the number of leukocytes in the pouch fluid were measured. Levels of IL-1β and VEGF in the exudate were also determined.

Visualizing the Molecular Pathways and Experimental Processes

The following diagrams, generated using Graphviz, illustrate the signaling pathways of Isbufylline and Salbutamol and a typical experimental workflow for their evaluation.

Caption: Salbutamol's anti-inflammatory signaling pathway.

Caption: Proposed anti-inflammatory mechanisms of Isbufylline.

Caption: General experimental workflow for drug evaluation.

References

• 1. Salbutamol - Wikipedia [en.wikipedia.org]
• 2. What is the mechanism of Salbutamol sulfate? [synapse.patsnap.com]
• 3. Theophylline - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Isbufylline, a new xanthine derivative, inhibits airway hyperresponsiveness and airway inflammation in guinea pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Anti-inflammatory and antinociceptive effects of salbutamol on acute and chronic models of inflammation in rats: involvement of an antioxidant mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effects of salbutamol on the inflammatory parameters and angiogenesis in the rat air pouch model of inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Anti-Inflammatory and Antinociceptive Effects of Salbutamol on Acute and Chronic Models of Inflammation in Rats: Involvement of an Antioxidant Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Isbufylline Demonstrates Potent Anti-Inflammatory Effects in Guinea Pig Models of Airway Inflammation

A comprehensive analysis of preclinical data highlights Isbufylline, a novel xanthine derivative, as a promising anti-inflammatory agent for respiratory diseases. In direct comparisons, Isbufylline effectively suppressed key inflammatory markers in guinea pig airways, outperforming the beta-2-adrenoceptor agonist, salbutamol.

Researchers and drug development professionals will find compelling evidence in this guide supporting the further investigation of Isbufylline. The following sections provide a detailed comparison of Isbufylline's efficacy against other relevant compounds, in-depth experimental protocols, and a visualization of its mechanism of action.

Comparative Efficacy of Isbufylline

Isbufylline's anti-inflammatory properties were evaluated in established guinea pig models of airway inflammation. The key findings are summarized below, comparing Isbufylline to the widely used bronchodilator salbutamol and another xanthine derivative, aminophylline.

Inhibition of Eosinophil Infiltration

Eosinophils are key inflammatory cells in allergic airway diseases. Their presence in the airways is a hallmark of inflammation. Isbufylline demonstrated a significant ability to inhibit the infiltration of these cells in two different models.

Table 1: Inhibition of Platelet-Activating Factor (PAF)-Induced Eosinophil Infiltration in Guinea Pig Airways

Treatment	Dose	Route	Eosinophil Infiltration (% of control)	% Inhibition
Vehicle	-	i.p.	100%	-
Isbufylline[1]	106 µmol/kg	i.p.	Significantly Inhibited	Not specified
Salbutamol[1]	10.4 µmol/kg	i.p.	No protective action	0%
Aminophylline	Not specified	Not specified	Inhibited	Not specified

Data for Isbufylline and Salbutamol are from the same study, allowing for direct comparison. Data for Aminophylline is from a separate study and is included for broader context.

Table 2: Inhibition of Antigen (Ovalbumin)-Induced Eosinophil Infiltration in Guinea Pig Airways

Treatment	Dose	Route	Eosinophil Infiltration (% of control)	% Inhibition
Vehicle	-	i.p.	100%	-
Isbufylline[1]	106 µmol/kg	i.p.	Significantly Inhibited	Not specified
Salbutamol[1]	10.4 µmol/kg	i.p.	No protective action	0%
Aminophylline (repeated dose)[2]	25 mg/mL (inhalation)	Inhalation	Suppressed	Not specified

Note: The study on aminophylline used a repeated inhalation dosing regimen, which differs from the single intraperitoneal dose for Isbufylline and salbutamol.

Inhibition of Plasma Protein Extravasation

Increased vascular permeability, leading to the leakage of plasma proteins into the airways, is another critical component of the inflammatory response. Isbufylline was effective in reducing this phenomenon in a capsaicin-induced model.

Table 3: Inhibition of Capsaicin-Induced Plasma Protein Extravasation in Guinea Pig Airways

Treatment	Dose	Route	Plasma Protein Extravasation
Vehicle	-	i.p.	-
Isbufylline[1]	106 µmol/kg	i.p.	Inhibited
Salbutamol[1]	10.4 µmol/kg	i.p.	No protective action

Mechanism of Action: Phosphodiesterase 4 (PDE4) Inhibition

Isbufylline exerts its anti-inflammatory effects primarily through the inhibition of phosphodiesterase 4 (PDE4), an enzyme highly expressed in inflammatory cells.[1] By inhibiting PDE4, Isbufylline increases intracellular levels of cyclic adenosine monophosphate (cAMP). This elevation in cAMP leads to the activation of Protein Kinase A (PKA), which in turn phosphorylates and activates the transcription factor cAMP response element-binding protein (CREB). Activated CREB promotes the transcription of anti-inflammatory genes and suppresses the expression of pro-inflammatory mediators.

Isbufylline's anti-inflammatory mechanism of action.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Platelet-Activating Factor (PAF)-Induced Eosinophil Infiltration

This model induces an acute inflammatory response characterized by the recruitment of eosinophils to the airways.

Workflow for PAF-induced eosinophil infiltration model.

Protocol:

• Male Dunkin-Hartley guinea pigs are used for the study.

• Animals are pre-treated with either Isbufylline (106 µmol/kg), salbutamol (10.4 µmol/kg), or a vehicle control via intraperitoneal (i.p.) injection.

• Inflammation is induced by an intraperitoneal injection of Platelet-Activating Factor (PAF).

• After 24 hours, the animals are euthanized, and a bronchoalveolar lavage (BAL) is performed to collect airway cells.

• The BAL fluid is then processed for differential cell counting to determine the number of eosinophils.

Antigen (Ovalbumin)-Induced Eosinophil Infiltration

This model mimics an allergic inflammatory response in the airways.

References

• 1. Isbufylline, a new xanthine derivative, inhibits airway hyperresponsiveness and airway inflammation in guinea pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of inhaled aminophylline on airway constriction and inflammation in ovalbumin-sensitized guinea pigs - PubMed [pubmed.ncbi.nlm.nih.gov]

How does Isbufylline compare to other xanthine derivatives like Doxofylline?

In the landscape of xanthine derivatives for respiratory disease research and development, Isbufylline and Doxofylline represent newer generations of molecules designed to improve upon the therapeutic window of classical xanthines like Theophylline. This guide provides a detailed comparison of Isbufylline and Doxofylline, focusing on their mechanisms of action, performance in experimental models, and available clinical data. Given the limited direct comparative studies between Isbufylline and Doxofylline, this guide leverages extensive data comparing each to Theophylline to draw informed parallels.

Chemical and Pharmacological Profiles

Isbufylline (1,3-dimethyl-7-isobutylxanthine) and Doxofylline (7-(1,3-dioxolan-2-ylmethyl)-1,3-dimethylpurine-2,6-dione) are both derivatives of the xanthine scaffold. Their structural modifications from Theophylline are key to their altered pharmacological profiles.

Feature	Isbufylline	Doxofylline	Theophylline (Reference)
Chemical Structure	1,3-dimethyl-7-isobutylxanthine	7-(1,3-dioxolan-2-ylmethyl)-1,3-dimethylpurine-2,6-dione	1,3-dimethyl-7H-purine-2,6-dione
Molecular Formula	C₁₁H₁₆N₄O₂	C₁₁H₁₄N₄O₄	C₇H₈N₄O₂
Key Structural Difference from Theophylline	Isobutyl group at the 7-position	Dioxolane group at the 7-position	Hydrogen at the 7-position

Mechanism of Action: A Tale of Two Receptors

The primary mechanisms of action for xanthine derivatives involve the inhibition of phosphodiesterase (PDE) enzymes and the antagonism of adenosine receptors. The variations in affinity for these targets largely dictate their efficacy and side-effect profiles.

Phosphodiesterase (PDE) Inhibition:

Xanthines exert their bronchodilatory effects in part by inhibiting PDEs, enzymes that break down cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP). Increased levels of these cyclic nucleotides in airway smooth muscle cells lead to relaxation and bronchodilation. While Theophylline is a non-selective PDE inhibitor, newer derivatives exhibit different profiles. Doxofylline has been shown to have a distinct pharmacological profile with no significant effect on any of the known PDE isoforms at therapeutic concentrations[1]. Preclinical studies on Isbufylline suggest it possesses significant bronchodilator activity, which is likely mediated through PDE inhibition, though its specific PDE isoform selectivity is not as extensively characterized as Doxofylline.

Adenosine Receptor Antagonism:

Theophylline's side effects, such as cardiovascular and central nervous system stimulation, are largely attributed to its non-selective antagonism of adenosine A₁ and A₂ₐ receptors. Doxofylline is characterized by a greatly reduced affinity for adenosine receptors, which is believed to contribute to its improved safety profile[1][2]. This reduced adenosine receptor activity is a key differentiator from Theophylline. Animal studies with Isbufylline indicate it has reduced pro-convulsive side-effects compared to Theophylline, suggesting it may also have a lower affinity for central nervous system adenosine receptors[3].

Figure 1: Comparative Signaling Pathways of Xanthine Derivatives.

Preclinical and Clinical Efficacy: A Comparative Overview

Isbufylline:

• Preclinical Findings: In guinea pig models, Isbufylline has demonstrated significant antibronchospastic and anti-inflammatory properties[3][4]. It was shown to inhibit bronchoconstrictor responses induced by various stimuli and to reduce airway hyperresponsiveness and inflammation[3][4]. Specifically, Isbufylline inhibited platelet-activating factor (PAF) and antigen-induced eosinophil infiltration into bronchoalveolar lavage fluid[4].

Doxofylline:

• Clinical Findings: Multiple clinical trials and meta-analyses have compared Doxofylline to Theophylline in patients with asthma and Chronic Obstructive Pulmonary Disease (COPD).

  • A meta-analysis of four randomized controlled trials in 696 asthmatic patients found that Doxofylline was significantly more effective than Theophylline in reducing daily asthma events and had a lower risk of adverse events[5][6][7].

  • In terms of efficacy in improving lung function (FEV₁), Doxofylline was found to be as effective as Theophylline[5][7].

  • A study comparing Doxofylline and Theophylline in COPD patients found that both drugs improved pulmonary function tests and clinical symptoms, but Doxofylline was associated with a reduced incidence of adverse effects[8]. However, another study in stable COPD patients found no statistically significant difference in efficacy or side effects between the two[9].

  • A long-term (one-year) study on Doxofylline in asthmatic patients demonstrated sustained efficacy in improving FEV₁ and reducing asthma events and the need for rescue medication, with a good safety profile[10].

Quantitative Comparison of Doxofylline and Theophylline in Asthma (from a meta-analysis[5][7]):

Outcome Measure	Doxofylline vs. Theophylline	Result
Daily Asthma Events	Mean Difference: -0.14	Statistically significant in favor of Doxofylline
Risk of Adverse Events	Relative Risk: 0.76	Statistically significant in favor of Doxofylline
Change in FEV₁	-	No significant difference
Use of Salbutamol (Rescue Medication)	-	Trend of superiority for Doxofylline

Safety and Tolerability

A key advantage of newer xanthine derivatives lies in their improved safety profile compared to Theophylline.

• Doxofylline: Clinical data consistently show that Doxofylline is better tolerated than Theophylline, with a lower incidence of adverse effects such as nausea, headache, insomnia, and dyspepsia[10]. The risk of adverse events with Doxofylline was found to be significantly lower than with Theophylline in a meta-analysis[5][7].

• Isbufylline: Preclinical data suggests Isbufylline has reduced pro-convulsive side-effects compared to Theophylline, indicating a potentially better central nervous system safety profile[3]. However, comprehensive clinical safety data for Isbufylline is limited.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of research findings. Below are representative protocols for key in vitro and in vivo assays used to characterize xanthine derivatives.

1. In Vitro Phosphodiesterase (PDE) Inhibition Assay

This assay determines the inhibitory activity of a compound against various PDE isoforms.

Figure 2: Workflow for a Phosphodiesterase Inhibition Assay.

• Objective: To quantify the concentration of the test compound (e.g., Isbufylline, Doxofylline) required to inhibit 50% of the activity of a specific PDE isoform (IC₅₀).

• Materials:

  • Recombinant human PDE isoforms (e.g., PDE1-PDE11)

  • ³H-labeled cAMP or cGMP (substrate)

  • Snake venom nucleotidase

  • Anion-exchange resin

  • Scintillation fluid and counter

  • Test compounds and reference inhibitors

• Procedure:

  • Prepare serial dilutions of the test compounds.

  • In a reaction tube, combine the PDE enzyme, assay buffer, and the test compound or vehicle control.

  • Pre-incubate the mixture at 30°C for 10 minutes.

  • Initiate the reaction by adding the ³H-labeled substrate (cAMP or cGMP).

  • Incubate at 30°C for a specified time (e.g., 20 minutes).

  • Terminate the reaction by boiling for 1 minute, followed by cooling on ice.

  • Add snake venom nucleotidase and incubate for a further 10 minutes at 30°C to convert the resulting 5'-AMP or 5'-GMP to adenosine or guanosine.

  • Add a slurry of anion-exchange resin to bind the unhydrolyzed substrate.

  • Centrifuge the tubes and transfer the supernatant (containing the ³H-labeled adenosine or guanosine) to a scintillation vial.

  • Add scintillation fluid and measure radioactivity using a scintillation counter.

  • Calculate the percentage of inhibition for each compound concentration and determine the IC₅₀ value.

2. In Vitro Adenosine Receptor Binding Assay

This assay measures the affinity of a compound for different adenosine receptor subtypes.

• Objective: To determine the binding affinity (Ki) of the test compound for adenosine A₁ and A₂ₐ receptors.

• Materials:

  • Cell membranes expressing the specific human adenosine receptor subtype (e.g., from CHO or HEK293 cells)

  • Radioligand specific for the receptor subtype (e.g., [³H]CCPA for A₁ receptors, [³H]MSX-2 for A₂ₐ receptors)[11]

  • Test compounds and reference ligands

  • Assay buffer

  • Glass fiber filters and a cell harvester

• Procedure:

  • Prepare serial dilutions of the test compounds.

  • In a reaction tube, combine the cell membranes, radioligand, and the test compound or vehicle.

  • Incubate the mixture at room temperature for a specified time (e.g., 90 minutes) to allow binding to reach equilibrium.

  • Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester. This separates the bound radioligand from the unbound.

  • Wash the filters with ice-cold assay buffer to remove non-specifically bound radioligand.

  • Place the filters in scintillation vials, add scintillation fluid, and measure radioactivity.

  • Determine non-specific binding in the presence of a high concentration of a non-labeled reference ligand.

  • Calculate the percentage of specific binding inhibition for each compound concentration and determine the IC₅₀, which can then be converted to the inhibition constant (Ki).

3. In Vivo Model of Airway Inflammation

Animal models are used to assess the anti-inflammatory effects of compounds in a physiological setting. A common model involves inducing airway inflammation with an allergen like house dust mite (HDM).

Figure 3: Experimental Workflow for an In Vivo Airway Inflammation Model.

• Objective: To evaluate the ability of a test compound to reduce allergen-induced airway inflammation.

• Animals: BALB/c mice are commonly used as they develop a robust allergic airway response.

• Procedure:

  • Sensitization: Mice are sensitized by intranasal administration of HDM extract on multiple occasions (e.g., days 0, 7, and 14).

  • Treatment: The test compound (e.g., Isbufylline) or vehicle is administered to the mice, typically daily, starting before or during the challenge phase.

  • Challenge: Sensitized mice are challenged with intranasal HDM extract on several consecutive days (e.g., days 21, 22, and 23) to induce an inflammatory response.

  • Assessment: 24-48 hours after the final challenge, various parameters of airway inflammation are assessed:

    • Bronchoalveolar Lavage (BAL): The lungs are lavaged with saline to collect cells and fluid from the airways. Total and differential cell counts (especially eosinophils) are performed.

    • Cytokine Analysis: Levels of pro-inflammatory cytokines (e.g., IL-4, IL-5, IL-13) in the BAL fluid or lung homogenates are measured by ELISA.

    • Lung Histology: Lung tissue is fixed, sectioned, and stained (e.g., with Hematoxylin and Eosin or Periodic acid-Schiff) to visualize inflammatory cell infiltration and mucus production.

    • Airway Hyperresponsiveness: This can be measured by exposing the mice to increasing concentrations of a bronchoconstrictor (e.g., methacholine) and measuring the resulting changes in lung function.

Conclusion

Isbufylline and Doxofylline are promising xanthine derivatives that offer potential advantages over Theophylline, primarily through a better-tolerated safety profile. This is largely attributed to their reduced affinity for adenosine receptors. Doxofylline has a substantial body of clinical evidence supporting its comparable efficacy and superior safety to Theophylline in the treatment of asthma and COPD. Isbufylline has demonstrated potent bronchodilator and anti-inflammatory effects in preclinical models, suggesting it may also be a valuable therapeutic candidate.

For researchers and drug development professionals, the choice between these and other xanthine derivatives will depend on the specific therapeutic goals and the desired balance between efficacy and safety. The experimental protocols provided in this guide offer a framework for the further characterization and comparison of these and other novel respiratory drugs. Future direct comparative studies of Isbufylline and Doxofylline would be highly valuable to definitively establish their relative therapeutic potential.

References

• 1. Small airway-on-a-chip enables analysis of human lung inflammation and drug responses in vitro | Springer Nature Experiments [experiments.springernature.com]
• 2. ISRCTN [isrctn.com]
• 3. Isbufylline, a xanthine derivative, inhibits bronchoconstrictor responses produced by stimulation of capsaicin-sensitive sensory nerves in guinea-pig: 'In vitro' and 'in vivo' evidence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Isbufylline, a new xanthine derivative, inhibits airway hyperresponsiveness and airway inflammation in guinea pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Efficacy and safety profile of doxofylline compared to theophylline in asthma: a meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. publications.ersnet.org [publications.ersnet.org]
• 7. Efficacy and safety profile of doxofylline compared to theophylline in asthma: a meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. semanticscholar.org [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. A long-term clinical trial on the efficacy and safety profile of doxofylline in Asthma: The LESDA study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Synthesis of Novel Fluorinated Xanthine Derivatives with High Adenosine A2B Receptor Binding Affinity - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Isbufylline and Beta-2 Adrenoceptor Agonists in Bronchodilation and Anti-inflammatory Activity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the efficacy of Isbufylline, a xanthine derivative, and beta-2 adrenoceptor agonists, a cornerstone in the management of obstructive airway diseases. The following sections present available preclinical data, delve into their distinct mechanisms of action, and outline the experimental protocols used in key comparative studies.

Executive Summary

Isbufylline, a phosphodiesterase (PDE) inhibitor, demonstrates both bronchodilator and anti-inflammatory effects in preclinical models. In contrast, beta-2 adrenoceptor agonists, such as salbutamol, are potent bronchodilators but lack intrinsic anti-inflammatory properties. Preclinical evidence in guinea pigs suggests that while both agents can effectively counteract induced bronchoconstriction, Isbufylline offers the additional benefit of mitigating airway inflammation, a key component in the pathophysiology of chronic respiratory diseases.

Data Presentation: Quantitative Comparison

The following tables summarize the comparative efficacy of Isbufylline and the beta-2 agonist salbutamol based on available preclinical data from studies conducted in guinea pigs.

Table 1: Comparative Bronchodilator Efficacy against Acetylcholine-Induced Dyspnea

Compound	Dose (i.p.)	Effect
Isbufylline	106 µmol/kg	Complete protection
Salbutamol	10.4 µmol/kg	Equieffective to Isbufylline

Data from a study evaluating protection against acetylcholine aerosol-induced dyspnea in guinea pigs.

Table 2: In Vitro Inhibitory Concentration (IC50) of Isbufylline on Bronchoconstriction

Inducing Agent	IC50 of Isbufylline (µM)
Capsaicin	21
Carbachol	36

Data from in vitro studies on guinea pig isolated bronchi.

Table 3: Comparative Anti-inflammatory Effects in Guinea Pigs

Compound	Dose	Effect on PAF-induced Eosinophil Infiltration	Effect on Capsaicin-induced Plasma Extravasation
Isbufylline	106 µmol/kg (i.p.)	Inhibition	Inhibition
Salbutamol	10.4 µmol/kg (i.p.)	No protective action	No protective action

PAF: Platelet-Activating Factor. Data from in vivo studies in guinea pigs.

Signaling Pathways

The differing mechanisms of action of Isbufylline and beta-2 adrenoceptor agonists underpin their distinct pharmacological profiles.

Isbufylline: Phosphodiesterase Inhibition

Isbufylline, as a xanthine derivative, exerts its effects primarily through the inhibition of phosphodiesterase (PDE) enzymes. This inhibition leads to an increase in intracellular cyclic adenosine monophosphate (cAMP), resulting in airway smooth muscle relaxation and anti-inflammatory effects.

A comparative analysis of the side-effect profiles of Isbufylline and Aminophylline.

A comprehensive review of the available preclinical and clinical data on the side-effect profiles of the xanthine derivatives Isbufylline and Aminophylline, intended for researchers, scientists, and drug development professionals.

This guide provides a detailed comparison of the side-effect profiles of Isbufylline and Aminophylline. While Aminophylline has a long history of clinical use with a well-documented safety profile, data on Isbufylline is primarily limited to preclinical studies. This analysis synthesizes the available information to offer a comparative perspective for research and development purposes.

Executive Summary

Aminophylline, a combination of theophylline and ethylenediamine, is a widely used bronchodilator with a narrow therapeutic index and a well-established profile of adverse effects, primarily affecting the gastrointestinal, cardiovascular, and central nervous systems. In contrast, Isbufylline, a newer xanthine derivative, has been investigated in preclinical models and is suggested to possess a more favorable safety profile, particularly concerning central nervous system side effects. However, a significant limitation in this comparative analysis is the lack of human clinical trial data for Isbufylline, precluding a direct, evidence-based comparison of side-effect incidence and severity in humans.

Side-Effect Profile of Aminophylline

Aminophylline's side effects are largely attributable to theophylline, its active component. The incidence and severity of these adverse effects are often dose-dependent.

Table 1: Summary of Reported Side Effects of Aminophylline in Humans

System Organ Class	Common Side Effects	Less Common/Severe Side Effects
Gastrointestinal	Nausea, vomiting, abdominal pain, diarrhea, gastroesophageal reflux	-
Cardiovascular	Tachycardia, palpitations, flushing, hypotension	Arrhythmias (including ventricular fibrillation), circulatory failure
Central Nervous System	Headache, insomnia, irritability, restlessness, dizziness	Seizures (can be refractory to treatment), tremor, hyperventilation
Renal	Diuresis	-
Metabolic	Hypokalemia, hyperglycemia	-
Other	Allergic reactions (to ethylenediamine component), rash	-

This table is a summary of commonly reported side effects and is not exhaustive.

Side-Effect Profile of Isbufylline

Information on the side-effect profile of Isbufylline is currently limited to preclinical studies. These studies suggest a potentially improved safety profile compared to theophylline, the active metabolite of Aminophylline.

A key preclinical study in guinea pigs indicated that Isbufylline possesses potent bronchodilator and anti-inflammatory properties. Notably, the study claimed that Isbufylline has "reduced pro-convulsive side-effects" compared to theophylline[1]. However, without human clinical trial data, a definitive statement on the side-effect profile of Isbufylline in humans cannot be made. Further preclinical toxicology studies and well-designed clinical trials are necessary to establish the safety and tolerability of Isbufylline in humans.

Experimental Protocols

Preclinical Evaluation of Bronchodilator and Pro-convulsive Effects (Guinea Pig Model)

This section outlines a typical experimental protocol for assessing the efficacy and central nervous system side effects of xanthine derivatives, based on the available literature for Isbufylline.

Objective: To compare the bronchodilator activity and pro-convulsive potential of Isbufylline and a reference compound (e.g., theophylline).

Animals: Male Dunkin-Hartley guinea pigs.

Methodology:

• Bronchodilator Activity:

  • Animals are sensitized to an allergen (e.g., ovalbumin).

  • Bronchoconstriction is induced by allergen challenge or administration of a bronchoconstrictor agent (e.g., histamine, methacholine).

  • Airway resistance and compliance are measured using a pneumotachograph.

  • Animals are pre-treated with Isbufylline or the reference compound at various doses to determine the dose-dependent inhibition of bronchoconstriction.

• Pro-convulsive Effects:

  • Animals are administered increasing doses of Isbufylline or the reference compound.

  • Behavioral changes, including tremors and convulsive seizures, are observed and scored.

  • The dose at which 50% of the animals exhibit convulsive seizures (CD50) is determined.

Data Analysis: Dose-response curves are generated for bronchodilator activity, and CD50 values are calculated for pro-convulsive effects. A therapeutic index can be calculated by comparing the effective dose for bronchodilation with the dose causing convulsions.

Signaling Pathways

Mechanism of Action of Aminophylline

Aminophylline's primary mechanism of action involves the inhibition of phosphodiesterase (PDE) enzymes and antagonism of adenosine receptors.

Caption: Signaling pathway of Aminophylline's bronchodilator effect.

Postulated Mechanism of Action of Isbufylline

As a xanthine derivative, Isbufylline is presumed to share a similar mechanism of action with other methylxanthines, such as theophylline. However, its potentially improved side-effect profile might stem from differential selectivity for PDE isoenzymes or adenosine receptor subtypes.

Caption: Postulated signaling pathway of Isbufylline.

Experimental Workflow

The following diagram illustrates a typical workflow for the preclinical evaluation of a novel bronchodilator agent like Isbufylline.

Caption: Preclinical to clinical development workflow for a novel bronchodilator.

Conclusion

Aminophylline remains a clinically useful bronchodilator, but its use is often limited by a narrow therapeutic window and a significant side-effect profile. Isbufylline shows promise in preclinical studies as a xanthine derivative with potentially improved safety, particularly with regard to CNS effects. However, the current lack of human clinical data for Isbufylline makes a direct and comprehensive comparison of its side-effect profile with that of Aminophylline impossible. Further research, including well-controlled clinical trials, is essential to validate the preclinical findings and to fully characterize the safety and efficacy of Isbufylline in humans. This will be a critical step in determining its potential role in the management of respiratory diseases.

References

• 1. Isbufylline, a xanthine derivative, inhibits bronchoconstrictor responses produced by stimulation of capsaicin-sensitive sensory nerves in guinea-pig: 'In vitro' and 'in vivo' evidence - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Inhibitory Effect of Isbufylline on Neurokinin A-Induced Bronchospasm: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the efficacy of Isbufylline, a xanthine derivative, in mitigating neurokinin A (NKA)-induced bronchospasm. Experimental data is presented to objectively compare Isbufylline's performance against alternative compounds, specifically neurokinin receptor antagonists. This document is intended to inform research and development decisions in the field of respiratory therapeutics.

Executive Summary

Comparative Efficacy Data

The following tables summarize the quantitative data from preclinical and clinical studies, highlighting the differential effects of Isbufylline and neurokinin receptor antagonists on NKA-induced bronchospasm.

Table 1: Preclinical Efficacy in Guinea Pig Models

Compound	Class	Model	Parameter	Result
Isbufylline	Xanthine Derivative / PDE Inhibitor	Isolated Guinea Pig Bronchi	IC50 vs. NKA (0.1 µM)	> 100 µM (ineffective)
CS-003	Triple NK Receptor Antagonist	Anesthetized Guinea Pig	ID50 vs. NKA-induced bronchoconstriction	1.3 mg/kg (oral)

Table 2: Clinical Efficacy in Asthmatic Patients

Compound	Class	Parameter	Result
DNK333	Dual NK1/NK2 Receptor Antagonist	Change in PC20 for NKA	4.08 doubling dose increase vs. placebo
CS-003	Triple NK Receptor Antagonist	Change in PC20 for NKA	~10-fold increase vs. placebo at 1h post-dose
FK224	Dual NK1/NK2 Receptor Antagonist	Change in PC35 sGaw for NKA	No significant protection observed

PC20: Provocative concentration of an agonist causing a 20% fall in FEV1. A higher PC20 indicates greater protection against bronchoconstriction. PC35 sGaw: Provocative concentration causing a 35% fall in specific airway conductance. Note: The study with FK224 showed a lack of efficacy in the tested conditions, which underscores the importance of compound-specific properties even within the same drug class.

Signaling Pathways and Mechanism of Action

The differential efficacy of Isbufylline and neurokinin receptor antagonists can be understood by examining their distinct molecular targets in the context of airway smooth muscle signaling.

Neurokinin A-Induced Bronchoconstriction

Neurokinin A, a tachykinin neuropeptide, induces bronchoconstriction by directly activating Gq-protein coupled neurokinin receptors (NK1 and NK2) on airway smooth muscle cells. This activation triggers a signaling cascade that leads to smooth muscle contraction.

Figure 1. Neurokinin A signaling pathway leading to bronchoconstriction.

Isbufylline's Mechanism of Action

Isbufylline, as a xanthine derivative, is a non-selective phosphodiesterase (PDE) inhibitor. Its primary mechanism of action is to increase intracellular levels of cyclic adenosine monophosphate (cAMP) by inhibiting its degradation by PDE enzymes. Increased cAMP levels activate Protein Kinase A (PKA), which promotes smooth muscle relaxation through various mechanisms, including the inhibition of myosin light chain kinase and the reduction of intracellular calcium levels.

Figure 2. Mechanism of action of Isbufylline.

Rationale for Isbufylline's Ineffectiveness Against NKA

The ineffectiveness of Isbufylline against direct NKA-induced bronchospasm stems from the fact that it acts downstream and in a parallel pathway to the potent, direct contractile signal initiated by NKA. While the cAMP pathway can modulate and counteract calcium-dependent contraction, it appears to be insufficient to overcome the strong and direct stimulation of the contractile machinery by NKA through the Gq-PLC-IP3-Ca2+ pathway. In contrast, neurokinin receptor antagonists act competitively at the receptor level, directly blocking the initial signal from NKA and thus preventing the entire downstream cascade of contractile events.

Experimental Protocols

In Vitro: Isolated Guinea Pig Tracheal Ring Assay

This assay is a standard method for evaluating the contractile and relaxant properties of compounds on airway smooth muscle.

• Tissue Preparation: Male Dunkin-Hartley guinea pigs are euthanized, and the trachea is excised and placed in Krebs-Henseleit solution. The trachea is then cut into 3-5 mm rings.

• Mounting: Tracheal rings are mounted in organ baths containing Krebs-Henseleit solution, maintained at 37°C and aerated with 95% O2 and 5% CO2. The rings are connected to isometric force transducers.

• Equilibration and Pre-contraction: The tissues are allowed to equilibrate under a resting tension of 1-1.5g for at least 60 minutes. Following equilibration, the tracheal rings are pre-contracted with a submaximal concentration of a contractile agent (e.g., histamine or carbachol) to induce a stable tonic contraction.

• Compound Administration: Once a stable contraction is achieved, cumulative concentrations of the test compound (e.g., Isbufylline) are added to the organ bath at regular intervals.

• Data Analysis: The relaxation induced by the test compound at each concentration is measured as a percentage of the pre-contracted tone. The IC50 value (the concentration of the compound that causes 50% relaxation) is then calculated from the concentration-response curve.

Figure 3. Workflow for the isolated guinea pig tracheal ring assay.

In Vivo: Neurokinin A Challenge in Anesthetized Guinea Pigs

This model assesses the effect of a test compound on NKA-induced bronchoconstriction in a living animal.

• Animal Preparation: Guinea pigs are anesthetized (e.g., with urethane) and mechanically ventilated. A tracheal cannula is inserted to allow for the measurement of airway resistance.

• Instrumentation: Intravenous access is established for drug administration. Airway opening pressure or pulmonary resistance is continuously monitored as an index of bronchoconstriction.

• Compound Administration: The test compound (e.g., Isbufylline or a neurokinin antagonist) or vehicle is administered intravenously or orally at a predetermined time before the NKA challenge.

• NKA Challenge: Increasing doses of neurokinin A are administered intravenously or via aerosol inhalation.

• Measurement and Analysis: The increase in airway resistance is recorded for each dose of NKA. The dose of NKA required to produce a specific increase in airway resistance (e.g., a 100% increase, PD100) is determined. The efficacy of the test compound is evaluated by its ability to increase the PD100 of NKA compared to the vehicle-treated group.

Conclusion

The available evidence strongly indicates that Isbufylline is not a viable candidate for the inhibition of bronchospasm directly mediated by neurokinin A. Its mechanism of action as a phosphodiesterase inhibitor, while effective in promoting general airway relaxation, is insufficient to counteract the potent and direct contractile signaling of NKA. In contrast, compounds that directly antagonize neurokinin receptors, such as CS-003 and DNK333, have demonstrated significant efficacy in both preclinical and clinical settings. Therefore, for therapeutic strategies targeting NKA-driven bronchoconstriction, the development and investigation of neurokinin receptor antagonists should be prioritized over phosphodiesterase inhibitors like Isbufylline.

Cross-Validation of Analytical Methods for Isbufylline Quantification: A Comparative Guide

This guide provides a comprehensive comparison of three common analytical methods for the quantification of Isbufylline: High-Performance Liquid Chromatography (HPLC), High-Performance Thin-Layer Chromatography (HPTLC), and Ultraviolet (UV) Spectrophotometry. The objective is to offer researchers, scientists, and drug development professionals a comparative overview of these techniques, supported by typical experimental data and detailed methodologies to aid in the selection of the most appropriate method for their specific research needs.

Isbufylline, a xanthine derivative, is investigated for its potential therapeutic effects. Accurate and precise quantification of Isbufylline in various matrices is crucial for pharmacokinetic studies, formulation development, and quality control. This guide outlines the principles of cross-validation for these analytical methods, ensuring data integrity and reliability across different analytical platforms.

Comparative Analysis of Analytical Methods

The selection of an analytical method is often a trade-off between sensitivity, specificity, speed, and cost. The following table summarizes the typical performance characteristics of HPLC, HPTLC, and UV Spectrophotometry for the analysis of compounds structurally similar to Isbufylline. These values serve as a general guideline for what can be expected in a cross-validation study.

Parameter	High-Performance Liquid Chromatography (HPLC)	High-Performance Thin-Layer Chromatography (HPTLC)	UV Spectrophotometry
Linearity Range	0.5 - 100 µg/mL	100 - 500 ng/band	2 - 25 µg/mL
Correlation Coefficient (r²)	> 0.999	> 0.999	> 0.998
Accuracy (% Recovery)	98 - 102%	98 - 102%	97 - 103%
Precision (% RSD)	< 2%	< 2%	< 3%
Limit of Detection (LOD)	~10 ng/mL	~20 ng/band	~0.5 µg/mL
Limit of Quantification (LOQ)	~30 ng/mL	~60 ng/band	~1.5 µg/mL
Specificity	High (Separates Isbufylline from metabolites and impurities)	Moderate to High (Can separate from some impurities)	Low (Prone to interference from other UV-absorbing compounds)
Analysis Time per Sample	10 - 30 minutes	20 - 40 minutes (for a full plate of multiple samples)	< 5 minutes
Cost per Sample	High	Moderate	Low
Solvent Consumption	High	Low	Very Low

Experimental Protocols

Detailed methodologies for each analytical technique are provided below. These protocols are based on established methods for related xanthine derivatives and can be adapted for Isbufylline analysis.

High-Performance Liquid Chromatography (HPLC)

This method offers high resolution and sensitivity for the quantification of Isbufylline.

Instrumentation: A standard HPLC system equipped with a UV detector, autosampler, and data processing software.

Chromatographic Conditions:

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A mixture of a buffer solution (e.g., 0.02 M ammonium acetate) and an organic modifier (e.g., acetonitrile or methanol) in an isocratic or gradient elution mode. A typical starting point could be a 70:30 (v/v) ratio of buffer to organic modifier.[1]

• Flow Rate: 1.0 mL/min.[1][2]

• Detection Wavelength: Determined by scanning the UV spectrum of Isbufylline, likely around 270-275 nm.[1]

• Injection Volume: 20 µL.

• Column Temperature: Ambient or controlled at 25°C.

Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh and dissolve Isbufylline reference standard in the mobile phase to obtain a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to cover the linear range (e.g., 0.5, 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation: The sample preparation will depend on the matrix. For pharmaceutical formulations, tablets may be crushed, dissolved in the mobile phase, sonicated, filtered, and diluted to fall within the calibration range. For biological samples, a protein precipitation or liquid-liquid extraction step would be necessary.

High-Performance Thin-Layer Chromatography (HPTLC)

HPTLC is a powerful technique for the simultaneous analysis of multiple samples, offering good resolution and sensitivity.

Instrumentation: HPTLC system including a sample applicator, developing chamber, TLC plate scanner (densitometer), and data analysis software.

Chromatographic Conditions:

• Stationary Phase: Pre-coated silica gel 60 F254 HPTLC plates (20 cm x 10 cm).[3][4]

• Mobile Phase: A mixture of solvents such as toluene, isopropyl alcohol, and acetic acid in a defined ratio (e.g., 12:12:1, v/v/v).[3][4]

• Application: Apply bands of the standard and sample solutions to the HPTLC plate using an automated applicator.

• Development: Develop the plate in a saturated twin-trough chamber to a distance of about 8 cm.

• Drying: Air-dry the plate after development.

• Densitometric Analysis: Scan the dried plate at the wavelength of maximum absorbance for Isbufylline (e.g., 261 nm for related compounds).[3][4]

Standard and Sample Preparation:

• Standard Stock Solution: Prepare a stock solution of Isbufylline reference standard (e.g., 100 µg/mL) in a suitable solvent like methanol.

• Working Standard Solutions: Prepare dilutions from the stock solution to obtain concentrations for spotting on the plate (e.g., 200 to 400 ng/band).[4]

• Sample Preparation: Similar to HPLC, extract and dilute the sample to a concentration within the linear range of the method.

UV Spectrophotometry

This is a simple, rapid, and cost-effective method, but it is less specific than chromatographic techniques.

Instrumentation: A double-beam UV-Visible spectrophotometer with data analysis software.

Methodology:

• Solvent: A suitable solvent in which Isbufylline is stable and soluble, and that does not interfere with the measurement (e.g., methanol, water, or 0.1 N NaOH).[5]

• Wavelength of Maximum Absorbance (λmax): Determine the λmax of Isbufylline by scanning a dilute solution over the UV range (e.g., 200-400 nm). The λmax for similar compounds is often around 271-275 nm.[5]

• Calibration Curve: Prepare a series of standard solutions of Isbufylline in the chosen solvent and measure their absorbance at the λmax. Plot a graph of absorbance versus concentration.

Standard and Sample Preparation:

• Standard Stock Solution: Prepare a stock solution of Isbufylline (e.g., 100 µg/mL) in the selected solvent.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to create a calibration curve (e.g., 2, 5, 10, 15, 20, 25 µg/mL).[6]

• Sample Preparation: Dissolve the sample in the solvent, filter if necessary, and dilute to obtain an absorbance reading within the linear range of the calibration curve.

Visualizing the Cross-Validation Workflow and a Relevant Biological Pathway

To ensure consistency and reliability of analytical data, especially when methods are transferred between labs or different techniques are used within a study, a cross-validation is essential.[7][8] The following diagrams illustrate the workflow for cross-validation and a relevant biological pathway for xanthine derivatives.

References

• 1. asianpharmtech.com [asianpharmtech.com]
• 2. ijsra.net [ijsra.net]
• 3. asianpubs.org [asianpubs.org]
• 4. asianpubs.org [asianpubs.org]
• 5. sphinxsai.com [sphinxsai.com]
• 6. ijcpa.in [ijcpa.in]
• 7. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Isbufylline: A Comparative Analysis of its Mechanism of Action Against Other Phosphodiesterase Inhibitors

For Immediate Release

FLORENCE, Italy – Isbufylline, a xanthine derivative, has demonstrated significant potential in preclinical studies as a bronchodilator and anti-inflammatory agent. This guide provides a detailed comparison of its mechanism of action with other prominent phosphodiesterase (PDE) inhibitors, offering valuable insights for researchers, scientists, and professionals in drug development. The analysis is supported by available experimental data to objectively evaluate its performance against established alternatives.

Unraveling the Mechanism: Isbufylline in the Context of PDE Inhibition

Isbufylline, chemically known as 1,3-dimethyl-7-isobutylxanthine, belongs to the xanthine class of compounds, which are known for their ability to inhibit phosphodiesterases (PDEs).[1] PDEs are a superfamily of enzymes that hydrolyze cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP), two critical second messengers involved in a myriad of intracellular signaling pathways. By inhibiting PDEs, xanthines increase the intracellular concentrations of cAMP and cGMP, leading to a range of physiological effects, including smooth muscle relaxation and modulation of inflammatory responses.[2][3][4]

While specific data on Isbufylline's inhibitory activity against the full panel of PDE isoenzymes remains to be fully elucidated in publicly available literature, its classification as a xanthine derivative suggests a likely non-selective inhibition profile, similar to other xanthines like theophylline and pentoxifylline.[2][5] This contrasts with selective PDE inhibitors that target specific isoenzymes, such as PDE3, PDE4, or PDE5.

The Signaling Cascade: How PDE Inhibition Elicits a Therapeutic Effect

The inhibition of PDEs by compounds like Isbufylline initiates a cascade of events within the cell. The resulting increase in cAMP levels activates Protein Kinase A (PKA), which in turn phosphorylates various downstream targets. This cascade ultimately leads to the relaxation of airway smooth muscle, a key factor in its bronchodilator effect. Furthermore, elevated cAMP levels can suppress the activity of inflammatory cells, contributing to its anti-inflammatory properties.

Figure 1. Simplified signaling pathway of PDE inhibition. Isbufylline and other PDE inhibitors block the degradation of cAMP, leading to the activation of PKA and subsequent physiological responses.

Comparative Efficacy: Isbufylline Versus Other PDE Inhibitors

To provide a clear comparison, the following table summarizes the available quantitative data for Isbufylline and a selection of other non-selective and selective PDE inhibitors. It is important to note the absence of specific PDE isoenzyme inhibition data for Isbufylline.

Drug	Class	Target PDE(s)	IC50 Values	Key Functional Effects
Isbufylline	Xanthine Derivative	Likely Non-selective	Not available for specific PDEs. IC50 for inhibition of capsaicin-induced bronchoconstriction: 21 µM[6]	Bronchodilator, Anti-inflammatory[7]
Theophylline	Xanthine Derivative	Non-selective	IC50: 665 µM (human myometrium PDE)[8]	Bronchodilator, Anti-inflammatory
Pentoxifylline	Xanthine Derivative	Non-selective	IC50 for PDE II: 20 µM (rat heart)[5]	Improves red blood cell deformability, Anti-inflammatory
Rolipram	PDE4 Inhibitor	PDE4	IC50: 3 nM (PDE4A), 130 nM (PDE4B), 240 nM (PDE4D)[9]	Anti-inflammatory
Cilostazol	PDE3 Inhibitor	PDE3	IC50: 0.2 µM[10]	Vasodilator, Anti-platelet
Sildenafil	PDE5 Inhibitor	PDE5	IC50: 3.9 nM[2]	Vasodilator (used for erectile dysfunction and pulmonary hypertension)

Experimental Insights: Methodologies for Evaluation

The characterization of Isbufylline and other PDE inhibitors relies on a variety of in vitro and in vivo experimental models.

In Vitro Bronchodilator Activity

A common method to assess bronchodilator effects is the use of isolated tracheal or bronchial tissues from guinea pigs.

Experimental Protocol: Inhibition of Capsaicin-Induced Bronchoconstriction

• Tissue Preparation: Guinea pig bronchial preparations are isolated and mounted in organ baths containing a physiological salt solution, maintained at 37°C and aerated with a gas mixture (e.g., 95% O2, 5% CO2).

• Contraction Induction: A contractile agent, such as capsaicin (0.3 µM), is added to the organ bath to induce a sustained contraction of the bronchial smooth muscle.[6]

• Inhibitor Application: Isbufylline or other test compounds are added in a cumulative manner to determine their ability to relax the pre-contracted tissue.

• Data Analysis: The concentration of the inhibitor that causes a 50% relaxation of the induced contraction (IC50) is calculated.[6]

Figure 2. Experimental workflow for assessing in vitro bronchodilator activity.

In Vivo Anti-inflammatory Activity

Animal models are crucial for evaluating the anti-inflammatory effects of PDE inhibitors.

Experimental Protocol: Eosinophil Infiltration in Bronchoalveolar Lavage Fluid

• Animal Model: Actively immunized guinea pigs are used to model allergic airway inflammation.

• Drug Administration: Isbufylline or a vehicle control is administered to the animals (e.g., intraperitoneally).

• Allergen Challenge: The animals are challenged with an antigen to induce an inflammatory response.

• Bronchoalveolar Lavage (BAL): At a specified time point (e.g., 24 hours) after the challenge, the lungs are lavaged with a sterile saline solution to collect cells from the airways.

• Cell Analysis: The collected BAL fluid is centrifuged, and the cell pellet is resuspended. The number of eosinophils is then quantified, typically using staining and microscopy or flow cytometry.[7]

• Data Comparison: The number of eosinophils in the drug-treated group is compared to the control group to determine the extent of inflammation inhibition.

Figure 3. Experimental workflow for assessing in vivo anti-inflammatory activity.

Conclusion

Isbufylline presents a promising profile as a bronchodilator and anti-inflammatory agent, characteristic of the xanthine class of PDE inhibitors. While direct comparative data on its specific PDE isoenzyme inhibition is needed for a complete mechanistic understanding, its functional effects are well-documented in preclinical models. In contrast to highly selective PDE inhibitors that offer targeted therapeutic actions, Isbufylline's likely broader mechanism of action may provide a different therapeutic window. Further research, particularly head-to-head clinical trials and detailed enzymatic assays, will be instrumental in defining the precise clinical utility of Isbufylline in respiratory and inflammatory diseases.

References

• 1. Pharmacolodynamic profile of isbufylline a new antibronchospastic xanthine devoid of central excitatory actions [sfera.unife.it]
• 2. Recent developments of phosphodiesterase inhibitors: Clinical trials, emerging indications and novel molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Xanthines and Phosphodiesterase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Xanthine scaffold: scope and potential in drug development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phosphodiesterase inhibitory profile of some related xanthine derivatives pharmacologically active on the peripheral microcirculation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Isbufylline, a xanthine derivative, inhibits bronchoconstrictor responses produced by stimulation of capsaicin-sensitive sensory nerves in guinea-pig: 'In vitro' and 'in vivo' evidence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Isbufylline, a new xanthine derivative, inhibits airway hyperresponsiveness and airway inflammation in guinea pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Adenosine receptor antagonist - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. Bronchodilator actions of xanthine derivatives administered by inhalation in asthma - PMC [pmc.ncbi.nlm.nih.gov]

Replicating Key Findings on Isbufylline's Antibronchospastic Properties: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Isbufylline's antibronchospastic properties with alternative bronchodilators, supported by experimental data. The information is intended to facilitate the replication of key findings and to inform further research and development in the field of respiratory therapeutics.

Executive Summary

Isbufylline, a xanthine derivative, has demonstrated notable antibronchospastic and anti-inflammatory effects in preclinical studies. This guide summarizes the key quantitative data from in vitro and in vivo experiments, comparing Isbufylline's potency with that of theophylline and other bronchodilators. Detailed experimental protocols are provided to allow for the replication of these findings. Furthermore, signaling pathways and experimental workflows are visualized to enhance understanding of Isbufylline's mechanism of action and the methodologies used for its evaluation.

Data Presentation: Comparative Efficacy of Bronchodilators

The following tables summarize the inhibitory concentrations (IC50) of Isbufylline and comparator compounds on guinea pig bronchial and tracheal tissues, providing a quantitative measure of their antibronchospastic potency.

Table 1: Inhibitory Concentration (IC50) of Isbufylline on Guinea Pig Bronchial Contractions Induced by Various Spasmogens

Spasmogen	Isbufylline IC50 (µM)
Capsaicin	21
Carbachol	36
Electrical Field Stimulation (NANC)	47

NANC: Non-Adrenergic, Non-Cholinergic

Table 2: Comparative pEC50 Values of Bronchodilators on Methacholine-Induced Contraction in Guinea Pig Tracheal Rings

Compound	pEC50
Tiotropium	8.8 ± 0.3
Formoterol	5.4 ± 0.3
Indacaterol	5.0 ± 1.0

pEC50 is the negative logarithm of the molar concentration of an agonist that produces 50% of the maximal possible effect.

Experimental Protocols

Detailed methodologies for key in vitro and in vivo experiments are provided below to ensure reproducibility of the findings.

In Vitro Bronchial and Tracheal Tissue Contraction Assays

This protocol is designed to assess the relaxant activity of compounds on isolated guinea pig airway smooth muscle.

1. Tissue Preparation:

• Male Dunkin-Hartley guinea pigs (250-350 g) are euthanized by cervical dislocation.

• The trachea and main bronchi are rapidly excised and placed in Krebs-Henseleit solution (composition in mM: NaCl 118, KCl 4.7, CaCl2 2.5, KH2PO4 1.2, MgSO4 1.2, NaHCO3 25, and glucose 10) gassed with 95% O2 and 5% CO2 at 37°C.

• The tissues are cleaned of adherent connective tissue. Bronchial rings (2-3 mm) and tracheal strips are prepared.

2. Experimental Setup:

• Tissues are mounted in organ baths containing Krebs-Henseleit solution, maintained at 37°C and continuously bubbled with 95% O2 and 5% CO2.

• One end of the tissue is fixed to a stationary hook, and the other is connected to an isometric force transducer.

• Tissues are equilibrated under a resting tension of 1 g for at least 60 minutes, with the bathing solution changed every 15 minutes.

3. Induction of Contraction and Drug Application:

• A stable contractile tone is induced using a spasmogen such as carbachol (0.3 µM), capsaicin (0.3 µM), or electrical field stimulation (EFS).

• For EFS-induced non-adrenergic, non-cholinergic (NANC) contractions in bronchial preparations, parameters are typically set to 20 Hz, supramaximal voltage, and 0.5 ms pulse width for 10 seconds.

• Once a stable plateau of contraction is achieved, cumulative concentrations of the test compound (e.g., Isbufylline) are added to the organ bath.

4. Data Analysis:

• The relaxant response is expressed as a percentage of the pre-contractile tone.

• IC50 values (the concentration of the compound that causes 50% inhibition of the contraction) are calculated from the concentration-response curves.

In Vivo Model of Bronchospasm in Anesthetized Guinea Pigs

This protocol evaluates the antibronchospastic activity of compounds in a living animal model.

1. Animal Preparation:

• Male Dunkin-Hartley guinea pigs (300-400 g) are anesthetized with an appropriate anesthetic (e.g., pentobarbital sodium).

• The trachea is cannulated for artificial ventilation. The jugular vein is cannulated for intravenous drug administration.

2. Measurement of Bronchoconstriction:

• Bronchoconstriction is assessed by measuring changes in intratracheal pressure or lung resistance and dynamic compliance using a pneumotachograph and pressure transducer.

3. Induction of Bronchospasm and Drug Administration:

• Bronchospasm is induced by intravenous administration of a bronchoconstrictor agent, such as acetylcholine, histamine, or capsaicin.

• The test compound (e.g., Isbufylline) is administered intravenously or intraperitoneally at various doses prior to the bronchoconstrictor challenge.

4. Data Analysis:

• The protective effect of the test compound is calculated as the percentage inhibition of the bronchoconstrictor response compared to the vehicle control.

• Dose-response curves are generated to determine the dose required for a specific level of inhibition (e.g., ED50).

Mandatory Visualizations

Signaling Pathway of Methylxanthine-Induced Bronchodilation

The following diagram illustrates the proposed mechanism of action for methylxanthines like Isbufylline in promoting airway smooth muscle relaxation through the inhibition of phosphodiesterases.

Safety & Regulatory Compliance

Personal protective equipment for handling Isbufylline

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of Isbufylline (1,3-dimethyl-7-isobutylxanthine), a xanthine derivative. Given the limited availability of a specific Safety Data Sheet (SDS) for Isbufylline, this document incorporates safety protocols for structurally similar compounds, such as theophylline and caffeine, to ensure a high level of laboratory safety.

Personal Protective Equipment (PPE)

When handling Isbufylline, all personnel must wear appropriate personal protective equipment to minimize exposure and ensure safety. The following table summarizes the required PPE.

PPE Category	Item	Specifications
Hand Protection	Chemical-resistant gloves	Nitrile or latex gloves are recommended. Double gloving should be considered when handling larger quantities or for prolonged periods.[1][2]
Body Protection	Laboratory coat	A disposable, low-permeability lab coat with a solid front, long sleeves, and tight-fitting cuffs is required.[3] For larger quantities, a disposable coverall may be necessary.[2]
Eye and Face Protection	Safety glasses with side shields or goggles	Essential to protect against splashes or airborne particles.[1][4] A face shield may be required in situations with a higher risk of splashing.[5]
Respiratory Protection	NIOSH-approved respirator	Required when there is a potential for generating dust or aerosols.[1][4] The specific type of respirator should be determined by a workplace risk assessment.
Foot Protection	Closed-toe shoes	Required in all laboratory settings.

Operational Plan: Handling Isbufylline

Adherence to a strict operational plan is critical for the safe handling of Isbufylline.

2.1. Engineering Controls:

• Handle Isbufylline in a well-ventilated area.[1][2]

• For procedures that may generate dust or aerosols, use a chemical fume hood or a vented balance enclosure (VBE).[1][6]

2.2. Procedural Steps:

• Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the workspace by covering surfaces with absorbent, disposable liners.

• Weighing and Aliquoting: Conduct all weighing and aliquoting of solid Isbufylline within a chemical fume hood or VBE to minimize inhalation exposure.

• Solution Preparation: When preparing solutions, add the solid Isbufylline to the solvent slowly to avoid splashing.

• Post-Handling: After handling, wipe down all surfaces with an appropriate cleaning agent. Remove and dispose of PPE as outlined in the disposal plan. Wash hands thoroughly with soap and water.[2][3]

Disposal Plan

Proper disposal of Isbufylline and contaminated materials is essential to prevent environmental contamination and accidental exposure.

3.1. Waste Segregation:

• Solid Isbufylline Waste: Collect in a clearly labeled, sealed container for hazardous chemical waste.

• Contaminated Labware (e.g., pipette tips, tubes): Dispose of in a designated hazardous waste container.

• Contaminated PPE: Place disposable gloves, lab coats, and other contaminated items in a sealed bag for hazardous waste disposal.[3]

3.2. Disposal Procedure:

• All waste containing Isbufylline must be disposed of in accordance with local, state, and federal regulations for hazardous chemical waste.

• Do not dispose of Isbufylline down the drain or in regular trash.

Experimental Workflow for Handling Isbufylline

The following diagram illustrates the standard workflow for safely handling Isbufylline in a laboratory setting.

Caption: This diagram outlines the procedural steps for the safe handling of Isbufylline, from preparation to disposal.

References

• 1. rhodespharma.com [rhodespharma.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. osha.gov [osha.gov]
• 4. carlroth.com:443 [carlroth.com:443]
• 5. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 6. fishersci.com [fishersci.com]